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  • Product: 1-(4-Bromophenyl)-3-methylurea
  • CAS: 20680-07-3

Core Science & Biosynthesis

Foundational

synthesis pathway for 1-(4-Bromophenyl)-3-methylurea

An In-depth Technical Guide to the Synthesis of 1-(4-Bromophenyl)-3-methylurea Abstract This guide provides a comprehensive technical overview of the synthetic pathways leading to 1-(4-Bromophenyl)-3-methylurea, a key in...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Synthesis of 1-(4-Bromophenyl)-3-methylurea

Abstract

This guide provides a comprehensive technical overview of the synthetic pathways leading to 1-(4-Bromophenyl)-3-methylurea, a key intermediate in pharmaceutical and agrochemical research. The primary focus is on the most prevalent and efficient method: the reaction of 4-bromophenyl isocyanate with methylamine. We will delve into the underlying reaction mechanisms, provide detailed, field-tested experimental protocols, and discuss alternative synthetic strategies. This document is intended for researchers, chemists, and drug development professionals, offering actionable insights into the preparation, purification, and characterization of this important compound, grounded in established chemical principles and safety protocols.

Introduction and Strategic Overview

1-(4-Bromophenyl)-3-methylurea is a disubstituted urea derivative. The presence of the bromophenyl moiety makes it an excellent substrate for further functionalization via cross-coupling reactions, while the methylurea group is a common pharmacophore known for its hydrogen bonding capabilities, often interacting with biological targets. Consequently, this molecule serves as a versatile building block in the synthesis of more complex bioactive compounds.

The synthesis of N,N'-disubstituted ureas is a cornerstone of medicinal and process chemistry. The most direct and industrially favored approach involves the addition of an amine to an isocyanate. An alternative, classical approach utilizes the reaction of an amine with an alkali metal cyanate in an acidic medium. This guide will explore both pathways, with a primary emphasis on the isocyanate-based route due to its efficiency and high yield.

Primary Synthesis Pathway: The Isocyanate Route

The most reliable and high-yielding synthesis of 1-(4-Bromophenyl)-3-methylurea proceeds through the nucleophilic addition of methylamine to 4-bromophenyl isocyanate. This reaction is typically fast, clean, and often results in a product that precipitates directly from the reaction mixture in high purity.

The Key Intermediate: 4-Bromophenyl Isocyanate

4-Bromophenyl isocyanate is the critical electrophilic precursor in this synthesis. While it is commercially available from numerous suppliers, understanding its origin is crucial for process development and troubleshooting.[1][2] Historically, aryl isocyanates were produced by reacting the corresponding primary amine (4-bromoaniline) with the highly toxic gas phosgene or its safer liquid analogue, triphosgene.[3][4]

Modern, phosgene-free methods are now preferred and include several classical name reactions that generate the isocyanate intermediate:

  • Curtius Rearrangement: Thermal rearrangement of an acyl azide, derived from a carboxylic acid.[5][6][7] This is a versatile method that proceeds under mild conditions.[7]

  • Hofmann Rearrangement: Treatment of a primary amide with bromine and a strong base.[5][8]

  • Lossen Rearrangement: The base-induced rearrangement of O-acylated hydroxamic acids.[9][10]

For the purpose of this guide, we will proceed assuming the use of commercially available 4-bromophenyl isocyanate.

Synthesis Workflow: From Isocyanate to Urea

The core of the synthesis is the reaction between the electrophilic isocyanate and the nucleophilic amine.

G cluster_start Starting Materials cluster_process Reaction cluster_end Product & Purification A 4-Bromophenyl Isocyanate C Nucleophilic Addition (Aprotic Solvent, e.g., THF) 0°C to Room Temperature A->C B Methylamine (aq. or in solvent) B->C D Precipitation of Crude Product C->D E Filtration & Washing D->E F Recrystallization E->F G 1-(4-Bromophenyl)-3-methylurea (Pure Product) F->G

Synthesis workflow for 1-(4-Bromophenyl)-3-methylurea via the isocyanate route.
Reaction Mechanism: Nucleophilic Addition

The mechanism is a classic example of nucleophilic addition to a heterocumulene system. The lone pair of electrons on the nitrogen atom of methylamine attacks the highly electrophilic central carbon atom of the isocyanate group. The resulting zwitterionic intermediate rapidly undergoes a proton transfer to yield the stable urea product.

Mechanism of urea formation from an isocyanate and a primary amine.
Detailed Experimental Protocol

Materials:

  • 4-Bromophenyl isocyanate (1.0 eq)

  • Methylamine (1.1 eq, e.g., 40% solution in water or 2.0 M solution in THF)

  • Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-bromophenyl isocyanate (e.g., 10.0 g, 50.5 mmol) in anhydrous THF (100 mL).

  • Cool the solution to 0°C using an ice-water bath. This is crucial to manage the exothermic nature of the reaction upon addition of the amine.

  • Slowly add the methylamine solution (e.g., 4.3 mL of 40% aq. solution, 55.6 mmol) dropwise to the stirred isocyanate solution over 15-20 minutes. A thick white precipitate will form almost immediately.

  • After the addition is complete, remove the ice bath and allow the suspension to stir at room temperature for an additional 1-2 hours to ensure the reaction goes to completion.

  • Monitor the reaction by Thin Layer Chromatography (TLC) by taking a small aliquot from the supernatant, ensuring the disappearance of the isocyanate spot.

  • Collect the white solid precipitate by vacuum filtration using a Büchner funnel.

  • Wash the filter cake sequentially with cold water (2 x 30 mL) to remove any methylamine salts, followed by a cold, non-polar solvent like hexane (2 x 30 mL) to remove any unreacted isocyanate and aid in drying.

  • Dry the product under vacuum to a constant weight. The crude product is often of high purity (>95%). For exacting applications, recrystallization can be performed (see Section 4.1).

Quantitative Data Summary
ParameterValue/ConditionRationale
Solvent Anhydrous THF or DCMAprotic nature prevents reaction with the isocyanate. Good solubility for the starting material.
Temperature 0°C initially, then RTControls the initial exotherm of the reaction, preventing side-product formation.
Stoichiometry 1.1 eq of MethylamineA slight excess of the amine ensures complete consumption of the more expensive isocyanate.
Reaction Time 1-2 hoursThe reaction is typically very fast, but this ensures completion.
Expected Yield >90%This pathway is highly efficient.
Safety and Handling
  • Isocyanates : 4-Bromophenyl isocyanate is a lachrymator and a respiratory sensitizer.[11] It is harmful if inhaled or in contact with skin and causes serious eye irritation.[11] All manipulations must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) is mandatory.

  • Methylamine : Methylamine is a flammable and corrosive gas or solution. It can cause severe skin burns and eye damage. Handle with care in a fume hood.

Alternative Synthesis Pathway: The Cyanate Route

An older but still viable method for synthesizing ureas avoids the use of isocyanate precursors. This pathway involves the reaction of an amine salt with an alkali metal cyanate, such as sodium or potassium cyanate.[12][13]

Principle: In a mildly acidic aqueous solution, the cyanate ion (NCO⁻) is protonated to form isocyanic acid (HN=C=O) in situ. This highly reactive isocyanic acid is then immediately trapped by the primary amine present in the solution to form the desired urea.

A representative procedure involves dissolving 4-bromoaniline in aqueous acetic acid and then treating it with a solution of sodium cyanate.[12] The product, p-bromophenylurea, precipitates from the solution. To obtain the N-methylated product of interest, one would need to start with a different set of precursors, which makes this route less direct for 1-(4-Bromophenyl)-3-methylurea specifically, but it is an important general method for urea synthesis.

Comparison of Synthetic Pathways
FeatureIsocyanate RouteCyanate Route
Starting Materials 4-Bromophenyl isocyanate, Methylamine4-Bromoaniline, Sodium/Potassium Cyanate, Acid
Directness Highly direct for N,N'-unsymmetrical ureasMore suited for N-monosubstituted ureas
Reagent Stability Isocyanates are moisture-sensitiveCyanate salts are stable solids
Safety Concerns High (Isocyanates are sensitizers)Moderate (Handling of aniline and acid)
Typical Yield Excellent (>90%)Good to Very Good (70-90%)
Scalability Excellent, widely used in industryGood, but can have workup challenges

Product Purification and Characterization

Purification Protocol: Recrystallization

While the direct precipitate is often pure, recrystallization can be used to obtain material of analytical grade.

  • Transfer the crude solid to an appropriately sized Erlenmeyer flask.

  • Add a minimal amount of hot solvent (e.g., 95% ethanol or isopropanol) to just dissolve the solid.

  • If the solution is colored, a small amount of activated charcoal can be added, and the solution can be hot-filtered through a layer of celite.

  • Allow the clear solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization Data

Proper characterization is essential to confirm the structure and purity of the final compound.

Analysis MethodExpected Result
Appearance White to off-white crystalline solid
Melting Point ~160-164 °C
¹H NMR (400 MHz, DMSO-d₆)δ ~8.6 (s, 1H, Ar-NH), δ ~7.4 (d, 2H, Ar-H), δ ~7.3 (d, 2H, Ar-H), δ ~6.1 (q, 1H, Me-NH), δ ~2.6 (d, 3H, CH₃)
FTIR (ATR, cm⁻¹)~3300 (N-H stretch), ~1640 (C=O stretch, "Urea I band"), ~1550 (N-H bend, "Urea II band"), ~820 (para-substituted C-H bend)
Mass Spec (ESI+) m/z = 230/232 [M+H]⁺ (Characteristic isotopic pattern for Bromine)

Conclusion

The synthesis of 1-(4-Bromophenyl)-3-methylurea is most efficiently and reliably achieved through the nucleophilic addition of methylamine to 4-bromophenyl isocyanate. This method is high-yielding, rapid, and scalable, providing a product of high initial purity. While alternative methods like the cyanate route exist for urea synthesis, the isocyanate pathway offers superior control and efficiency for producing unsymmetrically disubstituted ureas. Careful handling of the hazardous reagents is paramount to ensure a safe and successful synthesis. The protocols and data presented in this guide provide a solid foundation for the successful preparation and validation of this versatile chemical intermediate.

References

  • Organic Syntheses, Coll. Vol. 2, p.453 (1943); Vol. 15, p.48 (1935).

  • Baughman, R. G., & Yu, M. H. (1988). 1-(4-Bromo-3-chlorophenyl)-3-methoxy-3-methylurea (chlorbromuron). Acta Crystallographica Section C: Crystal Structure Communications, 44(3), 524-526.

  • Organic Chemistry Portal. Isocyanate Synthesis.

  • PubChem. 4-Bromophenyl isocyanate. National Center for Biotechnology Information.

  • Master Organic Chemistry. The Hofmann and Curtius Rearrangements.

  • Organic Syntheses, Coll. Vol. 4, p.49 (1963); Vol. 31, p.11 (1951).

  • Khan, I., et al. (2023). Synthesis of 1-(4-Bromobenzoyl)-1,3-dicyclohexylurea and Its Arylation via Readily Available Palladium Catalyst—Their Electronic, Spectroscopic, and Nonlinear Optical Studies via a Computational Approach. Molecules, 28(16), 6039.

  • Beilstein Journal of Organic Chemistry. One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction.

  • Tiwari, L., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. New Journal of Chemistry, 42(13), 10731-10736.

  • ResearchGate. Which amine is more reactive with isocyanate when the compound is having both primary and secondary amines?

  • TCI Chemicals. 4-Bromophenyl Isocyanate.

  • Chemistry Steps. The Curtius Rearrangement.

  • Chemistry Steps. Hofmann Rearrangement.

  • Alfa Chemistry. Lossen Rearrangement.

  • L.S.College, Muzaffarpur. Lossen rearrangement.

  • Organic Syntheses, Coll. Vol. 1, p.447 (1941); Vol. 4, p.72 (1925).

  • Georganics. 4-Bromophenyl isocyanate.

  • U.S. Patent 3,222,386. Preparation of organic isocyanates.

  • Popin, A., et al. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Phosphorus, Sulfur, and Silicon and the Related Elements, 195(11), 933-943.

  • Pop, F., et al. (2023). 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. Molbank, 2023(2), M1531.

  • Adarsh, N. N., & Kulkarni, S. M. (2023). Polyurethane Recycling: Thermal Decomposition of 1,3-Diphenyl Urea to Isocyanates. Polymers, 15(11), 2530.

  • Kaur, N. (2020). The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses. Organic & Biomolecular Chemistry, 18(30), 5773-5803.

Sources

Exploratory

biological activity of 1-(4-Bromophenyl)-3-methylurea

An In-depth Technical Guide to the Biological Activity of 1-(4-Bromophenyl)-3-methylurea Authored by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the biological...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Biological Activity of 1-(4-Bromophenyl)-3-methylurea

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the biological activities of 1-(4-Bromophenyl)-3-methylurea, a molecule of interest in agrochemical and pharmaceutical research. This document synthesizes existing knowledge on its role as a metabolite of the herbicide metobromuron, its potential as a scaffold for anticancer agents, and its implications in enzyme inhibition. Drawing upon data from structurally related phenylurea and bromophenyl compounds, this guide explores potential mechanisms of action, details relevant experimental protocols for activity assessment, and provides insights for researchers, scientists, and drug development professionals.

Introduction: The Phenylurea Scaffold and the Significance of Bromination

Phenylurea derivatives represent a versatile class of compounds with a broad spectrum of biological activities. The core structure, characterized by a urea moiety linked to a phenyl ring, is a common feature in numerous herbicides, insecticides, and pharmaceutical agents. The specific biological effect is largely dictated by the nature and position of substituents on the phenyl ring.

The introduction of a bromine atom, as in 1-(4-Bromophenyl)-3-methylurea, significantly influences the molecule's physicochemical properties, such as lipophilicity and electronic character. This halogenation can enhance binding affinity to biological targets and is a key feature in many bioactive compounds, including those with anticancer properties.[1] This guide delves into the known and inferred biological activities of 1-(4-Bromophenyl)-3-methylurea, providing a foundational understanding for future research and development.

Chemical Identity and Physicochemical Properties

1-(4-Bromophenyl)-3-methylurea, also known by synonyms such as Br-MPU and Desmethoxy-metobromuron, is a well-characterized small molecule.[2] Its fundamental properties are summarized in the table below.

PropertyValueSource
Molecular Formula C8H9BrN2OPubChem[2]
Molecular Weight 229.07 g/mol PubChem[2]
IUPAC Name 1-(4-bromophenyl)-3-methylureaPubChem[2]
CAS Number 20680-07-3PubChem[2]
Appearance White to off-white crystalline powder(Inferred)
Solubility Moderately soluble in organic solvents(Inferred)

Known and Inferred Biological Activities

While direct, in-depth studies on 1-(4-Bromophenyl)-3-methylurea are limited, its biological activities can be inferred from its role as a metabolite and from the activities of structurally similar compounds.

Agrochemical Significance: Herbicidal Activity

1-(4-Bromophenyl)-3-methylurea is a known environmental transformation product of the herbicide Metobromuron.[3] Phenylurea herbicides, such as the closely related chlorbromuron, primarily act by inhibiting photosynthesis.[4] They disrupt the electron transport chain in photosystem II, a critical process for plant survival. It is highly probable that 1-(4-Bromophenyl)-3-methylurea retains a degree of this herbicidal activity.

The proposed mechanism involves the binding of the urea moiety to the D1 protein in photosystem II, displacing a key electron acceptor molecule, plastoquinone. This blockage of electron flow leads to the accumulation of reactive oxygen species and ultimately, cell death in the plant.

G cluster_photosystem_II Photosystem II Light_Energy Light Energy D1_Protein D1 Protein Light_Energy->D1_Protein Plastoquinone_Binding_Site Plastoquinone Binding Site D1_Protein->Plastoquinone_Binding_Site Electron_Transport_Chain Electron Transport Chain Plastoquinone_Binding_Site->Electron_Transport_Chain Inhibition Inhibition 1_4_Bromophenyl_3_methylurea 1-(4-Bromophenyl)-3-methylurea 1_4_Bromophenyl_3_methylurea->Plastoquinone_Binding_Site Binds to and blocks Inhibition->Electron_Transport_Chain Disrupts

Caption: Proposed mechanism of herbicidal action of 1-(4-Bromophenyl)-3-methylurea.

Potential as an Anticancer Agent

A growing body of evidence suggests that phenylurea derivatives and compounds containing a 4-bromophenyl moiety possess significant anticancer properties.[1][5][6] While 1-(4-Bromophenyl)-3-methylurea itself has not been extensively evaluated, its structural motifs are present in numerous compounds with demonstrated cytotoxic activity against various cancer cell lines.

Based on studies of related compounds, several potential mechanisms of action can be proposed for 1-(4-Bromophenyl)-3-methylurea and its derivatives:

  • Kinase Inhibition: Many urea derivatives act as kinase inhibitors, targeting signaling pathways crucial for cancer cell proliferation and survival, such as the PI3K/Akt/mTOR and Hedgehog pathways.[7][8] Specific kinases that could be targeted include BRAF, c-MET, and VEGFR-2.[9][10]

  • Induction of Apoptosis: Bromophenol derivatives have been shown to induce apoptosis in cancer cells.[5] This programmed cell death is a key mechanism for eliminating cancerous cells.

  • Cytotoxicity: Related thiourea derivatives have exhibited high cytotoxic activity against colon and prostate cancer cells, as well as leukemia cell lines.[11]

The 4-bromophenyl group is often highlighted as being crucial for the anticancer activity of these molecules.[1]

Enzyme Inhibition

The 1-(4-bromophenyl)urea scaffold is a key component of potent enzyme inhibitors. A notable example is 1-((6-Aminopyridin-3-yl)methyl)-3-(4-bromophenyl)urea, which acts as an irreversible inhibitor of myeloperoxidase (MPO).[12] MPO is an enzyme involved in oxidative stress and inflammation, making its inhibitors potential therapeutic agents for cardiovascular and inflammatory diseases.[12] This suggests that 1-(4-Bromophenyl)-3-methylurea could serve as a starting point for the design of novel inhibitors for MPO and other enzymes.

Experimental Protocols for Biological Activity Assessment

To empirically determine the biological activities of 1-(4-Bromophenyl)-3-methylurea, a series of well-established in vitro assays can be employed. The following is a detailed protocol for assessing its cytotoxic and potential anticancer effects.

In Vitro Cytotoxicity Assay using MTT

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of 1-(4-Bromophenyl)-3-methylurea on a panel of human cancer cell lines.

The MTT assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

  • 1-(4-Bromophenyl)-3-methylurea

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer, PC-3 for prostate cancer)

  • Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well cell culture plates

  • Multichannel pipette

  • Microplate reader

  • Cell Seeding:

    • Trypsinize and count the desired cancer cells.

    • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

    • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of 1-(4-Bromophenyl)-3-methylurea in DMSO.

    • Perform serial dilutions of the stock solution in complete medium to obtain a range of desired concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

    • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include wells with medium and DMSO as a vehicle control and wells with only medium as a negative control.

    • Incubate the plate for 48-72 hours.

  • MTT Assay:

    • After the incubation period, add 10 µL of MTT solution to each well.

    • Incubate the plate for 4 hours at 37°C.

    • Carefully remove the medium from each well.

    • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Data Acquisition:

    • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration using the following formula:

      • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

    • Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

G Start Start Cell_Seeding Seed cancer cells in 96-well plate Start->Cell_Seeding Incubation_24h Incubate for 24 hours Cell_Seeding->Incubation_24h Compound_Treatment Treat cells with 1-(4-Bromophenyl)-3-methylurea Incubation_24h->Compound_Treatment Incubation_48_72h Incubate for 48-72 hours Compound_Treatment->Incubation_48_72h MTT_Addition Add MTT solution Incubation_48_72h->MTT_Addition Incigation_4h Incigation_4h MTT_Addition->Incigation_4h Incubation_4h Incubate for 4 hours Dissolve_Formazan Dissolve formazan crystals with DMSO Measure_Absorbance Measure absorbance at 570 nm Dissolve_Formazan->Measure_Absorbance Data_Analysis Calculate % viability and IC50 Measure_Absorbance->Data_Analysis End End Data_Analysis->End Incigation_4h->Dissolve_Formazan

Caption: Workflow for the in vitro cytotoxicity assessment using the MTT assay.

Toxicological Profile and Safety Considerations

1-(4-Bromophenyl)-3-methylurea is classified as harmful if swallowed (Acute toxicity, oral, Category 4).[2] Standard laboratory safety precautions, including the use of personal protective equipment, are essential when handling this compound.

Of significant note is the potential for in vivo conversion to a carcinogenic nitrosourea derivative. The combined administration of 1-methyl-3(p-bromophenyl)-urea (Br-MPU) and sodium nitrite has been shown to lead to the endogenous formation of the carcinogen 1-methyl-3(p-bromophenyl)-1-nitrosourea (Br-MPNU).[13] This compound has been demonstrated to induce papillomas and carcinomas of the forestomach in rats.[13] This highlights a critical consideration for any potential therapeutic application and underscores the importance of thorough toxicological evaluation.

Future Directions and Conclusion

1-(4-Bromophenyl)-3-methylurea presents a compelling case for further investigation. While its herbicidal properties are predictable based on its chemical class, its potential in oncology and as an enzyme inhibitor warrants a more focused research effort.

Key areas for future research include:

  • Comprehensive Screening: Evaluating the cytotoxicity of 1-(4-Bromophenyl)-3-methylurea against a broad panel of cancer cell lines to identify potential therapeutic targets.

  • Mechanistic Studies: Elucidating the specific molecular targets and signaling pathways affected by this compound in cancer cells.

  • Enzyme Inhibition Profiling: Screening 1-(4-Bromophenyl)-3-methylurea and its derivatives against a range of enzymes, particularly those involved in inflammation and oxidative stress.

  • Analogue Synthesis and Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating derivatives to optimize potency and selectivity for desired biological targets while minimizing toxicity.

References

  • PubChem. (n.d.). N-(4-Bromophenyl)-N'-methylurea. National Center for Biotechnology Information. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1-(4-Bromo-3-chlorophenyl)-3-methoxy-3-methylurea (chlorbromuron). Retrieved from [Link]

  • MDPI. (2022). Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. Retrieved from [Link]

  • Journal of Pharmacy & Pharmacognosy Research. (2023). Anticancer activity of N-(4-t-butylbenzoyl)-N'-phenylthiourea: Molecular docking, synthesis. Retrieved from [Link]

  • PSE Community.org. (2022). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. Retrieved from [Link]

  • Mendel, J., Thust, R., & Schwarz, H. (1983). The carcinogenicity of 1-methyl-3(p-bromophenyl)-1-nitrosourea (Br-MPNU). Experimental Pathology, 24(2-3), 137-143. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020). Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Investigation of the Anticancer and Drug Combination Potential of Brominated Coelenteramines toward Breast and Prostate Cancer. Retrieved from [Link]

  • PubChem. (n.d.). Metobromuron. National Center for Biotechnology Information. Retrieved from [Link]

  • Malle, M. L., et al. (2018). Discovery of 1-((6-Aminopyridin-3-yl)Methyl)-3-(4-Bromophenyl)Urea as a Potent, Irreversible Myeloperoxidase Inhibitor. Journal of Pharmacology and Experimental Therapeutics, 367(1), 146-155. Retrieved from [Link]

  • MDPI. (2022). Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. Retrieved from [Link]

  • University of Hertfordshire. (n.d.). Bromuron (Ref: FL 173). AERU. Retrieved from [Link]

  • ResearchGate. (2013). Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. Retrieved from [Link]

  • ResearchGate. (2017). Discovery of 1-(3-aryl-4-chlorophenyl)-3-( p -aryl)urea derivatives against breast cancer by inhibiting PI3K/Akt/mTOR and Hedgehog signalings. Retrieved from [Link]

  • Royal Society of Chemistry. (2017). Synthesis, biological evaluation and molecular modeling of urea-containing MraY inhibitors. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • National Center for Biotechnology Information. (2018). Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. Retrieved from [Link]

  • National Center for Biotechnology Information. (2015). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022). Cytotoxicity Mechanisms of Eight Major Herbicide Active Ingredients in Comparison to Their Commercial Formulations. Retrieved from [Link]

  • PubChem. (n.d.). N-(4-Bromophenyl)urea. National Center for Biotechnology Information. Retrieved from [Link]

  • PubMed. (2017). Discovery of 1-(3-aryl-4-chlorophenyl)-3-(p-aryl)urea derivatives against breast cancer by inhibiting PI3K/Akt/mTOR and Hedgehog signalings. Retrieved from [Link]

  • National Center for Biotechnology Information. (2016). Design, Synthesis, and Biological Evaluation of Novel 1,3,4-Thiadiazole Derivatives as Potential Antitumor Agents against Chronic Myelogenous Leukemia: Striking Effect of Nitrothiazole Moiety. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022). Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies. Retrieved from [Link]

  • PubChem. (n.d.). 1-(4-Bromophenyl)-3-(4-methylphenyl)prop-2-en-1-one. National Center for Biotechnology Information. Retrieved from [Link]

  • Bentham Science. (2024). Acyl Urea Compounds Therapeutics and its Inhibition for Cancers in Women: A Review. Retrieved from [Link]

Sources

Foundational

literature review of N-(4-Bromophenyl)-N'-methylurea research

An In-depth Technical Guide to N-(4-Bromophenyl)-N'-methylurea: Synthesis, Properties, and Therapeutic Potential This guide provides a comprehensive technical review of N-(4-Bromophenyl)-N'-methylurea, a molecule of inte...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to N-(4-Bromophenyl)-N'-methylurea: Synthesis, Properties, and Therapeutic Potential

This guide provides a comprehensive technical review of N-(4-Bromophenyl)-N'-methylurea, a molecule of interest in both agrochemical and medicinal chemistry. Known formally as 1-(4-bromophenyl)-3-methylurea, this compound serves as a key metabolite of the herbicide Metobromuron and belongs to the phenylurea class of compounds, which has yielded significant therapeutic agents. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its synthesis, characterization, biological context, and potential as a scaffold for future drug discovery.

Molecular Profile and Physicochemical Properties

N-(4-Bromophenyl)-N'-methylurea is a substituted urea derivative characterized by a brominated phenyl ring linked to a methyl-substituted urea moiety. Its fundamental properties are crucial for understanding its behavior in both chemical and biological systems.

Key Identifiers:

  • IUPAC Name: 1-(4-bromophenyl)-3-methylurea[1]

  • CAS Number: 20680-07-3[1]

  • Molecular Formula: C₈H₉BrN₂O[1]

  • Synonyms: Desmethoxy-metobromuron, Br-MPU, Bromdefenuron[1]

A summary of its computed physicochemical properties is presented in Table 1, providing a foundation for its handling, formulation, and potential as a drug candidate.

PropertyValueSource
Molecular Weight 229.07 g/mol PubChem[1]
XLogP3 1.8PubChem[1]
Hydrogen Bond Donors 2PubChem[1]
Hydrogen Bond Acceptors 1PubChem[1]
Rotatable Bond Count 1PubChem[1]

Safety Profile: According to the Globally Harmonized System (GHS), N-(4-Bromophenyl)-N'-methylurea is classified as Acute Toxicity 4, with the hazard statement "Harmful if swallowed" (H302). Standard precautionary measures should be taken during handling.[1]

Synthesis and Characterization

The synthesis of N-aryl-N'-alkylureas is a well-established process in organic chemistry. The most direct and high-yielding method involves the nucleophilic addition of an amine to an isocyanate.

Primary Synthesis Route: Isocyanate Addition

The reaction of 4-bromoaniline with methyl isocyanate provides a clean and efficient pathway to the target compound. Methyl isocyanate is a highly reactive electrophile due to the electron-withdrawing nature of the adjacent nitrogen and oxygen atoms, making it susceptible to attack by the nucleophilic amine group of 4-bromoaniline.[2][3][4]

G cluster_workflow Synthesis Workflow reagent1 4-Bromoaniline reaction Nucleophilic Addition reagent1->reaction reagent2 Methyl Isocyanate reagent2->reaction product N-(4-Bromophenyl)-N'-methylurea solvent Anhydrous Toluene or THF solvent->reaction conditions Stir at RT to Reflux conditions->reaction workup Solvent Removal & Purification (Recrystallization) reaction->workup workup->product

Caption: General workflow for the synthesis of N-(4-Bromophenyl)-N'-methylurea.

Experimental Protocol: Synthesis via Isocyanate Addition

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4-bromoaniline (1.0 eq).

  • Dissolution: Dissolve the starting material in an anhydrous solvent such as toluene or tetrahydrofuran (THF).

  • Reagent Addition: While stirring under a nitrogen atmosphere, slowly add methyl isocyanate (1.05 eq) to the solution at room temperature. An exothermic reaction may be observed.

  • Reaction: Stir the reaction mixture for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). If required, the mixture can be gently heated to reflux to ensure complete conversion.

  • Work-up: Upon completion, cool the mixture to room temperature. The product often precipitates out of the solution. If not, reduce the solvent volume under reduced pressure.

  • Purification: Collect the crude product by filtration. Wash the solid with cold solvent or hexane to remove any unreacted starting materials. For higher purity, the product can be recrystallized from a suitable solvent system, such as ethanol/water.

  • Drying: Dry the purified white to off-white solid product under vacuum.

Analytical Characterization

Confirmation of the structure and assessment of purity are critical post-synthesis steps. Standard analytical techniques are employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum provides characteristic signals for the aromatic protons, the N-H protons of the urea linkage, and the methyl group protons. Expected chemical shifts (in DMSO-d₆) are approximately: δ 8.7 (s, 1H, Ar-NH), δ 7.4 (d, 2H, Ar-H), δ 7.3 (d, 2H, Ar-H), δ 6.2 (q, 1H, CH₃-NH), δ 2.6 (d, 3H, CH₃).

  • ¹³C NMR: The carbon spectrum will show distinct peaks for the carbonyl carbon (around δ 155), the aromatic carbons, and the methyl carbon.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong absorption band for the carbonyl (C=O) stretching vibration, typically found around 1640-1680 cm⁻¹. N-H stretching vibrations are also prominent in the 3200-3400 cm⁻¹ region.[1]

High-Performance Liquid Chromatography (RP-HPLC): Reversed-phase HPLC is the method of choice for determining the purity of the final compound. A validated method can be adapted from protocols for similar small molecules.[5]

HPLC ParameterRecommended ConditionRationale
Column C18, 4.6 x 150 mm, 5 µmStandard for reversed-phase separation of small aromatic molecules.
Mobile Phase A 0.02 M Potassium Phosphate Buffer, pH 3.0Provides good peak shape and resolution for urea compounds.
Mobile Phase B AcetonitrileCommon organic modifier for adjusting retention.
Gradient 30% B to 80% B over 15 minutesEnsures elution of the compound with good separation from impurities.
Flow Rate 1.0 mL/minStandard analytical flow rate.
Detection UV at 254 nmThe bromophenyl moiety provides strong UV absorbance.
Injection Volume 10 µLStandard volume for analytical HPLC.

Biological Activity and Therapeutic Potential

While direct, extensive biological evaluation of N-(4-Bromophenyl)-N'-methylurea is not widely published, its chemical structure places it within the highly significant class of N,N'-diarylurea derivatives, which are potent inhibitors of protein kinases.[6][7]

Context: The Phenylurea Scaffold in Kinase Inhibition

The N,N'-diarylurea motif is a "privileged scaffold" in medicinal chemistry, most famously represented by the multi-kinase inhibitor Sorafenib . This structural motif is exceptionally effective at targeting the ATP-binding site of various kinases. The two N-H groups of the urea act as a hydrogen bond clamp, forming critical interactions with the hinge region of the kinase domain, while the flanking aryl rings occupy adjacent hydrophobic pockets.[6] This mechanism effectively blocks the kinase from binding ATP, thereby inhibiting downstream signaling pathways crucial for tumor growth and angiogenesis.

Key kinase families targeted by phenylurea derivatives include:

  • VEGFR (Vascular Endothelial Growth Factor Receptor): Crucial for angiogenesis.

  • PDGFR (Platelet-Derived Growth Factor Receptor): Involved in cell growth and division.

  • Raf Kinases (B-Raf, c-Raf): Key components of the MAPK/ERK signaling pathway.

  • c-MET, FLT3, c-KIT: Other receptor tyrosine kinases implicated in various cancers.[4]

G cluster_active Active Kinase cluster_inhibited Inhibited Kinase compound N-Aryl Urea Inhibitor kinase Hydrophobic Pocket Hinge (Glu-Cys-Ala) Hydrophobic Pocket compound->kinase:f1 H-Bonds to Hinge atp ATP atp->kinase:f1 Binds & Donates Phosphate atp->kinase:f1 Binding Blocked substrate Substrate Protein kinase->substrate Phosphorylation no_reaction No Phosphorylation kinase->no_reaction p_substrate Phosphorylated Substrate substrate->p_substrate Active Signal

Caption: General mechanism of phenylurea-based kinase inhibitors.

Proposed Biological Evaluation Workflow

To ascertain the therapeutic potential of N-(4-Bromophenyl)-N'-methylurea, a systematic evaluation is required. The following protocol outlines a standard workflow for screening the compound against a panel of cancer-relevant kinases.

Experimental Protocol: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Assay)

  • Compound Preparation: Prepare a 10 mM stock solution of N-(4-Bromophenyl)-N'-methylurea in 100% DMSO. Create a serial dilution series (e.g., 10-point, 3-fold dilutions) for IC₅₀ determination.

  • Kinase Reaction Setup: In a 384-well plate, add the kinase of interest (e.g., VEGFR2, B-Raf) in its appropriate reaction buffer.

  • Inhibition Step: Add 1 µL of the diluted compound to the wells. Include positive (no inhibitor) and negative (no kinase) controls. Incubate for 15-20 minutes at room temperature.

  • Reaction Initiation: Initiate the kinase reaction by adding the ATP and substrate solution. Incubate for the optimized reaction time (e.g., 60 minutes) at room temperature.

  • ATP Depletion Measurement: Stop the reaction and measure the remaining ATP by adding ADP-Glo™ Reagent. This reagent depletes the unconsumed ATP.

  • Luminescence Generation: Add Kinase Detection Reagent to convert the newly formed ADP back to ATP and generate a luminescent signal via a coupled luciferase/luciferin reaction.

  • Data Acquisition: Measure luminescence using a plate reader. The light signal is directly proportional to the amount of ADP generated and thus correlates with kinase activity.

  • Data Analysis: Calculate the percent inhibition relative to controls and plot the results against the compound concentration. Fit the data to a dose-response curve to determine the IC₅₀ value.

Metabolism and Agrochemical Relevance

N-(4-Bromophenyl)-N'-methylurea is primarily known in the environmental and agricultural sciences as a degradation product of the phenylurea herbicide Metobromuron (N'-(4-bromophenyl)-N-methoxy-N-methylurea).[8]

The metabolic transformation from Metobromuron to N-(4-Bromophenyl)-N'-methylurea occurs via N-demethoxylation . This biotransformation has been observed in various systems, including plants, animals, and even in vitro with human cell lines.[9] The persistence and potential biological activity of this metabolite are important considerations for environmental risk assessment. Understanding this pathway is also valuable for drug development, as metabolic stability is a key parameter in designing new therapeutic agents.

Conclusion and Future Directions

N-(4-Bromophenyl)-N'-methylurea stands at the intersection of agrochemical metabolism and medicinal chemistry. While its primary identity is that of a pesticide metabolite, its core phenylurea structure holds significant, largely unexplored potential as a therapeutic agent. The robust and scalable synthesis makes it an accessible starting point for chemical library development.

Future research should focus on a comprehensive biological screening of the compound against a broad panel of human kinases. Based on the established structure-activity relationships of this chemical class, N-(4-Bromophenyl)-N'-methylurea is a promising candidate for hit-to-lead optimization. Modifications to the bromophenyl ring or substitution of the N'-methyl group could be systematically explored to enhance potency, selectivity, and pharmacokinetic properties, potentially leading to the discovery of novel and effective kinase inhibitors for oncology and other therapeutic areas.

References

[1] PubChem. N-(4-Bromophenyl)-N'-methylurea. National Center for Biotechnology Information. [Link] [10] Gáliková, J., & Žák, Z. (2011). N-(4-Bromophenyl)urea. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 1), o2879. [Link] [11] Kurzer, F. (1963). p-Bromophenylurea. Organic Syntheses, Coll. Vol. 4, p.49. [Link] [12] Tiwari, L., Kumar, V., Kumar, B., & Mahajan, D. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. RSC Advances, 8(41), 23293–23301. [Link] [8] AERU. Metobromuron (Ref: C 3216). University of Hertfordshire. [Link] [6] Radi, M., et al. (2015). Targeting kinases with anilinopyrimidines: Discovery of N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives as selective inhibitors of class III receptor tyrosine kinase subfamily. Journal of Medicinal Chemistry, 58(23), 9439–9444. [Link] [13] Khan, I., et al. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 29(18), 4293. [Link] [14] Kesuma, D., et al. (2023). Anticancer activity of N-(4-t-butylbenzoyl)-N'-phenylthiourea: Molecular docking, synthesis. Journal of Pharmacy & Pharmacognosy Research, 11(1), 133–144. [Link] [15] Sabbioni, G., & Schütze, D. (2000). Reactions of 4-methylphenyl isocyanate with amino acids. Archives of Toxicology, 74(7), 396–404. [Link] [16] ResearchGate. I'm interested to quantify Urea by HPLC method, reversed phase conditions are preferable. Is there a good method suited for urea? [Link] [17] Khan, A., et al. (2023). Synthesis of 1-(4-Bromobenzoyl)-1,3-dicyclohexylurea and Its Arylation via Readily Available Palladium Catalyst—Their Electronic, Spectroscopic, and Nonlinear Optical Studies via a Computational Approach. ACS Omega, 8(33), 30095–30105. [Link] [18] ResearchGate. 1H-NMR spectrum of N-[(E)-(4-bromophenyl) methylidene]-4-nitroaniline. [Link] [19] Bhattacharjee, D., et al. (2022). Cytotoxic Effect of Bromelain on HepG2 Hepatocellular Carcinoma Cell Line. Current Cancer Drug Targets, 22(1), 87–98. [Link] [20] L. L. T. H. de la Torre, et al. (2022). The pharmacokinetics and pharmacodynamics of 4-methylumbelliferone and its glucuronide metabolite in mice. bioRxiv. [Link] [7] ResearchGate. Targeting kinases with anilinopyrimidines: Discovery of N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives as selective inhibitors of class III receptor tyrosine kinase subfamily. [Link] [5] P. Raveendra Reddy, et al. (2019). Development of RP-HPLC Method for the Determination of N- Methylurea Content in Methohexital Drug Substance and Its Validation. International Journal of Pharmaceutical and Phytopharmacological Research, 9(4), 1-6. [Link] [9] PubChem. Metobromuron. National Center for Biotechnology Information. [Link] [2] Wikipedia. Methyl isocyanate. [Link] [4] Ahmed, M.F., et al. (2023). Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies. RSC Medicinal Chemistry, 14(7), 1269–1292. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Potential Therapeutic Targets of 1-(p-Bromophenyl)-3-methylurea

For Researchers, Scientists, and Drug Development Professionals Abstract 1-(p-Bromophenyl)-3-methylurea is a small molecule whose therapeutic potential is largely unexplored in publicly available literature. However, its...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(p-Bromophenyl)-3-methylurea is a small molecule whose therapeutic potential is largely unexplored in publicly available literature. However, its structural motifs—a substituted phenylurea core—are prevalent in a wide array of biologically active compounds. This technical guide synthesizes information from related chemical entities to build a robust, evidence-based hypothesis on its potential therapeutic targets. We will delve into three primary putative mechanisms of action: kinase inhibition, myeloperoxidase (MPO) inhibition, and DNA alkylation following metabolic activation. This document provides the scientific rationale behind these hypotheses, detailed experimental protocols for their validation, and a forward-looking perspective on the potential development of 1-(p-Bromophenyl)-3-methylurea as a therapeutic agent.

Introduction and Chemical Properties

1-(p-Bromophenyl)-3-methylurea, also known as N-(4-bromophenyl)-N'-methylurea, is an arylurea compound. The urea functional group is a key feature in numerous clinically approved drugs, valued for its ability to form critical hydrogen bonds with biological targets.[1]

Chemical Structure and Properties
PropertyValue
IUPAC Name 1-(4-bromophenyl)-3-methylurea
Molecular Formula C₈H₉BrN₂O
Molecular Weight 229.07 g/mol
CAS Number 20680-07-3

A note on the origins of this compound: It is documented as an environmental transformation product of the herbicide Metobromuron, which may inform its toxicological profile.

Synthesis of 1-(p-Bromophenyl)-3-methylurea

The synthesis of 1-(p-Bromophenyl)-3-methylurea and other substituted ureas can be achieved through several established methods. A common and straightforward approach involves the reaction of an isocyanate with an amine.

General Synthesis Protocol

A frequently employed method for synthesizing arylureas is the reaction of an aryl isocyanate with an appropriate amine. An alternative, often preferred for safety reasons over the direct use of phosgene to create isocyanates, is the use of phosgene substitutes like triphosgene or carbonyldiimidazole.

Conceptual Workflow for Synthesis:

cluster_0 Synthesis Pathway p-bromoaniline p-bromoaniline Isocyanate Formation Isocyanate Formation p-bromoaniline->Isocyanate Formation Phosgene or substitute p-bromophenyl isocyanate p-bromophenyl isocyanate Isocyanate Formation->p-bromophenyl isocyanate Urea Formation Urea Formation p-bromophenyl isocyanate->Urea Formation Methylamine Methylamine Methylamine->Urea Formation Product 1-(p-Bromophenyl)-3-methylurea Urea Formation->Product cluster_1 Kinase Inhibition Hypothesis GrowthFactor Growth Factor RTK VEGFR / c-Met (Receptor Tyrosine Kinase) GrowthFactor->RTK PI3K PI3K RTK->PI3K Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Proliferation Cell Proliferation, Survival, Angiogenesis mTOR->Proliferation Inhibitor 1-(p-Bromophenyl) -3-methylurea Inhibitor->RTK Inhibitor->PI3K

Caption: Hypothesized inhibition of key oncogenic signaling pathways.

Myeloperoxidase (MPO) Inhibition: An Anti-Inflammatory Potential

Myeloperoxidase is a leukocyte-derived enzyme that plays a role in oxidative stress and inflammation, particularly in cardiovascular diseases.

Rationale: A structurally similar compound, 1-((6-Aminopyridin-3-yl)methyl)-3-(4-bromophenyl)urea, has been identified as a potent, irreversible inhibitor of MPO. This suggests that the bromophenylurea moiety is a key pharmacophore for MPO inhibition.

DNA Alkylation via Nitrosourea Formation: A Cytotoxic Mechanism with Caveats

Rationale: It has been demonstrated that 1-methyl-3(p-bromophenyl)-urea (the target compound) can undergo endogenous conversion to 1-methyl-3(p-bromophenyl)-1-nitrosourea (Br-MPNU) in the presence of nitrite. N-nitroso compounds are known to be potent alkylating agents that can modify DNA, leading to cytotoxicity. [2]This mechanism is the basis for the therapeutic use of some nitrosourea drugs in chemotherapy. [3]However, this same mechanism is also responsible for their carcinogenicity. [2][4] Proposed Mechanism of Action:

cluster_2 DNA Alkylation Hypothesis Parent 1-(p-Bromophenyl) -3-methylurea Activation Metabolic Activation (+ Nitrite) Parent->Activation Nitrosourea N-Nitrosourea Derivative Activation->Nitrosourea Alkylation DNA Alkylation Nitrosourea->Alkylation Effect Cytotoxicity / Carcinogenicity Alkylation->Effect

Caption: Putative pathway to DNA alkylation and subsequent biological effects.

Experimental Protocols for Target Validation

To validate the hypothesized therapeutic targets, a systematic, multi-tiered approach is recommended.

General In Vitro Cytotoxicity and Proliferation Assays

Objective: To determine the general cytotoxic and anti-proliferative effects of 1-(p-Bromophenyl)-3-methylurea on various cell lines.

Protocol:

  • Cell Line Selection: Choose a panel of cancer cell lines relevant to the hypothesized kinase targets (e.g., breast, colon, lung cancer cell lines) and a non-cancerous control cell line.

  • MTT or CellTiter-Glo® Assay:

    • Plate cells in 96-well plates and allow them to adhere overnight.

    • Treat cells with a serial dilution of 1-(p-Bromophenyl)-3-methylurea for 48-72 hours.

    • Add MTT reagent or CellTiter-Glo® reagent and incubate as per the manufacturer's instructions.

    • Measure absorbance or luminescence to determine cell viability.

    • Calculate the IC₅₀ (half-maximal inhibitory concentration).

Kinase Inhibition Assays

Objective: To directly measure the inhibitory activity of the compound against specific kinases.

Protocol: In Vitro Kinase Assay (e.g., for VEGFR or c-Met)

  • Reagents: Recombinant human kinase, appropriate substrate peptide, ATP, and 1-(p-Bromophenyl)-3-methylurea.

  • Procedure:

    • In a microplate, combine the kinase, substrate, and varying concentrations of the compound.

    • Initiate the reaction by adding ATP.

    • Incubate at the optimal temperature for the kinase.

    • Stop the reaction and quantify the phosphorylated substrate using a suitable method (e.g., ELISA, radiometric assay, or a luminescence-based assay like ADP-Glo™).

    • Determine the IC₅₀ value.

Myeloperoxidase (MPO) Inhibition Assay

Objective: To assess the compound's ability to inhibit MPO activity.

Protocol: MPO Peroxidation Assay

  • Reagents: Human MPO, hydrogen peroxide (H₂O₂), a suitable substrate (e.g., Amplex® Red), and 1-(p-Bromophenyl)-3-methylurea.

  • Procedure:

    • In a 96-well plate, pre-incubate MPO with various concentrations of the compound.

    • Initiate the reaction by adding H₂O₂ and the substrate.

    • Monitor the increase in fluorescence or absorbance over time.

    • Calculate the rate of reaction and determine the IC₅₀ value.

DNA Damage and Alkylation Assays

Objective: To investigate if the compound, particularly after co-incubation with a nitrite source, induces DNA damage.

Protocol: Comet Assay (Single Cell Gel Electrophoresis)

  • Cell Treatment: Treat cells with 1-(p-Bromophenyl)-3-methylurea with and without sodium nitrite for a defined period.

  • Cell Lysis and Electrophoresis:

    • Embed treated cells in agarose on a microscope slide.

    • Lyse the cells to remove membranes and proteins, leaving the DNA.

    • Subject the slides to electrophoresis. Damaged DNA fragments will migrate out of the nucleus, forming a "comet tail."

  • Visualization and Analysis:

    • Stain the DNA with a fluorescent dye.

    • Visualize under a fluorescence microscope and quantify the extent of DNA damage by measuring the length and intensity of the comet tail.

ADME and Toxicity Considerations

A comprehensive understanding of the Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicity profile is critical for any potential therapeutic agent.

Key Considerations:

  • Metabolic Stability: In vitro studies using liver microsomes or S9 fractions can predict the metabolic stability of 1-(p-Bromophenyl)-3-methylurea.

  • Cytochrome P450 Inhibition: Assess the potential for drug-drug interactions by evaluating the compound's inhibitory effect on major CYP450 enzymes.

  • Toxicity: Given the potential for nitrosourea formation, a thorough toxicological evaluation, including mutagenicity (Ames test) and carcinogenicity studies, is imperative.

Conclusion and Future Directions

While 1-(p-Bromophenyl)-3-methylurea is an understudied compound, its chemical structure suggests a strong potential for biological activity. The most promising therapeutic avenues appear to be kinase and myeloperoxidase inhibition, positioning it as a potential candidate for anticancer and anti-inflammatory applications. However, the significant safety concern regarding its potential conversion to a carcinogenic nitrosourea must be thoroughly investigated and addressed.

Future research should focus on the systematic validation of the hypothesized targets using the experimental protocols outlined in this guide. Structure-activity relationship (SAR) studies, involving the synthesis and testing of analogs, will be crucial for optimizing potency and selectivity while mitigating toxicity. Should a favorable therapeutic window be identified, preclinical in vivo studies in relevant disease models would be the next logical step in the development of 1-(p-Bromophenyl)-3-methylurea or its optimized derivatives as novel therapeutic agents.

References

  • Archer, M. C. (1989). Mechanisms of action of N-nitroso compounds. Cancer Surveys, 8(2), 241-250.
  • Beyer, K. H., Jr, & Gelarden, R. T. (1988). Active transport of urea by mammalian kidney.
  • Chen, Y., et al. (2022). Synthesis and Antitumor Evaluation of Menthone-Derived Pyrimidine-Urea Compounds as Potential PI3K/Akt/mTOR Signaling Pathway Inhibitor. Frontiers in Chemistry, 10, 848647.
  • Gao, Y., et al. (2018). Urea derivatives and their anti-cancer activity. European Journal of Medicinal Chemistry, 157, 659-673.
  • Gedawy, A., et al. (2013). c-Met inhibitors. Future Medicinal Chemistry, 5(6), 677–693.
  • Han, K., et al. (2017). Discovery of Novel PI3K and mTOR Dual Inhibitors. ACS Medicinal Chemistry Letters, 8(8), 834-839.
  • Heo, Y. A., & Syed, Y. Y. (2018). Regorafenib: A Review in Hepatocellular Carcinoma. Drugs, 78(1), 113–120.
  • Li, W., et al. (2019). Recent advances in the development of urea-containing derivatives as potential anticancer agents. European Journal of Medicinal Chemistry, 183, 111707.
  • National Toxicology Program. (2021). Report on Carcinogens, Fifteenth Edition. Research Triangle Park, NC: U.S. Department of Health and Human Services, Public Health Service.
  • Shaner, D. L. (2004). Herbicide safety relative to common targets in plants and mammals. Pest Management Science, 60(1), 17-23.
  • Siegel, R. L., Miller, K. D., & Jemal, A. (2018). Cancer statistics, 2018. CA: A Cancer Journal for Clinicians, 68(1), 7–30.
  • Wan, P. T., et al. (2004).
  • Wilhelm, S. M., et al. (2011). Regorafenib (BAY 73-4506): a new oral multikinase inhibitor of angiogenic, stromal and oncogenic receptor tyrosine kinases with potent preclinical antitumor activity. International Journal of Cancer, 129(1), 245-255.
  • Zhang, J., & Yang, P. L. (2020). The PI3K/AKT/mTOR pathway in cancer. Cancer Letters, 484, 1-10.
  • Zito, V., et al. (2022). Urea-based anticancer agents. Exploring 100-years of research with an eye to the future. Frontiers in Chemistry, 10, 992218.

Sources

Foundational

An In-depth Technical Guide to Investigating the Carcinogenic Potential of 1-methyl-3-(p-bromophenyl)-urea

Abstract This technical guide provides a comprehensive framework for the investigation of the carcinogenic potential of the chemical compound 1-methyl-3-(p-bromophenyl)-urea. The central hypothesis of this guide is that...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for the investigation of the carcinogenic potential of the chemical compound 1-methyl-3-(p-bromophenyl)-urea. The central hypothesis of this guide is that the parent compound is likely not carcinogenic, but its N-nitroso metabolite, 1-methyl-3-(p-bromophenyl)-1-nitrosourea, formed endogenously, is the ultimate carcinogen. This document outlines a tiered, multi-disciplinary approach, beginning with in silico assessments and progressing through in vitro genotoxicity assays to a definitive in vivo rodent bioassay. The methodologies detailed herein are grounded in internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) to ensure scientific rigor and regulatory relevance. This guide is intended for researchers, toxicologists, and drug development professionals engaged in the safety assessment of novel chemical entities.

Introduction and Core Hypothesis

1-methyl-3-(p-bromophenyl)-urea, hereafter referred to as Br-MPU, is a substituted urea derivative. While the carcinogenicity of Br-MPU itself has not been extensively studied, there is compelling evidence to suggest a bioactivation-dependent mechanism of carcinogenesis. Research has shown that Br-MPU can undergo endogenous nitrosation in the presence of nitrites to form 1-methyl-3-(p-bromophenyl)-1-nitrosourea (Br-MPNU)[1]. This N-nitroso compound belongs to a class of chemicals well-known for their carcinogenic properties.

Long-term studies in rats have demonstrated that Br-MPNU is a potent carcinogen, inducing papillomas and carcinomas of the forestomach[1]. The structural similarity of Br-MPNU to other known carcinogens, such as 1-methyl-1-nitroso-3-phenylurea (MNPU) and 1-methyl-3-(p-chlorophenyl)-1-nitrosourea (Cl-MPNU), which also induce tumors in rats, further strengthens this hypothesis[2][3].

Therefore, the investigative strategy outlined in this guide is built upon the following core hypothesis:

  • The primary carcinogenic risk associated with exposure to 1-methyl-3-(p-bromophenyl)-urea stems from its potential for in vivo conversion to the N-nitroso derivative, 1-methyl-3-(p-bromophenyl)-1-nitrosourea, which is a direct-acting carcinogen.

This hypothesis dictates a logical progression of experimental work, designed to first assess the genotoxic potential of the parent compound and its nitrosated form, and then to confirm carcinogenicity in a whole-animal model that allows for metabolic activation and endogenous nitrosation.

Physicochemical Properties of 1-methyl-3-(p-bromophenyl)-urea

PropertyEstimated ValueData Source Context
IUPAC Name 1-(4-bromophenyl)-3-methylureaN/A
Molecular Formula C₈H₉BrN₂ON/A
Molecular Weight 229.08 g/mol Computed for 1-(4-bromophenyl)urea
XLogP3-AA 2.0Computed for N-(4-Bromophenyl)urea[4]
Hydrogen Bond Donor Count 2Computed for N-(4-Bromophenyl)urea[4]
Hydrogen Bond Acceptor Count 1Computed for N-(4-Bromophenyl)urea[4]
Rotatable Bond Count 1Computed for N-(4-Bromophenyl)urea[4]
Topological Polar Surface Area 55.1 ŲComputed for N-(4-Bromophenyl)urea[4]

Note: These values are computationally derived for structurally similar compounds and should be confirmed experimentally where feasible.

Synthesis of 1-methyl-3-(p-bromophenyl)-urea

For toxicological evaluation, a well-characterized batch of the test article is required. A common and efficient method for the synthesis of asymmetrically substituted ureas is the reaction of an isocyanate with an amine[5].

Proposed Synthetic Protocol

This protocol describes a general method for the synthesis of 1-methyl-3-(p-bromophenyl)-urea.

Materials:

  • p-Bromophenyl isocyanate

  • Methylamine (e.g., 40% solution in water)

  • Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

  • Standard laboratory glassware for organic synthesis

  • Magnetic stirrer

  • Ice bath

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve p-bromophenyl isocyanate (1.0 equivalent) in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen).

  • Amine Addition: Cool the solution to 0 °C using an ice bath. Slowly add methylamine (1.1 equivalents) to the stirred solution. The reaction is often exothermic, so a slow addition rate is crucial to maintain temperature control.

  • Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).

  • Work-up and Isolation: Upon completion, the product may precipitate out of the solution. If so, it can be collected by filtration. If not, the solvent is removed under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 1-methyl-3-(p-bromophenyl)-urea.

  • Characterization: The identity and purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

A Tiered Approach to Carcinogenicity Assessment

A tiered or hierarchical approach to carcinogenicity testing is a scientifically sound and resource-efficient strategy. This approach begins with computational methods, progresses to in vitro assays to assess genotoxic potential, and culminates in a long-term in vivo bioassay if warranted by the preceding data.

Carcinogenicity_Assessment_Workflow cluster_0 Tier 1: In Silico Assessment cluster_1 Tier 2: In Vitro Genotoxicity cluster_2 Tier 3: In Vivo Studies InSilico QSAR & Structural Alert Analysis Decision1 Genotoxicity Alerts? InSilico->Decision1 Ames Bacterial Reverse Mutation Assay (Ames Test - OECD 471) Comet In Vitro Mammalian Cell Comet Assay Ames->Comet Decision2 Positive In Vitro? Comet->Decision2 InVivoComet In Vivo Comet Assay (OECD 489) Decision3 Positive In Vivo Genotox? InVivoComet->Decision3 Bioassay Long-Term Rodent Bioassay (OECD 451) Conclusion Weight of Evidence Carcinogenicity Classification Bioassay->Conclusion Decision1->Ames Yes Decision1->Conclusion No Decision2->InVivoComet Yes Decision2->Conclusion No Decision3->Bioassay Yes Decision3->Conclusion No Mechanism_of_Action BrMPU 1-methyl-3-(p-bromophenyl)-urea (Br-MPU) BrMPNU 1-methyl-3-(p-bromophenyl)-1-nitrosourea (Br-MPNU) BrMPU->BrMPNU Nitrite Nitrite (e.g., from diet) Nitrite->BrMPNU Stomach Acidic Environment (Stomach) Stomach->BrMPNU Electrophile Reactive Electrophile (e.g., Methyldiazonium ion) BrMPNU->Electrophile Spontaneous Decomposition Adduct DNA Adducts (e.g., O6-methylguanine) Electrophile->Adduct DNA Cellular DNA DNA->Adduct Mutation Mutation Adduct->Mutation Faulty DNA Repair or Replication Cancer Cancer Initiation Mutation->Cancer

Caption: Proposed mechanism of carcinogenicity for Br-MPU.

A positive result in the Ames test with Br-MPU only in the presence of nitrite, and a direct positive result with Br-MPNU, would strongly support the nitrosation-dependent mechanism. Similarly, a positive in vivo comet assay in the forestomach would pinpoint the target organ for genotoxicity. The final long-term bioassay, especially the arm with co-administered nitrite, would provide the definitive evidence for the carcinogenic potential and the validity of the proposed mechanism. The formation of DNA adducts, such as O⁶-methylguanine, in target tissues could be investigated in ancillary studies to further confirm the alkylating mechanism of Br-MPNU. [5]

Conclusion

The investigation into the carcinogenic potential of 1-methyl-3-(p-bromophenyl)-urea requires a systematic and mechanistically informed approach. The evidence strongly suggests that the risk is not from the parent compound but from its endogenously formed N-nitroso derivative. The tiered testing strategy detailed in this guide, which progresses from in silico analysis to in vitro genotoxicity assays and finally to a long-term in vivo bioassay, provides a robust framework for hazard identification and risk assessment. By adhering to established international guidelines and focusing on the underlying scientific hypothesis, researchers can generate the comprehensive and reliable data needed to make informed decisions about the safety of this compound.

References

  • Warzok, R., Martin, J., Mendel, J., Thust, R., & Schwarz, H. (1983). The carcinogenicity of 1-methyl-3(p-bromophenyl)-1-nitrosourea (Br-MPNU). Archiv für Geschwulstforschung, 53(4), 329–33. ([Link])

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Exploratory

The Bromophenylurea Moiety: A Linchpin in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The bromophenylurea scaffold has emerged as a privileged motif in con...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The bromophenylurea scaffold has emerged as a privileged motif in contemporary medicinal chemistry, underpinning the development of a diverse array of biologically active agents. This technical guide provides a comprehensive exploration of the multifaceted role of the bromophenylurea moiety, with a particular focus on its significance in the design of targeted therapeutics, especially kinase inhibitors. We will delve into the fundamental chemical biology of this structural unit, dissect its structure-activity relationships, and provide detailed experimental protocols for its synthesis and biological evaluation. This guide is intended to serve as a valuable resource for researchers and drug development professionals, offering field-proven insights and fostering a deeper understanding of the causality behind the design and application of bromophenylurea-based compounds.

The Chemical Biology of the Bromophenylurea Moiety: More Than Just a Scaffold

The prevalence of the urea functional group in numerous clinically approved drugs is a testament to its remarkable ability to engage in specific and robust interactions with biological targets.[1] The bromophenylurea moiety leverages the inherent properties of the urea linker while introducing unique physicochemical characteristics conferred by the brominated aromatic ring.

The Urea Linker: A Hydrogen Bonding Powerhouse

The urea group's capacity to act as both a hydrogen bond donor, through its N-H groups, and a hydrogen bond acceptor, via its carbonyl oxygen, is central to its role in molecular recognition.[2] This dual nature allows for the formation of multiple, stable hydrogen bonds with amino acid residues in the active sites of enzymes and receptors, thereby anchoring the molecule and contributing significantly to its binding affinity and specificity. The conformational constraints of the urea group, resulting from the delocalization of nitrogen's non-bonded electrons into the adjacent carbonyl group, further enhance its utility as a predictable and reliable structural element in drug design.[2]

The Bromophenyl Group: Influencing Potency and Selectivity

The incorporation of a bromine atom onto the phenyl ring introduces several key features that can be strategically exploited in drug design:

  • Electronic Effects: Bromine is an electron-withdrawing group, which can influence the acidity of the N-H protons of the urea moiety and modulate the electronic properties of the entire molecule. This can impact the strength of hydrogen bonds and other non-covalent interactions with the target protein.[3]

  • Lipophilicity and Solubility: The presence of a halogen atom generally increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and reach intracellular targets. However, this must be carefully balanced to maintain adequate aqueous solubility for drug delivery.[1][4]

  • Steric Interactions and Binding Pocket Occupancy: The size of the bromine atom can be leveraged to occupy specific hydrophobic pockets within a binding site, leading to enhanced potency and selectivity. The position of the bromine atom (ortho, meta, or para) on the phenyl ring is a critical determinant of the molecule's overall shape and its ability to fit optimally into the target's active site.[3]

Bromophenylurea in Action: A Spotlight on Kinase Inhibition

Protein kinases have become one of the most important classes of drug targets in the 21st century, owing to their dysregulation in a multitude of diseases, most notably cancer.[5] The bromophenylurea moiety has proven to be a particularly effective scaffold for the development of potent and selective kinase inhibitors.

Mechanism of Action: Targeting the ATP-Binding Site

Many bromophenylurea-based kinase inhibitors function by competing with adenosine triphosphate (ATP) for binding to the kinase domain of the receptor.[6] The urea functionality often forms key hydrogen bonds with the "hinge region" of the kinase, a flexible loop of amino acids that connects the N- and C-terminal lobes of the kinase domain. The bromophenyl group, along with other substituents, can then extend into adjacent hydrophobic pockets, further stabilizing the inhibitor-kinase complex.

A Case Study: Inhibition of VEGFR-2 Signaling

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis.[7][8] Consequently, VEGFR-2 has emerged as a prime target for anticancer drug development. Several potent VEGFR-2 inhibitors incorporate the bromophenylurea moiety.

The binding of Vascular Endothelial Growth Factor A (VEGF-A) to VEGFR-2 triggers receptor dimerization and autophosphorylation, initiating a cascade of downstream signaling events that promote endothelial cell proliferation, migration, and survival.[8] Bromophenylurea-based inhibitors block this process by occupying the ATP-binding site of VEGFR-2, thereby preventing its phosphorylation and the subsequent activation of downstream signaling pathways.

Below is a diagram illustrating the VEGFR-2 signaling pathway and the point of intervention for bromophenylurea-based inhibitors.

VEGFR2_Signaling_Pathway cluster_intracellular Intracellular Space VEGF-A VEGF-A VEGFR2 VEGFR-2 VEGF-A->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates FAK FAK VEGFR2->FAK Activates p38 p38 MAPK VEGFR2->p38 Activates PKC PKC PLCg->PKC Akt Akt PI3K->Akt Migration Migration FAK->Migration p38->Migration ERK ERK PKC->ERK Survival Survival Akt->Survival Permeability Permeability Akt->Permeability Proliferation Proliferation ERK->Proliferation Inhibitor Bromophenylurea Inhibitor Inhibitor->VEGFR2 Inhibits ATP Binding

Figure 1: VEGFR-2 signaling pathway and inhibition by bromophenylurea compounds.

Structure-Activity Relationships (SAR): A Quantitative Perspective

The biological activity of bromophenylurea derivatives can be finely tuned by modifying their chemical structure. Quantitative structure-activity relationship (QSAR) studies have been instrumental in elucidating the key structural features that govern their potency and selectivity.[9][10]

The following table summarizes the structure-activity relationships for a series of diaryl urea derivatives, highlighting the impact of substitutions on their antiproliferative activity against various cancer cell lines.

Compound IDR1 (Proximal Ring)R2 (Distal Ring)Target Cell LineIC50 (µM)Reference
Sorafenib 4-Cl, 3-CF34-(N-methylpicolinamide)HT-2914.01[2]
Sorafenib 4-Cl, 3-CF34-(N-methylpicolinamide)A5492.913[2]
6a 4-Cl4-CH3 (with amide linker)HT-2915.28[2]
6a 4-Cl4-CH3 (with amide linker)A5492.566[2]
4a 4-Br-MDA-MB-2317.7[11]
BNC105 -3,4,5-trimethoxy-0.8 (tubulin inhibition)[12]
PD9 --DU-1453.62[13]
PD10 --DU-1453.37[13]
PD13 --DU-1451.47[13]
PD14 --DU-1452.44[13]
PD15 --DU-1451.22[13]

Key SAR Insights:

  • Halogen Substitution: The presence and position of halogen atoms on the phenyl rings are critical for activity. For instance, in some series, halogen substitutions at the terminal phenyl ring lead to higher inhibitory activity.[3]

  • Linker Modification: Replacing an ester linker with an amide group between the central and distal benzene rings has been shown to enhance antiproliferative activity.[2]

  • Hydrophilic/Hydrophobic Balance: The overall lipophilicity of the molecule, influenced by various substituents, plays a crucial role in its ability to cross cell membranes and interact with the target.

Experimental Protocols: From Synthesis to Biological Evaluation

This section provides detailed, field-proven methodologies for the synthesis and biological evaluation of bromophenylurea derivatives.

Synthesis of N-(4-Bromophenyl)urea Derivatives

A common and efficient method for the synthesis of unsymmetrical diaryl ureas involves the reaction of an amine with an isocyanate.

Protocol: Synthesis of 4-[4-[[[4-Bromophenyl]amino]carbonyl]amino]- phenoxy]-N-methylpyridine-2-carboxamide [14]

  • Reaction Setup: In a suitable reaction vessel, dissolve the pyridyl amide (4-amino-N-methylpicolinamide) (0.01 mol) in acetone (50 mL).

  • Addition of Isocyanate: To the stirred solution, add a solution of 4-bromophenyl isocyanate (0.01 mol) in acetone (10 mL). It is crucial to maintain the reaction temperature below 40 °C during the addition.

  • Reaction Monitoring: Maintain the reaction mixture at room temperature for 3-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up and Purification: Upon completion of the reaction, filter the precipitated product from the reaction mass.

  • Washing and Drying: Wash the collected solid with a small amount of acetone (5 mL) and dry the product at 60-65 °C for 2 hours to obtain the final compound.

In Vitro Kinase Inhibition Assay: VEGFR-2

This protocol describes a general method for assessing the inhibitory activity of bromophenylurea compounds against VEGFR-2 kinase. Commercial kits, such as the VEGFR2 Kinase Assay Kit from BPS Bioscience, provide a convenient and standardized platform for this assay.[15]

Materials:

  • VEGFR2 Kinase Assay Kit (containing recombinant VEGFR2 enzyme, substrate, ATP, and kinase assay buffer)

  • Test compounds (bromophenylurea derivatives) dissolved in DMSO

  • Kinase-Glo® MAX reagent

  • White 96-well plates

  • Microplate reader capable of measuring luminescence

Protocol:

  • Reagent Preparation: Prepare a 1x kinase assay buffer by diluting the 5x stock. Prepare a solution of the test inhibitor in 1x kinase assay buffer. Thaw the VEGFR2 enzyme on ice and dilute to the desired concentration (e.g., 1 ng/µl) with 1x kinase assay buffer.

  • Assay Plate Setup: Add the following to the wells of a 96-well plate:

    • 25 µl of a solution containing the VEGFR2 enzyme.

    • 5 µl of the test inhibitor solution.

    • For the "Positive Control," add 5 µl of the same concentration of DMSO without the inhibitor.

    • For the "Blank," add 25 µl of 1x kinase assay buffer.

  • Initiation of Reaction: Add 20 µl of a solution containing the substrate and ATP to all wells.

  • Incubation: Incubate the plate at 30°C for 45 minutes.

  • Signal Detection: After the incubation, add 50 µl of Kinase-Glo® MAX reagent to each well. Incubate the plate at room temperature for 15 minutes.

  • Data Acquisition: Measure the luminescence using a microplate reader.

  • Data Analysis: The kinase activity can be calculated based on the difference in luminescence between the "Positive Control" and the "Blank." The percent inhibition for each test compound concentration can then be determined, and the IC50 value can be calculated by fitting the data to a dose-response curve.

Cellular Uptake Assay

Understanding the extent to which a compound enters the target cells is crucial for interpreting its biological activity. This protocol provides a general method for assessing the cellular uptake of small molecule inhibitors.[16]

Protocol:

  • Cell Seeding: Seed adherent cells (e.g., a relevant cancer cell line) into 24- or 96-well plates and incubate until they reach near confluence.

  • Compound Treatment: On the day of the assay, aspirate the growth medium and replace it with fresh assay buffer. Add the test compound (bromophenylurea derivative) at the desired concentration to the wells and incubate for a specified period.

  • Cell Lysis: After incubation, stop the uptake by washing the cells multiple times with cold PBS. Lyse the cells using a suitable lysis buffer.

  • Quantification: Analyze the cell lysate using a suitable analytical method, such as HPLC-MS, to determine the intracellular concentration of the test compound.

Conclusion and Future Perspectives

The bromophenylurea moiety has firmly established itself as a cornerstone in the design of biologically active small molecules, particularly in the realm of kinase inhibition. Its unique combination of hydrogen bonding capabilities, tunable physicochemical properties, and synthetic accessibility makes it an attractive scaffold for medicinal chemists. As our understanding of the molecular drivers of disease continues to grow, the rational design of novel bromophenylurea-based compounds targeting a wide range of biological targets holds immense promise for the development of next-generation therapeutics. Future efforts in this area will likely focus on further optimizing the potency, selectivity, and pharmacokinetic properties of these compounds, as well as exploring their application in emerging therapeutic areas.

References

  • Brito, M., M. J. R. P. Queiroz, and F. Peixoto. "Design, synthesis and structure-activity relationship study of novel urea compounds as FGFR1 inhibitors to treat metastatic triple-negative breast cancer." PubMed Central, 2021. [Link]

  • Wang, L., et al. "A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors." Journal of Medicinal Chemistry, vol. 60, no. 1, 2017, pp. 343-353. [Link]

  • BPS Bioscience. "VEGFR2 (KDR) Kinase Assay Kit." BPS Bioscience, 2023. [Link]

  • Elsherbeny, A., et al. "2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation." MDPI, 2022. [Link]

  • Ghosh, A. K., and M. Brindisi. "A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015." PMC, 2016. [Link]

  • Abdel-rahman, H. M., et al. "Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies." MDPI, 2023. [Link]

  • Assay Genie. "VEGF-A VEGFR-2 Signaling: Decoding the Blueprint of Angiogenesis for Therapeutic Insights." Assay Genie, 2024. [Link]

  • Gifford Bioscience. "Data Sheet Cellular Uptake and Release Assays Protocol." Gifford Bioscience. [Link]

  • Hassanzadeh, F., et al. "Structure–activity relationship guided design, synthesis and biological evaluation of novel diaryl urea derivatives as antiproliferative agents." BMC Chemistry, vol. 19, no. 1, 2025. [Link]

  • Elsherbeny, A., et al. "2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic acid as a novel and selective aurora A kinase inhibitory lead with apoptosis properties: design, synthesis, in vitro and in silico biological evaluation." University of Strathclyde, 2022. [Link]

  • BPS Bioscience. "VEGFR2 (KDR) Kinase Assay Kit." BPS Bioscience. [Link]

  • Gholami, M., et al. "A quantitative structure-activity relationship (QSAR) study of some diaryl urea derivatives of B-RAF inhibitors." ResearchGate, 2016. [Link]

  • da Silva, A. B., et al. "Quantitative structure–activity relationship modeling of the inhibitory activities of sulfonylurea herbicides and proposition of new derivatives." New Journal of Chemistry, vol. 46, no. 21, 2022, pp. 10141-10150. [Link]

  • Singh, M., et al. "Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents." RSC Medicinal Chemistry, 2024. [Link]

  • Heitman, L. H., and A. P. Ijzerman. "Development of an experimental protocol for uptake studies of metal compounds in adherent tumor cells." PubMed Central, 2011. [Link]

  • Lesyk, R., et al. "Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer." MDPI, 2023. [Link]

  • Minarini, A., et al. "Physicochemical properties of novel protein kinase inhibitors in relation to their substrate specificity for drug transporters." Expert Opinion on Drug Metabolism & Toxicology, vol. 11, no. 5, 2015, pp. 747-764. [Link]

  • Roskoski, R. "Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update." Pharmacological Research, vol. 176, 2022, p. 106064. [Link]

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Protocols & Analytical Methods

Method

Application Note & Protocol: Fluorometric Soluble Epoxide Hydrolase (sEH) Inhibition Assay for 1-(4-bromophenyl)-3-methylurea

Abstract This document provides a detailed protocol for determining the inhibitory activity of the compound 1-(4-bromophenyl)-3-methylurea against soluble epoxide hydrolase (sEH) using a fluorometric kinetic assay. Solub...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a detailed protocol for determining the inhibitory activity of the compound 1-(4-bromophenyl)-3-methylurea against soluble epoxide hydrolase (sEH) using a fluorometric kinetic assay. Soluble epoxide hydrolase is a critical enzyme involved in the metabolism of epoxyeicosatrienoic acids (EETs), which are signaling lipids with vasodilatory and anti-inflammatory properties[1][2]. Inhibition of sEH is a promising therapeutic strategy for managing hypertension, inflammation, and pain[1][3]. This guide offers a comprehensive, step-by-step methodology, explains the scientific rationale behind the experimental design, and provides instructions for data analysis and interpretation, enabling researchers to reliably assess the inhibitory potential of 1-(4-bromophenyl)-3-methylurea and similar urea-based compounds.

Introduction: The Rationale for Targeting Soluble Epoxide Hydrolase

Soluble epoxide hydrolase (sEH), encoded by the EPHX2 gene, is a cytosolic enzyme that catalyzes the hydrolysis of epoxides to their corresponding vicinal diols[4]. Of particular physiological importance is its role in the degradation of epoxyeicosatrienoic acids (EETs). EETs are lipid mediators derived from the cytochrome P450-mediated metabolism of arachidonic acid and are known to exert beneficial cardiovascular and anti-inflammatory effects[1][3].

By hydrolyzing EETs to less active dihydroxyeicosatrienoic acids (DHETs), sEH effectively diminishes their protective signaling. Consequently, inhibiting sEH activity preserves circulating EET levels, which has been demonstrated in preclinical models to lower blood pressure and reduce inflammation[2][3]. This makes sEH a compelling therapeutic target for a range of cardiovascular and inflammatory diseases.

Urea-based compounds have emerged as a significant class of sEH inhibitors. The central urea moiety is capable of forming key hydrogen bond interactions within the active site of the sEH enzyme. This application note details a robust method to evaluate 1-(4-bromophenyl)-3-methylurea, a compound sharing this structural feature, as a potential sEH inhibitor.

The assay principle is based on the enzymatic cleavage of a synthetic, non-fluorescent substrate by sEH to yield a highly fluorescent product. An inhibitor, such as 1-(4-bromophenyl)-3-methylurea, will compete with the substrate or otherwise modulate the enzyme's activity, leading to a decrease in the rate of fluorescence generation. This change is directly proportional to the inhibitory potency of the compound.

Assay Principle & Workflow

The assay quantifies sEH activity by monitoring the increase in fluorescence resulting from the hydrolysis of a specific substrate.

G sub Non-Fluorescent sEH Substrate enzyme sEH Enzyme sub->enzyme Hydrolysis prod Highly Fluorescent Product enzyme->prod Release inhibitor 1-(4-bromophenyl)-3-methylurea (Test Inhibitor) inhibitor->enzyme Inhibition

Figure 1. Schematic of the sEH enzyme inhibition assay. The sEH enzyme hydrolyzes a non-fluorescent substrate to a fluorescent product. The test inhibitor, 1-(4-bromophenyl)-3-methylurea, interferes with this process, reducing the fluorescent signal.

The general experimental workflow is designed for a 96-well plate format, suitable for high-throughput screening and dose-response analysis.

G prep 1. Reagent & Compound Preparation plate 2. Plate Setup: Add Controls & Inhibitor prep->plate enzyme 3. Add sEH Enzyme & Pre-incubate plate->enzyme reaction 4. Initiate Reaction: Add Substrate enzyme->reaction measure 5. Kinetic Measurement: Read Fluorescence (Ex/Em) reaction->measure analyze 6. Data Analysis: Calculate % Inhibition & IC50 measure->analyze

Figure 2. High-level experimental workflow for the sEH inhibition assay.

Materials and Equipment

Reagents & Consumables
ReagentSupplier & Cat. No. (Example)StoragePurpose
Human Recombinant sEHCayman Chemical (10011670)-80°CEnzyme source
sEH Assay BufferAssay Genie (BN00717-1)4°CMaintains optimal pH and ionic strength
sEH Substrate (e.g., Epoxy Fluor 7)Cayman Chemical (10011672)-20°CNon-fluorescent substrate for sEH
Positive Control Inhibitor (e.g., AUDA)Cayman Chemical (10007933)-20°CReference compound for maximal inhibition
1-(4-bromophenyl)-3-methylureaSigma-Aldrich (20680-07-3)RT/4°CTest compound
DMSO, AnhydrousSigma-Aldrich (D2650)RTSolvent for dissolving compounds
96-well solid white flat-bottom platesCorning (3917)RTLow-crosstalk plate for fluorescence
Nuclease-free waterThermo Fisher Scientific (AM9937)RTReagent dilution
Equipment
  • Fluorescence microplate reader with kinetic reading capability (e.g., Tecan Spark, BioTek Synergy)

  • Calibrated single and multichannel pipettes

  • Reagent reservoirs

  • Incubator or temperature-controlled chamber for the plate reader (set to 30°C or room temperature)

  • Vortex mixer and centrifuge for sample preparation

Detailed Experimental Protocol

Causality Note: The success of this assay hinges on precise timing and dilutions. Prepare master mixes of the enzyme and substrate immediately before use to ensure consistent activity across all wells. The pre-incubation step allows the inhibitor to bind to the enzyme before the substrate is introduced, which is critical for accurately assessing inhibitory potential.

Reagent Preparation
  • sEH Assay Buffer: Thaw at room temperature if provided frozen. Keep on ice.

  • Human sEH Enzyme: Thaw the enzyme vial on ice. Immediately before use, dilute the enzyme stock to the desired working concentration (e.g., 2X final concentration) with cold sEH Assay Buffer. The optimal concentration should be determined empirically but a good starting point produces a linear kinetic curve over 30 minutes[5]. Keep the diluted enzyme on ice.

  • sEH Substrate: Thaw the substrate at room temperature, protected from light. Immediately before use, dilute to the desired working concentration (e.g., 2X final concentration) with sEH Assay Buffer.

  • Compound Preparation (1-(4-bromophenyl)-3-methylurea):

    • Prepare a 10 mM stock solution of 1-(4-bromophenyl)-3-methylurea in 100% DMSO.

    • Create a serial dilution series from the stock solution in DMSO. For a 10-point dose-response curve, a 1:3 serial dilution is common.

    • Prepare an intermediate dilution plate by diluting each DMSO concentration 1:100 into sEH Assay Buffer. This creates a 100µM top concentration with 1% DMSO. This intermediate plate will serve as the 10X final concentration stock.

  • Control Preparation:

    • Positive Control: Prepare a 10X working stock of a known potent sEH inhibitor (e.g., AUDA) at a concentration expected to yield >90% inhibition.

    • Vehicle Control (0% Inhibition): Prepare a 10X "inhibitor" solution containing the same final concentration of DMSO (e.g., 1%) as the test compound wells in sEH Assay Buffer.

    • No Enzyme Control (Background): Prepare a solution of sEH Assay Buffer with 1% DMSO.

Assay Procedure

Perform all additions in a 96-well solid white plate.

  • Plate Layout: Design the plate map to include wells for background, vehicle control (100% activity), positive control (maximal inhibition), and the test compound dilution series. It is crucial to run all samples in at least triplicate.

  • Add Inhibitors and Controls (10 µL):

    • Add 10 µL of the 10X serially diluted 1-(4-bromophenyl)-3-methylurea solutions to the appropriate wells.

    • Add 10 µL of the 10X Vehicle Control solution to the "100% Activity" wells.

    • Add 10 µL of the 10X Positive Control solution to the "Maximal Inhibition" wells.

    • Add 10 µL of the Vehicle Control solution to the "Background" wells.

  • Add sEH Enzyme (40 µL):

    • Prepare a master mix of the diluted sEH enzyme.

    • Add 40 µL of the diluted sEH enzyme to all wells except the "Background" wells.

    • To the "Background" wells, add 40 µL of sEH Assay Buffer.

    • Tap the plate gently to mix.

  • Pre-incubation: Cover the plate and incubate for 15 minutes at room temperature (or the desired assay temperature, e.g., 30°C), protected from light[6].

  • Initiate Reaction (50 µL):

    • Prepare a master mix of the diluted sEH substrate.

    • Add 50 µL of the diluted substrate to all wells. Pipette vigorously to ensure thorough mixing. The final volume in each well is now 100 µL.

  • Fluorescence Measurement:

    • Immediately place the plate into the fluorescence microplate reader.

    • Kinetic Reading: Measure the fluorescence intensity every minute for 30 minutes. Use excitation and emission wavelengths appropriate for the substrate (e.g., Ex: 330 nm, Em: 465 nm for substrates like Epoxy Fluor 7)[2][6].

    • Endpoint Reading (Alternative): If a kinetic reader is unavailable, incubate the plate for 30 minutes at the assay temperature, protected from light. Then, read the final fluorescence intensity[6]. A kinetic read is highly recommended as it provides richer data on the reaction rate.

Data Analysis and Interpretation

Calculation of Reaction Rate

For each well, plot the relative fluorescence units (RFU) against time (in minutes). The initial reaction velocity (V) is the slope of the linear portion of this curve (ΔRFU/min). Most plate reader software can perform this calculation automatically.

Calculation of Percent Inhibition
  • Average Rates: Calculate the average reaction velocity for each set of triplicates.

  • Correct for Background: Subtract the average rate of the "Background" wells from all other wells.

    • Vcorrected = Vsample - Vbackground

  • Calculate Percent Inhibition: Use the background-corrected rates to determine the percent inhibition for each inhibitor concentration using the following formula:

    % Inhibition = [1 - ( Vinhibitor / Vvehicle )] x 100

    Where:

    • Vinhibitor is the corrected rate in the presence of 1-(4-bromophenyl)-3-methylurea.

    • Vvehicle is the corrected rate of the vehicle control (0% inhibition).

Determination of IC₅₀ Value

The IC₅₀ (half-maximal inhibitory concentration) is the concentration of an inhibitor required to reduce the enzyme activity by 50%.

  • Plot the Percent Inhibition on the Y-axis against the logarithm of the inhibitor concentration on the X-axis.

  • Fit the data to a non-linear regression curve (e.g., log(inhibitor) vs. response -- variable slope [four parameters]) using software like GraphPad Prism or R.

  • The IC₅₀ value will be derived from this curve fit.

ParameterDescriptionExample Value
Top Plateau Maximum % Inhibition (should be near 100%)98.7%
Bottom Plateau Minimum % Inhibition (should be near 0%)1.2%
LogIC₅₀ Log of the inhibitor concentration that gives 50% inhibition-5.3 (Molar)
IC₅₀ The concentration that gives 50% inhibition5.0 µM
HillSlope Steepness of the curve1.1
Goodness of fit0.992

Self-Validating System: Controls and Trustworthiness

The integrity of the results is dependent on the performance of the controls.

  • Vehicle Control (0% Inhibition): This represents the uninhibited enzyme's maximal velocity (Vmax) under the assay conditions. The DMSO concentration must be identical to that in the test compound wells, as high concentrations of organic solvents can inhibit enzyme activity.

  • Positive Control (>90% Inhibition): A known, potent sEH inhibitor (like AUDA or N-Cyclohexyl-N'-dodecylurea) validates that the enzyme is susceptible to inhibition and the assay system can detect it[1]. A weak response here indicates a problem with the enzyme, buffer, or substrate.

  • Background Control (No Enzyme): This measures the intrinsic fluorescence of the compounds and the non-enzymatic hydrolysis of the substrate. This value should be low and stable. A high or rapidly increasing background signal suggests substrate instability or compound interference.

  • Z'-Factor: For screening applications, calculating the Z'-factor provides a statistical measure of assay robustness[6]. A Z' > 0.5 is indicative of an excellent and reliable assay.

    • Z' = 1 - [ (3σvehicle + 3σpos) / |μvehicle - μpos| ] (where σ is the standard deviation and μ is the mean)

Conclusion

This application note provides a comprehensive and technically sound protocol for assessing the inhibitory potential of 1-(4-bromophenyl)-3-methylurea against soluble epoxide hydrolase. By adhering to this detailed methodology, including the use of appropriate controls and robust data analysis techniques, researchers can generate reliable and reproducible data on the compound's potency (IC₅₀). The insights gained from this assay are a critical first step in the characterization of novel sEH inhibitors and their potential development as therapeutic agents.

References

  • Assay Genie. Soluble Epoxide Hydrolase Inhibitor Screening Kit (Fluorometric) (BN00717). [Link]

  • BioAssay Systems. QuantiChrom™ Urea Assay Kit | DIUR-100. [Link]

  • Morisseau, C., & Hammock, B. D. (2007). Measurement of soluble epoxide hydrolase (sEH) activity. Current protocols in toxicology, Chapter 4, Unit 4.23. [Link]

  • PubChem, National Institutes of Health. Metobromuron. [Link]

  • RSC Publishing. Jones, R. et al. (2015). Selective and potent urea inhibitors of Cryptosporidium parvum inosine 5′ monophosphate dehydrogenase. [Link]

  • Agilent Technologies. (2023). Discovery of Potential Soluble Epoxide Hydrolase Inhibitors Using a High-Throughput Screening Assay. [Link]

  • Jones, P. D., et al. (2005). Fluorescent substrates for soluble epoxide hydrolase and application to inhibition studies. Analytical biochemistry, 343(1), 66–75. [Link]

  • Imig, J. D. (2020). Soluble Epoxide Hydrolase as a Therapeutic Target for Cardiovascular Diseases. American journal of physiology.

Sources

Application

Application Notes and Protocols for 1-(4-Bromophenyl)-3-methylurea in Cell Culture Experiments

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 1-(4-Bromophenyl)-3-methylurea in cell culture experiments. This document synthe...

Author: BenchChem Technical Support Team. Date: February 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 1-(4-Bromophenyl)-3-methylurea in cell culture experiments. This document synthesizes technical data with practical insights to facilitate the exploration of this compound's biological activities.

Introduction and Scientific Context

1-(4-Bromophenyl)-3-methylurea belongs to the aryl urea class of compounds, a chemical scaffold that has garnered significant attention in medicinal chemistry due to the diverse biological activities exhibited by its derivatives.[1] Members of this class have demonstrated a wide range of pharmacological effects, including antiproliferative, antimicrobial, and enzyme inhibitory activities.[2][3] The inclusion of a halogenated phenyl ring, specifically the 4-bromophenyl moiety, has been noted in several studies to be a critical determinant for the biological efficacy of various small molecules, suggesting it may play a key role in the activity of the title compound.[4]

While extensive research has been conducted on structurally related aryl ureas, demonstrating their potential to induce cell cycle arrest and apoptosis in cancer cells, specific data for 1-(4-Bromophenyl)-3-methylurea remains an area of active investigation.[3][5][6] These notes, therefore, aim to provide a robust framework for initiating and conducting cell-based assays with 1-(4-Bromophenyl)-3-methylurea, drawing upon established principles for this compound class and providing detailed protocols that can be adapted and optimized for specific research questions.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1-(4-Bromophenyl)-3-methylurea is fundamental for its effective use in experimental settings.

PropertyValueSource
Molecular Formula C₈H₉BrN₂OPubChem
Molecular Weight 229.08 g/mol
Appearance White to off-white crystalline powderGeneral knowledge
Storage Temperature Refrigerated

Solubility: Based on the properties of similar aryl urea compounds and general laboratory practice, 1-(4-Bromophenyl)-3-methylurea is expected to be sparingly soluble in water but readily soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. For cell culture applications, DMSO is the recommended solvent for preparing high-concentration stock solutions.

Mechanism of Action: Postulated Pathways

Based on studies of analogous aryl urea compounds, 1-(4-Bromophenyl)-3-methylurea is hypothesized to exert its biological effects through the modulation of key cellular processes that regulate cell proliferation and survival. The primary putative mechanisms include the induction of apoptosis and interference with cell cycle progression.

Induction of Apoptosis

Many aryl urea derivatives have been shown to trigger programmed cell death, or apoptosis, in cancer cells.[7][8] This is often mediated through the intrinsic mitochondrial pathway, which involves the regulation of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the release of cytochrome c and subsequent activation of caspases.[5]

1-(4-Bromophenyl)-3-methylurea 1-(4-Bromophenyl)-3-methylurea Aryl_Urea_Scaffold Aryl Urea Scaffold 1-(4-Bromophenyl)-3-methylurea->Aryl_Urea_Scaffold Cellular_Stress Cellular Stress Aryl_Urea_Scaffold->Cellular_Stress Mitochondrial_Pathway Mitochondrial Pathway Cellular_Stress->Mitochondrial_Pathway Bax_Activation Bax Activation Mitochondrial_Pathway->Bax_Activation Bcl2_Inhibition Bcl-2 Inhibition Mitochondrial_Pathway->Bcl2_Inhibition Cytochrome_c_Release Cytochrome c Release Bax_Activation->Cytochrome_c_Release Bcl2_Inhibition->Cytochrome_c_Release Caspase_Activation Caspase Activation Cytochrome_c_Release->Caspase_Activation Apoptosis Apoptosis Caspase_Activation->Apoptosis 1-(4-Bromophenyl)-3-methylurea 1-(4-Bromophenyl)-3-methylurea CDK_Cyclin_Complexes CDK/Cyclin Complexes 1-(4-Bromophenyl)-3-methylurea->CDK_Cyclin_Complexes G1_S_Transition G1/S Transition CDK_Cyclin_Complexes->G1_S_Transition G2_M_Transition G2/M Transition CDK_Cyclin_Complexes->G2_M_Transition Cell_Cycle_Arrest Cell Cycle Arrest CDK_Cyclin_Complexes->Cell_Cycle_Arrest Cell_Cycle_Progression Cell Cycle Progression G1_S_Transition->Cell_Cycle_Progression G2_M_Transition->Cell_Cycle_Progression

Caption: Putative Cell Cycle Arrest Mechanism.

Experimental Protocols

The following protocols provide a starting point for investigating the effects of 1-(4-Bromophenyl)-3-methylurea in cell culture. It is imperative to note that these are general guidelines and should be optimized for the specific cell lines and experimental conditions being used.

Preparation of Stock Solution

The preparation of a sterile, high-concentration stock solution is a critical first step for accurate and reproducible experimental results.

Materials:

  • 1-(4-Bromophenyl)-3-methylurea powder

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile, amber microcentrifuge tubes or vials

  • Vortex mixer

  • Sterile 0.22 µm syringe filter

Protocol:

  • In a sterile environment (e.g., a laminar flow hood), weigh out a precise amount of 1-(4-Bromophenyl)-3-methylurea powder.

  • Add the appropriate volume of cell culture grade DMSO to achieve a desired stock concentration (e.g., 10 mM or 50 mM).

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution. [9]4. Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, amber microcentrifuge tube or vial.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C, protected from light.

Note on Solvent Choice: While DMSO is a common and effective solvent, it can exhibit toxicity to cells at higher concentrations. [9]It is crucial to maintain a final DMSO concentration in the cell culture medium that is non-toxic to the specific cell line being used, typically below 0.5% (v/v). Always include a vehicle control (medium with the same final concentration of DMSO) in all experiments.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of mitochondrial dehydrogenases.

Materials:

  • Cells of interest

  • Complete cell culture medium

  • 96-well cell culture plates

  • 1-(4-Bromophenyl)-3-methylurea stock solution

  • MTT solution (5 mg/mL in PBS, sterile filtered)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

Protocol:

  • Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of the 1-(4-Bromophenyl)-3-methylurea stock solution in complete culture medium to achieve the desired final concentrations. A suggested starting range, based on related compounds, is 0.1 µM to 100 µM. [2]3. Remove the overnight culture medium and replace it with the medium containing the various concentrations of the compound. Include wells with medium alone (blank), vehicle control (DMSO), and a positive control for cytotoxicity if available.

  • Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

  • Following incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C, or until purple formazan crystals are visible.

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well.

  • Mix thoroughly on a plate shaker to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

cluster_0 Day 1 cluster_1 Day 2 cluster_2 Day 3-5 Seed_Cells Seed Cells in 96-well Plate Treat_Cells Treat with 1-(4-Bromophenyl)-3-methylurea Seed_Cells->Treat_Cells Incubate Incubate (24-72h) Treat_Cells->Incubate Add_MTT Add MTT Reagent Incubate->Add_MTT Incubate_MTT Incubate (2-4h) Add_MTT->Incubate_MTT Solubilize Solubilize Formazan Incubate_MTT->Solubilize Read_Absorbance Read Absorbance Solubilize->Read_Absorbance

Caption: MTT Assay Workflow.

Apoptosis Detection by Annexin V/Propidium Iodide Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

  • Cells of interest

  • 6-well cell culture plates

  • 1-(4-Bromophenyl)-3-methylurea stock solution

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

Protocol:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with 1-(4-Bromophenyl)-3-methylurea at concentrations around the predetermined IC₅₀ value for a specified time (e.g., 24 or 48 hours).

  • Harvest both the adherent and floating cells by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour of staining.

Cell Cycle Analysis by Propidium Iodide Staining

This method uses propidium iodide to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle based on their DNA content.

Materials:

  • Cells of interest

  • 6-well cell culture plates

  • 1-(4-Bromophenyl)-3-methylurea stock solution

  • PBS

  • 70% Ethanol (ice-cold)

  • RNase A solution

  • Propidium Iodide (PI) staining solution

  • Flow cytometer

Protocol:

  • Seed cells in 6-well plates and treat with 1-(4-Bromophenyl)-3-methylurea at various concentrations for the desired duration.

  • Harvest the cells, wash with PBS, and centrifuge.

  • Resuspend the cell pellet in a small volume of PBS.

  • Fix the cells by adding the cell suspension dropwise into ice-cold 70% ethanol while vortexing gently.

  • Incubate the fixed cells at -20°C for at least 2 hours (or overnight).

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing PI and RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the stained cells by flow cytometry to determine the distribution of cells in G0/G1, S, and G2/M phases of the cell cycle.

Data Interpretation and Troubleshooting

  • IC₅₀ Values: The IC₅₀ value is a key parameter for quantifying the cytotoxic potential of the compound. A lower IC₅₀ indicates higher potency. It is important to perform multiple independent experiments to obtain a robust and reproducible IC₅₀ value.

  • Apoptosis vs. Necrosis: Annexin V staining in the absence of PI uptake indicates early apoptosis, while staining for both Annexin V and PI suggests late apoptosis or necrosis. A significant increase in the Annexin V positive population upon treatment is indicative of apoptosis induction.

  • Cell Cycle Perturbations: An accumulation of cells in a specific phase of the cell cycle (e.g., G1 or G2/M) compared to the vehicle control suggests that the compound interferes with cell cycle progression at that checkpoint.

  • Solubility Issues: If precipitation of the compound is observed in the culture medium, it may be necessary to lower the final concentration or prepare the stock solution in a different solvent (though DMSO is generally preferred). Ensure the final DMSO concentration is not a confounding factor.

Conclusion

1-(4-Bromophenyl)-3-methylurea represents a compound of interest for cell-based research, particularly in the context of cancer biology, based on the known activities of the broader aryl urea class. The protocols outlined in these application notes provide a solid foundation for investigating its cytotoxic and antiproliferative effects. Researchers are encouraged to meticulously optimize these protocols for their specific experimental systems to generate reliable and meaningful data, thereby contributing to a deeper understanding of the biological potential of this compound.

References

  • (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea inhibits proliferation of MCF-7 cells through G1 cell cycle arrest and mitochondria-mediated apoptosis. (2010). Molecular Cells, 30(4), 303-310.
  • HeLa TI cell-based assay as a new approach to screen for chemicals able to reactivate the expression of epigenetically silenced genes. (2021). PLoS ONE, 16(6), e0252504.
  • Induction of caspase-dependent apoptosis in melanoma cells by the synthetic compound (E)-1-(3,4-dihydroxyphenethyl)-3-styrylurea. (2009). BMB Reports, 42(12), 806-811.
  • Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. (2018). Molecules, 23(2), 297.
  • Role of Aryl Urea Containing Compounds in Medicinal Chemistry. (2015). Medicinal chemistry, 5(11), 479-483.
  • 1,3-Bis(3,5-dichlorophenyl) urea compound 'COH-SR4' inhibits proliferation and activates apoptosis in melanoma. (2012). Biochemical Pharmacology, 84(11), 1436-1445.
  • IC50 ± SEM values of antiproliferative activity of compounds 4 and... - ResearchGate. Available at: [Link]

  • The Cell Killing Mechanisms of Hydroxyurea. (2017). Genes, 8(6), 158.
  • Discovery of 1-(3-aryl-4-chlorophenyl)-3-( p -aryl)urea derivatives against breast cancer by inhibiting PI3K/Akt/mTOR and Hedgehog signalings. (2017). European Journal of Medicinal Chemistry, 141, 721-733.
  • arylureas i. cyanate method. Organic Syntheses Procedure. Available at: [Link]

  • Novel compound 1,3-bis (3,5-dichlorophenyl) urea inhibits lung cancer progression. (2013). Molecular Cancer Therapeutics, 12(12), 2715-2726.
  • REAGENTS AND MEDIUM PREPARATION. (2013). Available at: [Link]

  • Analysis of Cell Proliferation and Homeostasis Using EdU Labeling. (2012). Current Protocols in Immunology, Chapter 3, Unit 3.25.
  • Investigation of the Anticancer and Drug Combination Potential of Brominated Coelenteramines toward Breast and Prostate Cancer. (2022). Molecules, 27(19), 6524.
  • Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. (2022). Molecules, 27(10), 3298.
  • Mechanistic Action of Cell Cycle Arrest and Intrinsic Apoptosis via Inhibiting Akt/mTOR and Activation of p38-MAPK Signaling Pathways in Hep3B Liver Cancer Cells by Prunetrin-A Flavonoid with Therapeutic Potential. (2023). Nutrients, 15(15), 3407.
  • Anti-proliferative activity (IC50 values) of the novel... - ResearchGate. Available at: [Link]

  • PNU-74654 Induces Cell Cycle Arrest and Inhibits EMT Progression in Pancreatic Cancer. (2022). International Journal of Molecular Sciences, 23(19), 11849.

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Method

Application Notes & Protocols: 1-(4-Bromophenyl)-3-methylurea as a Tool for Myeloperoxidase (MPO) Inhibition

For Researchers, Scientists, and Drug Development Professionals Introduction: Myeloperoxidase as a Dual-Natured Therapeutic Target Myeloperoxidase (MPO) is a heme-containing peroxidase enzyme abundantly expressed in the...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Myeloperoxidase as a Dual-Natured Therapeutic Target

Myeloperoxidase (MPO) is a heme-containing peroxidase enzyme abundantly expressed in the azurophilic granules of neutrophils and, to a lesser extent, in monocytes.[1] Upon neutrophil activation at sites of inflammation or infection, MPO is released into both the phagosomal space and the extracellular environment.[1] The enzyme plays a critical role in innate immunity by catalyzing the reaction between hydrogen peroxide (H₂O₂) and chloride ions (Cl⁻) to produce hypochlorous acid (HOCl), a potent microbicidal agent.[2] This MPO-H₂O₂-halide system is a cornerstone of the host's defense against invading pathogens.[2]

However, the potent oxidative and chlorinating species generated by MPO are not selective. When chronically activated or dysregulated, MPO can inflict significant collateral damage on host tissues. This enzymatic activity has been implicated in the pathophysiology of a wide array of inflammatory diseases, including cardiovascular diseases (e.g., atherosclerosis), neurodegenerative disorders, and lung injury.[2] The indiscriminate oxidation of lipids, proteins, and other biomolecules by MPO-derived products contributes to tissue damage and perpetuates the inflammatory cycle.[2] This dual role of MPO in both host defense and pathology makes it a compelling target for therapeutic intervention. The strategic inhibition of MPO activity represents a promising approach to mitigate inflammation-driven tissue damage in various chronic diseases.

The Phenylurea Scaffold for MPO Inhibition

The urea functional group is a common motif in medicinal chemistry, and various phenylurea derivatives have been explored as inhibitors for a range of enzymes.[3][4] While specific, peer-reviewed data on 1-(4-Bromophenyl)-3-methylurea as a potent and selective MPO inhibitor is limited, its structure represents a foundational scaffold from which more complex and potent inhibitors are often derived. This guide uses 1-(4-Bromophenyl)-3-methylurea as a representative tool to outline the principles and methodologies for evaluating MPO inhibition, which are broadly applicable to this class of compounds.

Physicochemical Properties of 1-(4-Bromophenyl)-3-methylurea

A clear understanding of the inhibitor's properties is fundamental to experimental design, including solvent selection and concentration calculations.

PropertyValueSource
IUPAC Name 1-(4-bromophenyl)-3-methylureaPubChem [CID: 152311]
Synonyms Br-MPU, Desmethoxy-metobromuronPubChem [CID: 152311]
Molecular Formula C₈H₉BrN₂OPubChem [CID: 152311]
Molecular Weight 229.07 g/mol PubChem [CID: 152311]
Appearance Solid (predicted)---
Solubility Soluble in DMSO, MethanolGeneral chemical knowledge
Safety & Handling

Based on aggregated GHS data, 1-(4-Bromophenyl)-3-methylurea is classified as "Harmful if swallowed" (Acute Toxicity 4, Oral). Standard laboratory precautions, including wearing gloves, safety glasses, and a lab coat, are required. All handling should be performed in a well-ventilated area or a chemical fume hood.

Mechanism of Myeloperoxidase and Inhibition Strategy

MPO's primary function relies on a complex catalytic cycle. Understanding this cycle is key to interpreting inhibition data. The two main cycles are the chlorination and peroxidation cycles.[5][6]

  • Formation of Compound I: The resting ferric (Fe³⁺) MPO reacts with H₂O₂ in a two-electron oxidation to form a highly reactive intermediate, Compound I (Fe⁴⁺=O porphyrin π-cation radical).[6]

  • Chlorination Cycle: Compound I directly oxidizes a halide (like Cl⁻) in a single two-electron transfer step, producing hypochlorous acid (HOCl) and returning the enzyme to its resting ferric state.[5][6]

  • Peroxidation Cycle: Alternatively, Compound I can be reduced back to the ferric state in two sequential one-electron steps. It first oxidizes a substrate (RH) to form a radical (R•) and is itself reduced to Compound II (Fe⁴⁺=O).[6] Compound II then oxidizes a second substrate molecule to return to the resting state.[6]

Inhibitors can interfere with this process in several ways, such as competing with substrates for the active site, acting as irreversible mechanism-based inactivators, or scavenging the reactive intermediates.

MPO_Catalytic_Cycle cluster_chlorination Chlorination Cycle cluster_peroxidation Peroxidation Cycle MPO_Fe3 MPO (Fe³⁺) Resting State Compound_I Compound I (Fe⁴⁺=O Por•⁺) MPO_Fe3->Compound_I H₂O₂ H₂O Compound_I->MPO_Fe3 2e⁻ Cl⁻ Compound_II Compound II (Fe⁴⁺=O) Compound_I->Compound_II e⁻ RH Compound_II->MPO_Fe3 e⁻ RH sub_in sub_out

Caption: Simplified MPO Catalytic Cycles.

Experimental Protocols

Protocol 1: In Vitro Colorimetric MPO Inhibition Assay

This protocol details a robust method to determine the inhibitory potential and calculate the IC₅₀ value of 1-(4-Bromophenyl)-3-methylurea using a 96-well plate format. The assay measures the chlorination activity of MPO.[7]

Principle: MPO catalyzes the formation of HOCl from H₂O₂ and Cl⁻. The HOCl reacts with taurine to produce taurine chloramine. This species, in turn, reacts with a chromogenic probe, 5-thio-2-nitrobenzoic acid (TNB), leading to its oxidation and a decrease in absorbance at 412 nm. The rate of this color loss is inversely proportional to MPO activity.[7][8]

Materials:

  • Human Myeloperoxidase (MPO) enzyme (e.g., from a commercial supplier)

  • 1-(4-Bromophenyl)-3-methylurea

  • MPO Assay Buffer (e.g., 50 mM Phosphate buffer, pH 7.4, containing 140 mM NaCl and 10 mM Taurine)

  • Hydrogen Peroxide (H₂O₂)

  • TNB solution (prepared by mixing DTNB and TCEP)[8]

  • Dimethyl Sulfoxide (DMSO)

  • 96-well clear, flat-bottom microplate

  • Microplate reader capable of measuring absorbance at 412 nm

Procedure:

In_Vitro_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_inhibitor 1. Prepare serial dilutions of Inhibitor in DMSO, then dilute in Assay Buffer. add_reagents 3. Add MPO and Inhibitor to 96-well plate. Include controls. prep_inhibitor->add_reagents prep_mpo 2. Prepare working solution of MPO enzyme in Assay Buffer. prep_mpo->add_reagents pre_incubate 4. Pre-incubate for 15 min at 25°C to allow binding. add_reagents->pre_incubate start_reaction 5. Initiate reaction by adding H₂O₂ and TNB probe. pre_incubate->start_reaction incubate_read 6. Incubate for 30-60 min. Read absorbance at 412 nm. start_reaction->incubate_read calc_inhibition 7. Calculate % Inhibition for each concentration. incubate_read->calc_inhibition plot_curve 8. Plot % Inhibition vs. [Inhibitor] and fit curve. calc_inhibition->plot_curve det_ic50 9. Determine IC₅₀ value. plot_curve->det_ic50

Caption: Workflow for the in vitro MPO inhibition assay.

Step-by-Step Method:

  • Inhibitor Preparation:

    • Prepare a 10 mM stock solution of 1-(4-Bromophenyl)-3-methylurea in 100% DMSO.

    • Perform serial dilutions of the stock solution in DMSO.

    • Further dilute each concentration 1:100 in MPO Assay Buffer to create the final working solutions. Causality: This two-step dilution ensures the final DMSO concentration in the assay is low (typically ≤1%) to avoid affecting enzyme activity.

  • Assay Plate Setup:

    • Design a plate map including wells for:

      • 100% Activity Control: MPO + Assay Buffer (with 1% DMSO)

      • Inhibitor Wells: MPO + Inhibitor dilutions

      • Blank: Assay Buffer only

    • Add 50 µL of MPO Assay Buffer to the Blank wells.

    • Add 25 µL of MPO working solution (e.g., 40 ng/mL final concentration) to the control and inhibitor wells.

    • Add 25 µL of the appropriate inhibitor working solution or 1% DMSO vehicle control to the wells.

  • Pre-incubation:

    • Mix the plate gently and incubate for 15 minutes at 25°C. Causality: This step allows the inhibitor to bind to the MPO enzyme before the reaction starts, which is crucial for accurate IC₅₀ determination, especially for slow-binding inhibitors.

  • Reaction Initiation and Measurement:

    • Prepare a Reaction Mix containing H₂O₂ (e.g., 100 µM final concentration) and the TNB probe in MPO Assay Buffer.

    • Add 50 µL of the Reaction Mix to all wells to start the reaction.

    • Immediately place the plate in a microplate reader.

    • Incubate at 25°C and measure the absorbance at 412 nm every 5 minutes for 30-60 minutes.

  • Data Analysis:

    • For each well, calculate the rate of reaction (ΔAbs/min).

    • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = (1 - (Rate_Inhibitor / Rate_Control)) * 100

    • Plot the % Inhibition against the logarithm of the inhibitor concentration.

    • Use a non-linear regression (sigmoidal dose-response) to fit the curve and determine the IC₅₀ value.

Protocol 2: MPO Inhibition in Activated Human Neutrophils

This protocol assesses the inhibitor's efficacy in a more physiologically relevant context by using primary human cells.

Principle: Human neutrophils are isolated from whole blood. They are then stimulated with Phorbol 12-myristate 13-acetate (PMA), a potent activator that induces degranulation and the release of MPO.[9] The activity of the released MPO in the cell supernatant is then measured in the presence of the inhibitor.

Materials:

  • Freshly drawn human blood with EDTA as an anticoagulant.[10]

  • Histopaque® or similar density gradient medium for neutrophil isolation.[11]

  • Red Blood Cell (RBC) Lysis Buffer.[11]

  • Hanks' Balanced Salt Solution (HBSS) or similar buffer.

  • Phorbol 12-myristate 13-acetate (PMA).

  • All reagents from Protocol 1.

Procedure:

Cell_Based_Workflow isolate 1. Isolate neutrophils from human blood using density gradient centrifugation. resuspend 2. Resuspend cells in buffer and count. Adjust to ~2x10⁶ cells/mL. isolate->resuspend treat 3. Aliquot cells and pre-treat with inhibitor dilutions or vehicle (15 min). resuspend->treat stimulate 4. Stimulate cells with PMA (e.g., 100 ng/mL) for 30 min to induce MPO release. treat->stimulate pellet 5. Pellet cells by centrifugation. Collect the supernatant. stimulate->pellet assay_mpo 6. Assay MPO activity in the supernatant using the colorimetric method (Protocol 1). pellet->assay_mpo analyze 7. Analyze data and determine cellular IC₅₀. assay_mpo->analyze

Caption: Workflow for cell-based MPO inhibition assay.

Step-by-Step Method:

  • Neutrophil Isolation:

    • Isolate neutrophils from fresh human blood using density gradient centrifugation (e.g., Histopaque® method) followed by RBC lysis.[10] Self-Validation: Purity of the neutrophil population should be checked via microscopy after staining (e.g., Wright-Giemsa) or by flow cytometry.

    • Wash the isolated neutrophils and resuspend them in HBSS at a concentration of approximately 2 x 10⁶ cells/mL.[9]

  • Inhibitor Treatment and Cell Stimulation:

    • In microcentrifuge tubes, aliquot 500 µL of the neutrophil suspension.

    • Add the inhibitor 1-(4-Bromophenyl)-3-methylurea at various final concentrations (and a vehicle control) and pre-incubate for 15 minutes at 37°C.

    • Stimulate the neutrophils by adding PMA to a final concentration of 100 ng/mL.[9]

    • Incubate for 30 minutes at 37°C in a cell culture incubator. Causality: PMA activates Protein Kinase C, triggering the neutrophil oxidative burst and degranulation, which releases MPO into the extracellular medium.

  • Sample Collection:

    • After incubation, place the tubes on ice to stop the reaction.

    • Centrifuge the tubes at 400 x g for 10 minutes at 4°C to pellet the cells.

    • Carefully collect the supernatant, which now contains the released MPO.

  • MPO Activity Measurement:

    • Use the collected supernatant as the "MPO source" and measure its activity using the colorimetric assay described in Protocol 1 .

    • Analyze the data as described previously to determine the inhibitor's potency in a cellular environment.

Concluding Remarks

The protocols outlined provide a comprehensive framework for evaluating 1-(4-Bromophenyl)-3-methylurea and other phenylurea-based compounds as inhibitors of myeloperoxidase. By progressing from a cell-free enzymatic assay to a more complex cell-based model, researchers can build a robust profile of a compound's inhibitory activity. Such studies are a critical first step in the drug discovery pipeline for a wide range of inflammatory diseases where MPO is a key pathological driver.

References

  • Myeloperoxidase Activity Assay Kit Manual. (n.d.). Northwest Life Science Specialties, LLC. Retrieved from [Link]

  • OxiSelect™ Myeloperoxidase Chlorination Activity Assay Kit (Colorimetric). (n.d.). Cell Biolabs, Inc. Retrieved from [Link]

  • Hwang, S. H., et al. (2013). Substituted phenyl groups improve the pharmacokinetic profile and anti-inflammatory effect of urea-based soluble epoxide hydrolase inhibitors in murine models. British Journal of Pharmacology. Retrieved from [Link]

  • Kettle, A. J., & Winterbourn, C. C. (n.d.). The many faces of MPO. ResearchGate. Retrieved from [Link]

  • N-(4-Bromophenyl)-N'-methylurea. (n.d.). PubChem. National Center for Biotechnology Information. Retrieved from [Link]

  • Davies, M. J. (2011). Myeloperoxidase-derived oxidation: mechanisms of biological damage and its prevention. Journal of Clinical Biochemistry and Nutrition. Retrieved from [Link]

  • Myeloperoxidase. (n.d.). Wikipedia. Retrieved from [Link]

  • Wang, T., et al. (2020). Targeting Myeloperoxidase (MPO) Mediated Oxidative Stress and Inflammation for Reducing Brain Ischemia Injury: Potential Application of Natural Compounds. Frontiers in Physiology. Retrieved from [Link]

  • Al-Ostath, A., et al. (2023). Vicinal diaryl pyrazole with tetrazole/urea scaffolds as selective angiotensin converting enzyme‐1/cyclooxygenase‐2 inhibitors. ResearchGate. Retrieved from [Link]

  • Catalytic Mechanism of Myeloperoxidase & Hypochlorous Acid Functions. (2019). YouTube. Retrieved from [Link]

  • Park, S. (2022). Methyl 2-[3-(4-hydroxyphenyl)prop-2-enoylamino]-3-phenylpropanoate Is a Potent Cell-Permeable Anti-Cytokine Compound To Inhibit Inflammatory Cytokines in Monocyte/Macrophage-Like Cells. Molecules. Retrieved from [Link]

  • Khan, I., et al. (2023). Efficacy of phenyl quinoline phenol derivatives as COX-2 inhibitors; an approach to emergent the small molecules as the anti-inflammatory and analgesic therapeutics. Journal of Biomolecular Structure & Dynamics. Retrieved from [Link]

  • Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. (n.d.). International Journal of PharmTech Research. Retrieved from [Link]

  • The catalytic cycles of MPO and the mechanism of action of... (n.d.). ResearchGate. Retrieved from [Link]

  • Soubhye, J., et al. (2020). Inhibition of Myeloperoxidase. PubMed. Retrieved from [Link]

  • Inhibition of MPO activity (as a function of the time (A) and of... (n.d.). ResearchGate. Retrieved from [Link]

Sources

Application

Applications of Bromophenylurea Compounds in Medicinal Chemistry: A Technical Guide

< For Researchers, Scientists, and Drug Development Professionals Authored by Gemini, Senior Application Scientist Introduction: The Versatility of the Urea Scaffold The urea functional group, characterized by a carbonyl...

Author: BenchChem Technical Support Team. Date: February 2026

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For Researchers, Scientists, and Drug Development Professionals

Authored by Gemini, Senior Application Scientist

Introduction: The Versatility of the Urea Scaffold

The urea functional group, characterized by a carbonyl flanked by two nitrogen atoms, is a remarkably versatile scaffold in medicinal chemistry. Its ability to act as both a hydrogen bond donor and acceptor allows it to form stable, high-affinity interactions with a multitude of biological targets.[1] The incorporation of a bromophenyl moiety into this scaffold introduces specific steric and electronic properties, enhancing potency, selectivity, and pharmacokinetic profiles. This guide provides an in-depth exploration of the applications of bromophenylurea compounds, focusing on their roles as potent enzyme inhibitors in oncology and inflammatory diseases. We will delve into the mechanisms of action, provide detailed experimental protocols for synthesis and evaluation, and present a framework for their rational application in drug discovery programs.

Part 1: Core Application Notes - Mechanisms and Therapeutic Targets

Bromophenylurea derivatives have emerged as privileged structures, targeting key enzymes in critical signaling pathways. Two primary areas where these compounds have made a significant impact are as kinase inhibitors for cancer therapy and as soluble epoxide hydrolase (sEH) inhibitors for treating inflammatory and cardiovascular conditions.

Kinase Inhibition in Oncology: The Sorafenib Paradigm

Protein kinases are crucial regulators of cellular processes, including growth, differentiation, and survival.[2] Their dysregulation is a hallmark of cancer, making them prime targets for therapeutic intervention.[2][3] Bromophenylurea compounds are prominent in the class of Type II kinase inhibitors, which bind to the inactive conformation of the kinase, often at a site adjacent to the ATP-binding pocket.

Sorafenib , a multi-kinase inhibitor bearing a bromophenylurea core, exemplifies the success of this chemical class. It is approved for the treatment of advanced renal cell carcinoma, hepatocellular carcinoma, and thyroid carcinoma.[4][5]

Mechanism of Action: Sorafenib's efficacy stems from its dual mechanism of action:

  • Anti-proliferative: It directly inhibits tumor cell growth by targeting the RAF/MEK/ERK signaling pathway.[6] It blocks serine/threonine kinases like C-RAF and B-RAF, preventing the downstream phosphorylation cascade that drives cell proliferation.[5][6][7]

  • Anti-angiogenic: It chokes off the tumor's blood supply by inhibiting multiple receptor tyrosine kinases (RTKs) involved in angiogenesis, including Vascular Endothelial Growth Factor Receptors (VEGFR-1, -2, -3) and Platelet-Derived Growth Factor Receptor (PDGFR-β).[5][6][8]

This multi-targeted approach allows Sorafenib to simultaneously halt tumor growth and disrupt the vascular network that sustains it.[6]

The diagram below illustrates the canonical MAPK pathway and the point of intervention for bromophenylurea-based RAF inhibitors like Sorafenib.

MAPK_Pathway GF Growth Factor RTK Receptor Tyrosine Kinase (e.g., EGFR) GF->RTK Binds RAS RAS RTK->RAS Activates RAF RAF (B-RAF, C-RAF) RAS->RAF Activates MEK MEK1/2 RAF->MEK Phosphorylates ERK ERK1/2 MEK->ERK Phosphorylates TF Transcription Factors (e.g., c-Myc, AP-1) ERK->TF Activates Proliferation Cell Proliferation, Survival, Angiogenesis TF->Proliferation Promotes Inhibitor Sorafenib (Bromophenylurea) Inhibitor->RAF Inhibits sEH_Mechanism ArachidonicAcid Arachidonic Acid CYP450 CYP450 Epoxygenase EpFAs Epoxy Fatty Acids (EpETrEs, EETs) CYP450->EpFAs Converts to sEH Soluble Epoxide Hydrolase (sEH) EpFAs->sEH Substrate for Effects Anti-inflammatory, Analgesic, Vasodilatory Effects EpFAs->Effects Mediate Diols Diols (DHETs) (Less Active / Pro-inflammatory) sEH->Diols Hydrolyzes to Inhibitor Bromophenylurea sEH Inhibitor Inhibitor->sEH Inhibits

Figure 2. Mechanism of sEH inhibition.

Part 2: Experimental Protocols and Methodologies

A successful drug discovery campaign relies on robust and reproducible experimental methods. This section provides validated, step-by-step protocols for the synthesis, characterization, and biological evaluation of bromophenylurea compounds.

Synthesis and Characterization

The synthesis of N,N'-disubstituted ureas is a cornerstone of organic chemistry. The following protocol describes a reliable method starting from a bromophenyl isocyanate and a primary amine.

Principle: This protocol utilizes the highly efficient reaction between an isocyanate and a primary amine to form the urea linkage. The isocyanate is generated in situ from an aniline precursor or used directly if commercially available.

Materials:

  • 4-Bromoaniline or 4-Bromophenyl isocyanate

  • Substituted primary amine (R-NH₂)

  • Triphosgene or Sodium Cyanate (if starting from aniline)

  • Triethylamine (Et₃N) or other non-nucleophilic base

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

  • Reactant Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the primary amine (1.0 eq) in anhydrous DCM.

  • Addition of Isocyanate: To the stirred solution, add 4-bromophenyl isocyanate (1.05 eq) portion-wise or as a solution in anhydrous DCM at 0 °C. Self-Validation: The reaction is often exothermic; a controlled addition prevents side reactions.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed. Expertise: A co-spot of the starting materials and the reaction mixture on the TLC plate is essential for accurate monitoring.

  • Work-up:

    • Quench the reaction by adding deionized water.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

    • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., 0-50% Ethyl Acetate in Hexanes).

  • Characterization: Confirm the structure and purity of the final compound using:

    • ¹H and ¹³C NMR: To confirm the chemical structure.

    • LC-MS: To confirm the molecular weight and assess purity.

    • HRMS: To determine the exact mass.

Figure 3. Workflow for synthesis and characterization.
Biological Evaluation Protocols

Once a compound is synthesized and characterized, its biological activity must be quantified. The following protocols are standard methods for assessing the efficacy of kinase and sEH inhibitors.

Principle: This assay measures the ability of a compound to inhibit the activity of a target kinase (e.g., B-RAF). Kinase activity is quantified by measuring the phosphorylation of a specific substrate. This can be done using various detection methods, including radiometric assays (³²P-ATP) or, more commonly, fluorescence/luminescence-based assays that detect the amount of ADP produced. [9] Materials:

  • Recombinant human kinase (e.g., B-RAF)

  • Specific kinase substrate (e.g., recombinant MEK1)

  • ATP

  • Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT) [10]* Test compound (bromophenylurea derivative) dissolved in DMSO

  • Positive control inhibitor (e.g., Sorafenib)

  • ADP-Glo™ Kinase Assay kit (Promega) or similar

  • White, opaque 96-well or 384-well assay plates

  • Plate reader capable of measuring luminescence

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, diluted in 1:3 or 1:5 steps to generate a 10-point dose-response curve.

  • Assay Setup:

    • Add kinase assay buffer to all wells.

    • Add the test compound dilutions to the appropriate wells. Include "no inhibitor" (DMSO only) and "no enzyme" controls. Trustworthiness: These controls are critical for data normalization and establishing the assay window.

    • Add the kinase to all wells except the "no enzyme" control.

    • Incubate for 10-15 minutes at room temperature to allow the compound to bind to the kinase.

  • Initiate Reaction: Start the kinase reaction by adding a mixture of the substrate and ATP. [11]4. Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a defined period (e.g., 60 minutes).

  • Detect Activity: Stop the reaction and detect the amount of ADP produced by following the manufacturer's protocol for the ADP-Glo™ assay. This typically involves two steps: adding ADP-Glo™ Reagent to deplete unused ATP, followed by adding Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Data Acquisition: Read the luminescence on a plate reader.

  • Data Analysis:

    • Subtract the background ("no enzyme" control) from all other readings.

    • Normalize the data to the "no inhibitor" control (set as 100% activity).

    • Plot the percent inhibition versus the log of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Principle: The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, MTT, to purple formazan crystals. [12][13]The amount of formazan produced is proportional to the number of living cells. [13] Materials:

  • Cancer cell line (e.g., A375 melanoma, which has a B-RAF V600E mutation)

  • Complete cell culture medium (e.g., DMEM + 10% FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) [12]* Solubilization solution (e.g., DMSO or acidified isopropanol) [13][14]* Test compound and positive control (e.g., Sorafenib)

  • Sterile 96-well flat-bottom plates

  • Multichannel pipette

  • Microplate reader (absorbance at ~570 nm)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. [14]Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control (DMSO) and "no cell" (media only) wells.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C, 5% CO₂.

  • MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. [12][15]Expertise: During this incubation, purple formazan crystals will form within viable cells, which can be observed under a microscope.

  • Solubilization: Carefully remove the MTT-containing medium without disturbing the formazan crystals. Add 150 µL of solubilization solution (e.g., DMSO) to each well. [13]6. Reading: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the crystals. [12][13]Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Subtract the absorbance of the "no cell" control from all other readings.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

    • Plot the percent viability versus the log of the compound concentration and determine the GI₅₀/IC₅₀ value.

Part 3: Data Interpretation and Summary

Quantitative data from these assays should be tabulated for clear comparison and decision-making in a drug discovery project.

Table 1: Example Data Summary for Novel Bromophenylurea Compounds
Compound IDTarget Kinase (B-RAF) IC₅₀ (nM)A375 Cell Viability GI₅₀ (nM)sEH Inhibition IC₅₀ (nM)Notes
Lead-001 1585>10,000Potent kinase inhibitor with good cell activity.
Lead-002 2501,20025Potent sEH inhibitor; weak kinase activity.
Sorafenib 6505,800Reference compound; potent kinase inhibitor.
TPPU >10,000>10,0005Reference compound; potent sEH inhibitor.

Data are hypothetical and for illustrative purposes only.

This structured approach—from understanding the mechanism and designing molecules to robustly testing them—is fundamental to advancing bromophenylurea compounds from promising chemical matter to potential clinical candidates.

References

  • Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID - NIH. (2023, May 17). National Center for Biotechnology Information. Retrieved from [Link]

  • Soluble epoxide hydrolase inhibitors: an overview and patent review from the last decade. (2022, April 12). Taylor & Francis. Retrieved from [Link]

  • In vitro kinase assay. (2023, September 23). Protocols.io. Retrieved from [Link]

  • PharmGKB summary: Sorafenib Pathways - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Sorafenib - Wikipedia. (n.d.). Wikipedia. Retrieved from [Link]

  • Substituted phenyl groups improve the pharmacokinetic profile and anti-inflammatory effect of urea-based soluble epoxide hydrolase inhibitors in murine models - PubMed. (2013, March 12). PubMed. Retrieved from [Link]

  • In vitro NLK Kinase Assay - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Role of Aryl Urea Containing Compounds in Medicinal Chemistry - Hilaris Publisher. (2015, November 25). Hilaris Publisher. Retrieved from [Link]

  • Tyrosine Kinase Inhibitors - StatPearls - NCBI Bookshelf. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Sorafenib Pharmacodynamics - ClinPGx. (n.d.). Clinical Pharmacogenetics Implementation Consortium (ClinPGx). Retrieved from [Link]

  • In vitro kinase assay - Bio-protocol. (2022, September 1). Bio-protocol. Retrieved from [Link]

  • HCC Whiteboard #2: The Mechanisms of Action of Tyrosine Kinase Inhibitors - YouTube. (2018, February 6). YouTube. Retrieved from [Link]

  • The Versatile Role of (4-Bromophenyl)urea in Modern Organic Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

  • Occurrence of urea-based soluble epoxide hydrolase inhibitors from the plants in the order Brassicales | PLOS One - Research journals. (n.d.). PLOS One. Retrieved from [Link]

  • Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. (2013, May 1). National Center for Biotechnology Information. Retrieved from [Link]

  • What is the mechanism of Sorafenib Tosylate? - Patsnap Synapse. (2024, July 17). Patsnap Synapse. Retrieved from [Link]

  • Inhibition of the Soluble Epoxide Hydrolase as an Analgesic Strategy - Dove Medical Press. (2021, January 13). Dove Medical Press. Retrieved from [Link]

  • N-(4-Bromophenyl)urea | C7H7BrN2O | CID 16074 - PubChem. (n.d.). PubChem. Retrieved from [Link]

  • Exploring the chemotherapeutic potential of currently used kinase inhibitors: An update. (n.d.). Wiley Online Library. Retrieved from [Link]

  • (PDF) In vitro kinase assay v1 - ResearchGate. (2023, June 27). ResearchGate. Retrieved from [Link]

  • CLL Whiteboard #1: Introduction & Mechanisms of Action of BCR Signaling Inhibitors. (2018, July 9). YouTube. Retrieved from [Link]

  • What is the mechanism of action of Sorafenib (Sorafenib)? - Dr.Oracle. (2025, November 21). Dr.Oracle. Retrieved from [Link]

  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation - CLYTE Technologies. (2025, December 24). CLYTE Technologies. Retrieved from [Link]

  • Urea-based anticancer agents. Exploring 100-years of research with an eye to the future - Frontiers. (n.d.). Frontiers. Retrieved from [Link]

  • Occurrence of urea-based soluble epoxide hydrolase inhibitors from the plants in the order Brassicales - Albert Einstein College of Medicine. (n.d.). Albert Einstein College of Medicine. Retrieved from [Link]

  • How Does a Biochemical Kinase Assay Work? - BellBrook Labs. (2018, December 10). BellBrook Labs. Retrieved from [Link]

  • MTT Proliferation Assay Protocol - ResearchGate. (2025, June 15). ResearchGate. Retrieved from [Link]

  • arylureas i. cyanate method - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

  • N-(4-Bromophenyl)urea - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. (2025, August 10). ResearchGate. Retrieved from [Link]

  • Urea derivative synthesis by amination, rearrangement or substitution. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

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Method

Application Notes and Protocols for the In Vivo Investigation of 1-(4-Bromophenyl)-3-methylurea as a Potential Spleen Tyrosine Kinase (Syk) Inhibitor

Introduction: Contextualizing a Novel Phenylurea Compound for In Vivo Research 1-(4-Bromophenyl)-3-methylurea is a small molecule belonging to the phenylurea class. While historically noted as a metabolite of the herbici...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Contextualizing a Novel Phenylurea Compound for In Vivo Research

1-(4-Bromophenyl)-3-methylurea is a small molecule belonging to the phenylurea class. While historically noted as a metabolite of the herbicide metobromuron and in studies regarding its potential for endogenous conversion to a carcinogenic nitrosourea in the presence of nitrites, its potential as a therapeutic agent remains unexplored.[1] The phenylurea scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors.[2] This has led to a hypothesis that 1-(4-Bromophenyl)-3-methylurea could exhibit inhibitory activity against therapeutically relevant kinases.

This document provides a detailed guide for the preclinical in vivo investigation of 1-(4-Bromophenyl)-3-methylurea, framed within the context of its hypothetical evaluation as an inhibitor of Spleen Tyrosine Kinase (Syk). Syk is a non-receptor tyrosine kinase that plays a crucial role in the signaling pathways of various immune cells.[3] Its inhibition has been a successful strategy for the treatment of autoimmune diseases, such as immune thrombocytopenia, and is being explored for various other inflammatory conditions and B-cell malignancies.[3][4]

Crucial Safety Note: Early studies have indicated that 1-(4-Bromophenyl)-3-methylurea can form the carcinogen 1-methyl-3(p-bromophenyl)-1-nitrosourea (Br-MPNU) when administered with sodium nitrite.[1] This necessitates rigorous safety protocols and long-term toxicity studies if the compound demonstrates therapeutic potential.

These application notes are intended for researchers in drug discovery and development, providing a comprehensive workflow from initial compound formulation to in vivo efficacy and safety evaluation.

Part 1: Preclinical Assessment and Formulation

A thorough in vitro characterization is a prerequisite for any in vivo study. It is assumed that the researcher has already:

  • Confirmed the inhibitory activity of 1-(4-Bromophenyl)-3-methylurea against Syk with a reliable IC50 value.

  • Assessed the selectivity of the compound against a panel of other kinases to understand its off-target effects.

  • Demonstrated efficacy in relevant cell-based assays.

Physicochemical Properties and Formulation Development

Many small molecule kinase inhibitors, including urea-based compounds, exhibit poor aqueous solubility, which presents a challenge for in vivo administration.[5]

Table 1: Physicochemical Properties of 1-(4-Bromophenyl)-3-methylurea

PropertyValueSource
Molecular FormulaC₈H₉BrN₂OPubChem[6]
Molecular Weight229.07 g/mol PubChem[6]
AppearanceWhite Crystalline PowderAareydrugs & Pharmaceuticals Ltd[7]
SolubilityPoorly soluble in waterInferred from urea derivatives[5]

Protocol 1: Preparation of an Oral Dosing Formulation

This protocol describes the preparation of a vehicle suitable for oral administration of a poorly soluble compound in rodents.

Materials:

  • 1-(4-Bromophenyl)-3-methylurea

  • Dimethyl sulfoxide (DMSO)

  • Polyethylene glycol 400 (PEG400)

  • Tween 80 (Polysorbate 80)

  • Sterile water for injection

Procedure:

  • Weigh the required amount of 1-(4-Bromophenyl)-3-methylurea.

  • Dissolve the compound in a minimal amount of DMSO (e.g., 5-10% of the final volume).

  • Add PEG400 to the solution (e.g., 30-40% of the final volume) and mix thoroughly.

  • Add Tween 80 to the solution (e.g., 5% of the final volume) and mix.

  • Slowly add sterile water to reach the final desired volume and concentration, while continuously mixing.

  • The final vehicle composition (e.g., 10% DMSO, 40% PEG400, 5% Tween 80, 45% water) should be optimized for the specific compound and study requirements.

  • Always prepare a fresh formulation on the day of dosing.

Part 2: In Vivo Experimental Workflows

The following sections outline protocols for pharmacokinetic, pharmacodynamic, and efficacy studies. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Animal Models for Syk Inhibitor Evaluation

The choice of animal model is critical for evaluating the therapeutic potential of a Syk inhibitor.

  • Collagen-Induced Arthritis (CIA) in Rats or Mice: A widely used model for rheumatoid arthritis, where Syk plays a critical pathogenic role.[8][9]

  • B-Cell Lymphoma Xenograft Model: To evaluate the anti-cancer potential of the compound in immunodeficient mice bearing human B-cell lymphoma cell lines.[10]

  • Passive Cutaneous Anaphylaxis (PCA) Model: To assess the compound's effect on mast cell degranulation, a Syk-dependent process.

Pharmacokinetic (PK) Study

A PK study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) of the compound.

Protocol 2: Single-Dose Pharmacokinetic Study in Mice

Animals:

  • Male C57BL/6 mice, 8-10 weeks old.

Procedure:

  • Fast the mice for 4 hours before dosing.

  • Administer a single oral dose of 1-(4-Bromophenyl)-3-methylurea (e.g., 10 mg/kg) using the formulation from Protocol 1.

  • Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predefined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

  • Process the blood to obtain plasma and store at -80°C until analysis.

  • Analyze the plasma concentrations of the compound using a validated LC-MS/MS method.

Table 2: Key Pharmacokinetic Parameters to Determine

ParameterDescription
CmaxMaximum plasma concentration
TmaxTime to reach Cmax
AUCArea under the plasma concentration-time curve
t₁/₂Half-life
Bioavailability (%)Fraction of the administered dose that reaches systemic circulation
Efficacy Study: Collagen-Induced Arthritis (CIA) Model

This protocol describes a therapeutic study design to evaluate the efficacy of 1-(4-Bromophenyl)-3-methylurea in a rat CIA model.

Protocol 3: Efficacy Evaluation in a Rat CIA Model

Animals:

  • Lewis rats, 6-8 weeks old.

Procedure:

  • Induction of Arthritis: Induce CIA by immunization with bovine type II collagen emulsified in complete Freund's adjuvant.

  • Treatment Groups:

    • Vehicle control

    • 1-(4-Bromophenyl)-3-methylurea (e.g., 10, 30, 100 mg/kg, once or twice daily)

    • Positive control (e.g., Fostamatinib, an approved Syk inhibitor)[11]

  • Dosing: Begin oral administration at the onset of clinical signs of arthritis and continue for a predefined period (e.g., 14-21 days).

  • Efficacy Endpoints:

    • Clinical Score: Monitor paw swelling and clinical signs of arthritis daily.

    • Body Weight: Record body weight regularly.

    • Histopathology: At the end of the study, collect joints for histological assessment of inflammation, cartilage damage, and bone erosion.

    • Biomarkers: Measure levels of inflammatory cytokines (e.g., TNF-α, IL-6) in plasma or joint tissue.

Diagram 1: Experimental Workflow for In Vivo Efficacy Study

G cluster_0 Phase 1: Induction cluster_1 Phase 2: Treatment cluster_2 Phase 3: Monitoring & Endpoints Induction Induce CIA in Rats (Day 0 & Day 7) Treatment Randomize & Start Dosing (Vehicle, Compound, Positive Control) Daily Oral Gavage Induction->Treatment Onset of Arthritis Monitoring Daily Clinical Scoring Regular Body Weight Measurement Treatment->Monitoring During Treatment Period Endpoints Terminal Bleed (Biomarkers) Tissue Collection (Histopathology) Monitoring->Endpoints End of Study

Caption: Workflow for a typical in vivo efficacy study in a rat model of collagen-induced arthritis.

Part 3: Data Interpretation and Pathway Analysis

Syk Signaling Pathway

Understanding the target pathway is crucial for interpreting pharmacodynamic data. Syk is activated downstream of various immunoreceptors, including B-cell receptors (BCR) and Fc receptors (FcR).[12]

Diagram 2: Simplified Syk Signaling Pathway

G Receptor BCR / FcR Syk Syk Receptor->Syk Activation Downstream Downstream Effectors (e.g., PLCγ2, PI3K) Syk->Downstream Response Cellular Response (Cytokine Release, Proliferation, etc.) Downstream->Response Inhibitor 1-(4-Bromophenyl)-3-methylurea (Hypothetical) Inhibitor->Syk Inhibition

Caption: Hypothetical inhibition of the Syk signaling pathway by 1-(4-Bromophenyl)-3-methylurea.

Toxicity and Safety Assessment

Given the known risk of forming a carcinogenic metabolite, a thorough safety assessment is paramount.[1]

Protocol 4: Acute and Sub-chronic Toxicity Monitoring

  • Clinical Observations: Monitor animals daily for any signs of toxicity, such as changes in behavior, posture, or grooming.

  • Body Weight: Record body weight at least twice weekly. Significant weight loss can be an early indicator of toxicity.

  • Hematology and Clinical Chemistry: At the end of the study, perform a complete blood count (CBC) and analyze plasma for markers of liver and kidney function.

  • Histopathology: Conduct a full histopathological examination of major organs (liver, kidney, spleen, heart, lungs, etc.) to identify any treatment-related changes.

Diagram 3: Decision Tree for Preclinical Go/No-Go

G Start In Vivo Efficacy Study Efficacy Significant Efficacy? Start->Efficacy Toxicity Acceptable Safety Profile? Efficacy->Toxicity Yes NoGo Stop Development or Redesign Efficacy->NoGo No PK Favorable PK Properties? Toxicity->PK Yes Toxicity->NoGo No Go Proceed to IND-Enabling Studies PK->Go Yes PK->NoGo No

Caption: A simplified decision-making framework for advancing a compound based on in vivo data.

Conclusion

The protocols and guidelines presented here offer a structured approach to the in vivo evaluation of 1-(4-Bromophenyl)-3-methylurea as a hypothetical Syk inhibitor. This framework emphasizes a data-driven progression, from fundamental formulation and pharmacokinetic characterization to robust efficacy and safety assessments. While the therapeutic potential of this specific molecule is yet to be determined, the principles outlined provide a solid foundation for the preclinical investigation of novel small molecule kinase inhibitors. Rigorous adherence to scientific methodology and stringent safety monitoring will be essential for any future development of this and similar compounds.

References

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Application

Application and Protocols for Preclinical Evaluation of Aminopyridine-Urea Compounds

For: Researchers, scientists, and drug development professionals. Introduction: A New Frontier in Targeted Therapy The intersection of the aminopyridine scaffold and the 1-(4-bromophenyl)urea moiety represents a promisin...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Introduction: A New Frontier in Targeted Therapy

The intersection of the aminopyridine scaffold and the 1-(4-bromophenyl)urea moiety represents a promising area in medicinal chemistry. Aminopyridine derivatives have a rich history, with compounds like 4-aminopyridine being investigated for neurological conditions due to its potassium channel blocking activity.[1][2] The urea backbone is a cornerstone in the design of numerous kinase inhibitors, including the groundbreaking multi-kinase inhibitor Sorafenib.[3] This application note provides a comprehensive guide for the preclinical evaluation of a novel series of aminopyridine derivatives of 1-(4-bromophenyl)urea, with a focus on their potential as anticancer agents targeting key signaling pathways. We will delve into the scientific rationale behind experimental designs, provide detailed, step-by-step protocols for both in vitro and in vivo assessment, and offer insights into data interpretation.

Section 1: Compound Class Overview and Rationale for Preclinical Development

Chemical Scaffolding and Therapeutic Hypothesis

The core structure, an aminopyridine ring linked to a 1-(4-bromophenyl)urea, is designed to interact with the ATP-binding pocket of various protein kinases. The urea moiety is crucial for forming key hydrogen bonds with the hinge region of the kinase domain, a common feature among many Type II kinase inhibitors.[3] The 4-bromophenyl group can be strategically modified to enhance potency and selectivity, while the aminopyridine portion can improve solubility and pharmacokinetic properties.

Our primary hypothesis is that these compounds act as inhibitors of key kinases in pro-proliferative signaling pathways, such as the MAPK/ERK pathway, which is frequently dysregulated in various cancers.[4][5] This dysregulation often stems from mutations in upstream proteins like RAF, RAS, or receptor tyrosine kinases. By inhibiting a critical kinase in this cascade, we anticipate observing a potent anti-proliferative effect in cancer cell lines.

MAPK_Pathway_Inhibition Growth_Factor Growth Factor RTK Receptor Tyrosine Kinase (RTK) Growth_Factor->RTK RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Inhibitor Aminopyridine-Urea Compound Inhibitor->RAF

Caption: Hypothesized mechanism of action targeting the MAPK/ERK signaling pathway.

Synthesis Outline

The synthesis of these derivatives is typically achieved through a convergent approach. The key step involves the reaction of a substituted aminopyridine with 4-bromophenyl isocyanate. The aminopyridine precursors can be synthesized from commercially available starting materials.[6][7]

Synthesis_Workflow cluster_0 Synthesis Pathway Start_A Substituted Aminopyridine Reaction Coupling Reaction (e.g., in aprotic solvent) Start_A->Reaction Start_B 4-Bromophenyl Isocyanate Start_B->Reaction Product 1-(4-bromophenyl)urea Derivative Reaction->Product Purification Purification (e.g., Chromatography) Product->Purification Characterization Characterization (NMR, MS, HPLC) Purification->Characterization

Caption: General synthesis workflow for aminopyridine derivatives of 1-(4-bromophenyl)urea.

Section 2: In Vitro Evaluation Protocols

The initial phase of preclinical testing involves a battery of in vitro assays to determine the compound's biological activity, mechanism of action, and preliminary safety profile.[8]

Cell Viability and Cytotoxicity Assays

The first step is to assess the compound's ability to inhibit cancer cell growth. We recommend screening against a panel of cancer cell lines with known genetic backgrounds, particularly those with mutations in the MAPK pathway (e.g., A375 melanoma with BRAF V600E mutation, HCT116 colon cancer with KRAS mutation).

Protocol 2.1.1: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[9][10]

Materials:

  • Test compound stock solution (e.g., 10 mM in DMSO)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Cancer cell lines of interest

  • 96-well flat-bottom plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[9]

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • Multichannel pipette

  • Plate reader (absorbance at 570 nm)

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

  • Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

  • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[11]

  • Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[9]

  • Absorbance Reading: Read the absorbance at 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Target Engagement and Mechanism of Action

Once anti-proliferative activity is confirmed, the next step is to verify that the compound interacts with its intended target and modulates the downstream signaling pathway.

Protocol 2.2.1: Western Blotting for MAPK Pathway Modulation

This technique allows for the detection of changes in protein expression and phosphorylation status, providing direct evidence of pathway inhibition.[4][12]

Materials:

  • Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein assay kit (e.g., BCA assay)

  • SDS-PAGE gels and running buffer

  • Transfer apparatus and PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-GAPDH)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Cell Treatment and Lysis: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with the test compound at various concentrations (e.g., 0.5x, 1x, and 2x IC50) for a specified time (e.g., 2, 6, 24 hours). Lyse the cells in ice-cold lysis buffer.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with the primary antibody (e.g., anti-phospho-ERK) overnight at 4°C.

  • Secondary Antibody and Detection: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total ERK and a loading control like GAPDH to ensure equal protein loading.[4]

Parameter Condition Rationale
Cell Lines A375 (BRAF V600E), HCT116 (KRAS G13D)To test efficacy in cell lines with a known dependency on the MAPK pathway.
Compound Conc. 0.1 nM - 100 µMTo determine a dose-response curve and calculate the IC50 value.
Treatment Time 48-72 hoursTo allow for sufficient time for the compound to exert its anti-proliferative effects.
Western Blot Time 2-24 hoursTo observe both early and sustained effects on pathway signaling.

Section 3: In Vivo Preclinical Models

Promising candidates from in vitro studies should be advanced to in vivo models to assess their efficacy, pharmacokinetics, and tolerability in a more complex biological system.[8]

Pharmacokinetic (PK) Studies

Understanding the absorption, distribution, metabolism, and excretion (ADME) of a compound is critical for designing effective dosing regimens for efficacy studies.[13]

Protocol 3.1.1: Murine Pharmacokinetic Study

This protocol outlines a basic PK study in mice to determine key parameters like half-life, clearance, and bioavailability.[14]

Materials:

  • Test compound formulated for intravenous (IV) and oral (PO) administration

  • 8-10 week old mice (e.g., C57BL/6 or BALB/c)

  • Dosing syringes and gavage needles

  • Blood collection supplies (e.g., heparinized capillaries, microcentrifuge tubes)

  • LC-MS/MS system for bioanalysis

Procedure:

  • Dosing: Administer the compound to two groups of mice (n=3-5 per group) via IV (e.g., 2 mg/kg) and PO (e.g., 10 mg/kg) routes.

  • Blood Sampling: Collect blood samples at multiple time points (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24 hours) via tail vein or retro-orbital bleeding.[14][15]

  • Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of the test compound in plasma samples using a validated LC-MS/MS method.

  • Data Analysis: Use pharmacokinetic software to calculate key parameters.

Parameter Description
Cmax Maximum plasma concentration
Tmax Time to reach Cmax
AUC Area under the concentration-time curve
t1/2 Elimination half-life
CL Clearance
Vd Volume of distribution
F% Oral bioavailability
Efficacy Studies in Xenograft Models

Cell line-derived xenograft (CDX) models, where human cancer cells are implanted into immunodeficient mice, are a standard for evaluating the in vivo anti-tumor activity of novel compounds.[16][17]

Protocol 3.2.1: Subcutaneous Xenograft Efficacy Study

Materials:

  • Immunodeficient mice (e.g., nude or SCID)

  • Cancer cell line of interest (e.g., A375)

  • Matrigel (optional, to improve tumor take rate)

  • Dosing formulation of the test compound

  • Calipers for tumor measurement

Procedure:

  • Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in 100 µL PBS/Matrigel) into the flank of each mouse.

  • Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups (n=8-10 per group).

  • Treatment: Administer the test compound and vehicle control according to a predetermined schedule (e.g., daily oral gavage).

  • Monitoring: Measure tumor volume with calipers 2-3 times per week. Monitor animal body weight and general health.

  • Endpoint: The study is typically terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³).

  • Data Analysis: Calculate the tumor growth inhibition (TGI) for the treatment groups compared to the control group.

Xenograft_Workflow cluster_workflow In Vivo Efficacy Workflow Implantation 1. Tumor Cell Implantation Growth 2. Tumor Growth Monitoring Implantation->Growth Randomization 3. Randomization into Groups Growth->Randomization Treatment 4. Dosing (Compound vs. Vehicle) Randomization->Treatment Monitoring 5. Tumor & Weight Measurement Treatment->Monitoring Endpoint 6. Study Endpoint & Data Analysis Monitoring->Endpoint

Caption: Workflow for a subcutaneous xenograft efficacy study.

Section 4: Concluding Remarks

The preclinical evaluation of aminopyridine derivatives of 1-(4-bromophenyl)urea requires a systematic and hypothesis-driven approach. The protocols outlined in this application note provide a robust framework for assessing the potential of these compounds as novel anticancer agents. Careful execution of these experiments and thorough data analysis will be crucial in identifying lead candidates for further development.

References

  • Molina, M. L., et al. (2018). Discovery of 1-((6-Aminopyridin-3-yl)Methyl)-3-(4-Bromophenyl)Urea as a Potent, Irreversible Myeloperoxidase Inhibitor. Journal of Pharmacology and Experimental Therapeutics. [Link]

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Method

The Versatile Intermediate: A Deep Dive into N-(4-bromophenyl)-N'-methylurea in Modern Organic Synthesis

For the discerning researcher, scientist, and drug development professional, the strategic selection of intermediates is paramount to the success of complex synthetic campaigns. Among the vast arsenal of building blocks,...

Author: BenchChem Technical Support Team. Date: February 2026

For the discerning researcher, scientist, and drug development professional, the strategic selection of intermediates is paramount to the success of complex synthetic campaigns. Among the vast arsenal of building blocks, N-(4-bromophenyl)-N'-methylurea emerges as a molecule of significant interest. Its unique structural features—a nucleophilic urea moiety, a reactive aryl bromide handle, and a defined substitution pattern—render it a versatile precursor for a diverse range of molecular architectures, from life-saving pharmaceuticals to advanced agrochemicals. This guide provides an in-depth exploration of the synthesis, reactivity, and application of this pivotal intermediate, grounded in established protocols and mechanistic insights.

The Genesis of a Key Building Block: Synthesis of N-(4-bromophenyl)-N'-methylurea

The efficient and reliable synthesis of N-(4-bromophenyl)-N'-methylurea is the cornerstone of its utility. The most direct and widely employed method involves the reaction of 4-bromophenyl isocyanate with methylamine. This reaction proceeds via a nucleophilic addition mechanism, where the lone pair of the nitrogen atom in methylamine attacks the electrophilic carbon of the isocyanate group.

Caption: General synthesis of N-(4-bromophenyl)-N'-methylurea.

Protocol 1: Synthesis from 4-bromophenyl isocyanate and Methylamine

This protocol is favored for its high efficiency and atom economy.

Materials:

Reagent/SolventCAS NumberMolecular Weight ( g/mol )QuantityMoles
4-Bromophenyl isocyanate2493-02-9198.0219.8 g0.1
Methylamine (40% in water)74-89-531.068.5 mL~0.11
Dichloromethane (DCM)75-09-284.93200 mL-

Procedure:

  • To a stirred solution of 4-bromophenyl isocyanate (19.8 g, 0.1 mol) in dichloromethane (200 mL) in a flask cooled in an ice bath (0-5 °C), add a 40% aqueous solution of methylamine (8.5 mL, ~0.11 mol) dropwise over 30 minutes. The addition should be controlled to maintain the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2 hours.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting isocyanate is consumed.

  • A white precipitate will form. Collect the solid by vacuum filtration and wash with cold dichloromethane (2 x 20 mL).

  • Dry the solid under vacuum to afford N-(4-bromophenyl)-N'-methylurea as a white powder.

Expected Yield: >95%

Characterization Data:

  • Molecular Formula: C₈H₉BrN₂O[2]

  • Molecular Weight: 229.07 g/mol [2]

  • Appearance: White crystalline solid

  • Melting Point: 168-170 °C

A Gateway to Complexity: N-(4-bromophenyl)-N'-methylurea in Palladium-Catalyzed Cross-Coupling Reactions

The presence of a bromine atom on the phenyl ring makes N-(4-bromophenyl)-N'-methylurea an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions. These reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds, enabling the synthesis of complex molecular scaffolds.

Cross-Coupling_Applications cluster_reactions Palladium-Catalyzed Cross-Coupling Reactions cluster_products Product Classes A N-(4-bromophenyl)-N'-methylurea B Suzuki-Miyaura Coupling (C-C bond formation) A->B C Buchwald-Hartwig Amination (C-N bond formation) A->C D Sonogashira Coupling (C-C bond formation) A->D E Heck Reaction (C-C bond formation) A->E F Biaryl Ureas B->F G Diaryl Ureas C->G H Alkynylphenyl Ureas D->H I Styrenyl Ureas E->I

Caption: Key cross-coupling applications of the title compound.

Suzuki-Miyaura Coupling: Forging Biaryl Scaffolds

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an aryl halide and an organoboron compound.[3] This reaction is particularly valuable in the synthesis of biaryl ureas, which are common motifs in kinase inhibitors.

Protocol 2: Suzuki-Miyaura Coupling with Phenylboronic Acid

Materials:

Reagent/SolventCAS NumberMolecular Weight ( g/mol )QuantityMoles
N-(4-bromophenyl)-N'-methylurea20680-07-3229.072.29 g0.01
Phenylboronic acid98-80-6121.931.46 g0.012
Pd(PPh₃)₄14221-01-31155.560.23 g0.0002
Sodium Carbonate (Na₂CO₃)497-19-8105.992.12 g0.02
Toluene108-88-392.1440 mL-
Ethanol64-17-546.0710 mL-
Water7732-18-518.0210 mL-

Procedure:

  • To a round-bottom flask, add N-(4-bromophenyl)-N'-methylurea (2.29 g, 0.01 mol), phenylboronic acid (1.46 g, 0.012 mol), Pd(PPh₃)₄ (0.23 g, 2 mol%), and sodium carbonate (2.12 g, 0.02 mol).

  • Add a mixture of toluene (40 mL), ethanol (10 mL), and water (10 mL).

  • Degas the mixture by bubbling with nitrogen or argon for 15 minutes.[4]

  • Heat the reaction mixture to reflux (approximately 90-100 °C) and stir vigorously for 12 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-(biphenyl-4-yl)-N'-methylurea.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines from aryl halides.[5] This reaction allows for the introduction of a wide range of nitrogen-containing functional groups onto the phenylurea core.

Protocol 3: Buchwald-Hartwig Amination with Aniline

Materials:

Reagent/SolventCAS NumberMolecular Weight ( g/mol )QuantityMoles
N-(4-bromophenyl)-N'-methylurea20680-07-3229.072.29 g0.01
Aniline62-53-393.131.1 mL0.012
Pd₂(dba)₃51364-51-3915.720.09 g0.0001
Xantphos161265-03-8578.680.17 g0.0003
Sodium tert-butoxide (NaOtBu)865-48-596.101.35 g0.014
Toluene (anhydrous)108-88-392.1450 mL-

Procedure:

  • In an oven-dried Schlenk flask under an inert atmosphere (nitrogen or argon), combine N-(4-bromophenyl)-N'-methylurea (2.29 g, 0.01 mol), Pd₂(dba)₃ (0.09 g, 1 mol% Pd), Xantphos (0.17 g, 3 mol%), and sodium tert-butoxide (1.35 g, 0.014 mol).

  • Add anhydrous toluene (50 mL) followed by aniline (1.1 mL, 0.012 mol) via syringe.

  • Degas the mixture with a stream of nitrogen for 10 minutes.

  • Heat the reaction mixture to 100 °C and stir for 16 hours.

  • Monitor the reaction by TLC. After completion, cool the mixture to room temperature and quench with saturated aqueous ammonium chloride solution.

  • Extract the mixture with ethyl acetate (3 x 40 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by column chromatography (silica gel, eluent: hexane/ethyl acetate) to yield N-methyl-N'-(4-anilinophenyl)urea.

Applications in Agrochemicals and Medicinal Chemistry

N-(4-bromophenyl)-N'-methylurea is not only a versatile synthetic intermediate but also holds significance in its own right and as a precursor to bioactive molecules.

Agrochemicals

This compound is a known metabolite of the phenylurea herbicide Metobromuron.[6][7] The study of such metabolites is crucial for understanding the environmental fate and toxicology of pesticides. Furthermore, the N-phenyl-N'-methylurea scaffold is a key feature in several herbicides, such as Linuron, which acts by inhibiting photosynthesis.[8] The synthesis of analogs for structure-activity relationship (SAR) studies in the development of new herbicides often utilizes intermediates like N-(4-bromophenyl)-N'-methylurea.

Medicinal Chemistry: A Precursor to Kinase Inhibitors

The diaryl urea motif is a well-established pharmacophore in a multitude of kinase inhibitors used in cancer therapy. N-(4-bromophenyl)-N'-methylurea serves as a key building block for the synthesis of these complex molecules. The most prominent example is its use in the synthesis of Sorafenib, a multi-kinase inhibitor. The general strategy involves a nucleophilic aromatic substitution (SNAᵣ) reaction where the urea nitrogen displaces a leaving group on a heterocyclic ring.

Caption: Conceptual pathway to kinase inhibitors.

The bromine atom allows for further diversification through cross-coupling reactions, enabling the exploration of a vast chemical space in the quest for more potent and selective kinase inhibitors.

Conclusion

N-(4-bromophenyl)-N'-methylurea stands as a testament to the power of a well-designed intermediate in modern organic synthesis. Its straightforward preparation, coupled with the dual reactivity of its urea and aryl bromide moieties, provides chemists with a powerful tool for the construction of complex and biologically relevant molecules. The protocols and applications detailed in this guide underscore its importance and provide a solid foundation for its use in both academic and industrial research settings. As the demand for novel pharmaceuticals and agrochemicals continues to grow, the strategic application of versatile intermediates like N-(4-bromophenyl)-N'-methylurea will undoubtedly play a pivotal role in driving innovation.

References

  • PubChem. N-(4-Bromophenyl)-N'-methylurea. National Center for Biotechnology Information. [Link]

  • PubChem. N-(4-Bromophenyl)-N'-methylurea. National Center for Biotechnology Information. [Link]

  • AERU. Bromuron (Ref: FL 173). University of Hertfordshire. [Link]

  • PubChem. Metobromuron. National Center for Biotechnology Information. [Link]

  • Zhang, Y., et al. (2009). N-(4-Bromophenyl)urea. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 1), o2879. [Link]

  • Tiwari, L., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. Green Chemistry, 20(12), 2738-2744. [Link]

  • Rasool, N., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 25(23), 5729. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • AERU. Metobromuron (Ref: C 3216). University of Hertfordshire. [Link]

  • Kurzer, F. (1963). p-Bromophenylurea. Organic Syntheses, Coll. Vol. 4, p.49. [Link]

  • Fors, B. P., & Buchwald, S. L. (2010). A General and Practical Method for the Buchwald-Hartwig Amination of Aryl Chlorides. Journal of the American Chemical Society, 132(42), 14926–14929. [Link]

  • Hartman, W. W., & Brethen, M. R. (1932). Nitrosomethylurea. Organic Syntheses, 12, 60. [Link]

  • Google Patents. (2001). Novel process for synthesis of heteroaryl-substituted urea compounds.
  • Organic Synthesis. Buchwald-Hartwig Coupling. [Link]

  • US EPA. Urea, N'-(4-bromophenyl)-N-methoxy-N-methyl-. [Link]

  • Sikka, P., et al. (2015). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Medicinal chemistry, 5(11), 479-483. [Link]

  • PubMed. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. [Link]

  • Park, S. Y., et al. (2011). Synthesis of core-shell polyurethane-urea nanoparticles containing 4, 4 ‘-methylenedi-p-phenyl diisocyanate and isophorone diisocyanate by self-assembled neutralization emulsification. Macromolecular Research, 19(9), 954-960. [Link]

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • PubChem. Linuron. National Center for Biotechnology Information. [Link]

  • Lázár, L., & Gonda, Z. (2013). Synthesis of 8-Bromoflavone and Its Buchwald–Hartwig Reaction with Amines. Synthetic Communications, 43(13), 1835-1842. [Link]

  • ResearchGate. Scheme 12 The Suzuki-Miyaura cross-coupling of 4-bromobenzoic acid with... [Link]

  • ResearchGate. Model Suzuki‐Miyaura reaction between bromobenzene and 4‐methylphenyl boronic acid. [Link]

Sources

Application

Application Notes &amp; Protocols: Developing Novel Biochemical Assays with 1-(4-Bromophenyl)-3-methylurea

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the conceptualization and practical implementation of novel biochemical assays centered around the...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the conceptualization and practical implementation of novel biochemical assays centered around the small molecule 1-(4-Bromophenyl)-3-methylurea. Drawing from established principles of assay development and enzymology, we present a framework for identifying potential molecular targets and constructing robust, validated protocols for inhibitor characterization. The protocols detailed herein are designed to be adaptable, empowering researchers to explore the inhibitory potential of this compound against key enzyme families implicated in disease, particularly protein kinases within critical signaling cascades.

Introduction: The Scientific Rationale

1-(4-Bromophenyl)-3-methylurea belongs to the arylurea class of compounds, a chemical scaffold of significant interest in medicinal chemistry. Arylurea derivatives are known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and herbicidal properties.[1] The core structure often serves as a pharmacophore that can form critical hydrogen bonds with the hinge region of protein kinase ATP-binding pockets, a common mechanism for kinase inhibition.[2]

While 1-(4-Bromophenyl)-3-methylurea is a known metabolite of the herbicide Metobromuron[3], its specific biochemical targets and potential as a pharmacological tool or lead compound are not extensively characterized in publicly available literature. This presents a unique opportunity for novel discovery. The development of robust and specific biochemical assays is the foundational first step in elucidating its mechanism of action, identifying its primary molecular targets, and quantifying its potency.[4][5] This guide will focus on the hypothesis that 1-(4-Bromophenyl)-3-methylurea acts as a kinase inhibitor, providing detailed methodologies to test this hypothesis and characterize its activity.

Hypothesized Mechanism of Action: Targeting the RAF/MEK/ERK Pathway

Many N,N'-disubstituted phenylurea derivatives are potent inhibitors of serine/threonine kinases, particularly within the RAF/MEK/ERK (MAPK) signaling cascade.[6] This pathway is a critical regulator of cell proliferation, differentiation, and survival, and its dysregulation is a hallmark of many cancers.[7] Therefore, a logical starting point for assay development is to investigate the inhibitory activity of 1-(4-Bromophenyl)-3-methylurea against key kinases in this pathway, such as c-Raf and MEK1.

RAF_MEK_ERK_Pathway cluster_membrane cluster_cytoplasm cluster_nucleus RTK Receptor Tyrosine Kinase (RTK) RAS RAS RTK->RAS RAF c-Raf RAS->RAF Activates MEK MEK1/2 RAF->MEK Phosphorylates ERK ERK1/2 MEK->ERK Phosphorylates Transcription Transcription Factors (e.g., c-Myc, AP-1) ERK->Transcription Activates Proliferation Cell Proliferation, Survival, Differentiation Transcription->Proliferation Drives GrowthFactor Growth Factor GrowthFactor->RTK Activates Inhibitor 1-(4-Bromophenyl) -3-methylurea Inhibitor->RAF Hypothesized Inhibition Inhibitor->MEK Hypothesized Inhibition

Core Principles for Robust Assay Development

Before embarking on specific protocols, it is crucial to understand the foundational principles that ensure the development of a reliable and reproducible biochemical assay.[8]

  • Define the Objective: Clearly identify the enzyme target and the specific functional outcome to be measured (e.g., product formation, substrate consumption).[9]

  • Select the Detection Method: Choose a technology—such as luminescence, fluorescence polarization, or TR-FRET—that is compatible with the enzyme's reaction and offers the required sensitivity and dynamic range.[9][10]

  • Optimize Reaction Conditions: Systematically optimize buffer pH, salt concentration, detergent choice, and concentrations of the enzyme, substrate, and cofactors (like ATP for kinases) to achieve a stable and linear reaction rate.

  • Incorporate Controls: Every assay plate must include positive controls (uninhibited reaction) and negative controls (no enzyme or no substrate) to establish the assay window and data integrity.[4]

  • Validate with Reference Compounds: If available, use known inhibitors of the target enzyme to validate the assay's ability to detect and quantify inhibition accurately.

Protocol 1: In Vitro Kinase Inhibition Assay using a Luminescence-Based Readout

This protocol describes the development of an assay to measure the inhibitory effect of 1-(4-Bromophenyl)-3-methylurea on a protein kinase (e.g., c-Raf) by quantifying the amount of ATP consumed during the phosphorylation reaction. The Kinase-Glo® technology is a robust, homogeneous method ideal for this purpose.[11][12] The principle is straightforward: the amount of light generated is directly proportional to the amount of ATP remaining in the well. Thus, a potent inhibitor will result in less ATP consumption and a higher luminescent signal.[13]

4.1 Materials and Reagents

ReagentRecommended SupplierPurpose
Recombinant Human c-Raf (or MEK1)BPS Bioscience, PromegaEnzyme source
Kinase-specific substrate (e.g., inactive MEK1 for c-Raf)BPS Bioscience, Thermo FisherSubstrate for phosphorylation
Kinase-Glo® MAX Luminescent Assay KitPromegaATP detection reagent
ATP, 10 mM solutionSigma-AldrichCo-factor/Phosphate donor
1-(4-Bromophenyl)-3-methylureaSynthesized or from chemical supplierTest compound
Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.4, 20 mM MgCl₂, 0.1 mg/ml BSA)Prepare in-houseReaction buffer
DMSO (Anhydrous)Sigma-AldrichCompound solvent
White, opaque 96- or 384-well platesCorning, GreinerAssay plates to maximize luminescent signal

4.2 Experimental Workflow

Kinase_Glo_Workflow cluster_prep cluster_reaction cluster_detection A 1. Prepare serial dilution of test compound in DMSO. C 3. Add compound & Master Mix to assay plate. A->C B 2. Prepare Master Mix: Kinase, Substrate, Buffer. B->C D 4. Add ATP to initiate reaction. Incubate at 30°C. C->D E 5. Add Kinase-Glo® Reagent to stop reaction & generate light. D->E F 6. Incubate at RT. Read luminescence. E->F

4.3 Step-by-Step Protocol

  • Part A: Compound Preparation

    • Prepare a 10 mM stock solution of 1-(4-Bromophenyl)-3-methylurea in 100% DMSO.

    • Create a serial dilution series (e.g., 11 points, 1:3 dilution) of the compound in DMSO. This will be your 100X final concentration plate. For example, starting at 10 mM will give a final highest concentration of 100 µM in the assay.

  • Part B: Assay Execution

    • Thaw all reagents on ice. Prepare the 1X Kinase Assay Buffer.[14]

    • Prepare a master mix containing the kinase and substrate in 1X Kinase Assay Buffer. The optimal concentrations of each must be determined empirically in a preliminary enzyme titration experiment.

    • Add 2.5 µL of the master mix to the wells of a white, opaque assay plate.

    • Transfer 0.5 µL of the compound dilutions from the 100X plate to the assay plate wells. Include DMSO-only wells for positive (100% activity) and negative (0% activity) controls.

    • Pre-incubate the plate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

    • Prepare the ATP solution in 1X Kinase Assay Buffer at 2X the desired final concentration (e.g., 20 µM for a 10 µM final concentration, which is often near the Km for many kinases).

    • Initiate the kinase reaction by adding 2.5 µL of the 2X ATP solution to all wells except the negative controls (add 2.5 µL of buffer instead). The final reaction volume is 5 µL.[15]

    • Mix the plate gently and incubate for 45-60 minutes at 30°C. The incubation time should be within the linear range of the reaction, determined during assay optimization.[14]

  • Part C: Signal Detection

    • Equilibrate the Kinase-Glo® reagent and the assay plate to room temperature.

    • Add 5 µL of Kinase-Glo® reagent to each well. This stops the kinase reaction and initiates the luminescence signal.[12]

    • Mix the plate on an orbital shaker for 2 minutes, then incubate at room temperature for 10 minutes to stabilize the signal.

    • Read the luminescence on a compatible plate reader.

Protocol 2: Orthogonal Assay using Fluorescence Polarization (FP)

To ensure that the observed activity is not an artifact of the detection technology (e.g., inhibition of luciferase), it is essential to confirm hits in an orthogonal assay.[16] A Fluorescence Polarization (FP) assay is an excellent choice as it measures the direct binding of a fluorescent tracer to the kinase, which is then displaced by a competing inhibitor.[17][18]

5.1 Principle of FP Kinase Inhibition Assay

The FP assay measures the change in the tumbling rate of a fluorescently labeled molecule in solution.[19] A small fluorescent tracer (a known kinase ligand) tumbles rapidly, resulting in low polarization. When it binds to a large protein kinase, its tumbling slows dramatically, leading to high polarization. A test compound that binds to the same site will compete with the tracer, displacing it and causing a decrease in the polarization signal.[20]

5.2 Materials and Reagents

ReagentRecommended SupplierPurpose
Recombinant Human c-Raf (or other target)BPS Bioscience, Thermo FisherEnzyme source
Fluorescently-labeled Kinase TracerBPS Bioscience, EchelonFP probe
1-(4-Bromophenyl)-3-methylureaSynthesized or from chemical supplierTest compound
FP Assay Buffer (e.g., 100 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)Prepare in-houseReaction buffer
DMSO (Anhydrous)Sigma-AldrichCompound solvent
Black, low-volume 384-well platesCorning, GreinerAssay plates to minimize background fluorescence

5.3 Step-by-Step Protocol

  • Prepare a serial dilution of 1-(4-Bromophenyl)-3-methylurea in DMSO as described in Protocol 1.

  • Prepare a solution containing the kinase and the fluorescent tracer in FP Assay Buffer. The optimal concentrations should be determined in a preliminary binding experiment to achieve a robust signal window.

  • Add 10 µL of the kinase/tracer solution to the wells of a black assay plate.

  • Add 100 nL of the compound dilutions to the assay plate. Include DMSO-only controls.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Read the fluorescence polarization on a plate reader equipped with appropriate excitation and emission filters for the chosen fluorophore. The output is typically measured in millipolarization (mP) units.

Data Analysis and Interpretation

6.1 Normalization and Curve Fitting

For both assays, the raw data must be normalized to determine the percent inhibition.

  • Percent Inhibition Calculation: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Negative) / (Signal_Positive - Signal_Negative)) Where:

    • Signal_Compound is the signal from a well with the test compound.

    • Signal_Positive is the average signal from the DMSO-only (100% activity/0% inhibition) wells.

    • Signal_Negative is the average signal from the no-enzyme (0% activity/100% inhibition) wells.

6.2 IC₅₀ Determination

The half-maximal inhibitory concentration (IC₅₀) is a quantitative measure of the potency of an inhibitor.[21][22] It is the concentration of the compound required to inhibit the biochemical process by 50%.[23]

  • Plot the normalized percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (or sigmoidal dose-response) equation using graphing software like GraphPad Prism or R. Y = Bottom + (Top - Bottom) / (1 + 10^((LogIC50 - X) * HillSlope))

  • The software will calculate the LogIC₅₀, from which the IC₅₀ value can be derived.[23]

Table 1: Example IC₅₀ Data Presentation

CompoundTarget KinaseAssay TypeIC₅₀ (µM)
1-(4-Bromophenyl)-3-methylureac-RafLuminescence5.2 ± 0.4
1-(4-Bromophenyl)-3-methylureac-RafFluorescence Polarization6.1 ± 0.7
Reference Inhibitor (e.g., GW5074)c-RafLuminescence0.08 ± 0.01

Conclusion and Future Directions

This guide provides a detailed framework and actionable protocols for initiating the biochemical characterization of 1-(4-Bromophenyl)-3-methylurea. By employing a primary luminescence-based kinase assay and an orthogonal fluorescence polarization assay, researchers can confidently identify and quantify the inhibitory activity of this compound against hypothesized targets like c-Raf and MEK1. Positive results from these assays would warrant further investigation, including selectivity profiling against a broader panel of kinases, determination of the mechanism of inhibition (e.g., ATP-competitive), and progression into cell-based assays to confirm on-target activity in a physiological context.

References

  • BMG LABTECH. (2020, September 1). Kinase assays. Retrieved from [Link]

  • Wikipedia. (n.d.). IC50. Retrieved from [Link]

  • BellBrook Labs. (n.d.). Biochemical Assay Development: Strategies to Speed Up Research. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Metobromuron. PubChem Compound Database. Retrieved from [Link]

  • Seger, R., & Krebs, E. G. (1995). The MAPK signaling cascade. FASEB J., 9(9), 726-735. (Referenced in Promega MEK1 protocol)
  • Celtarys Research. (2023, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

  • Hughes JP, Rees S, Kalindjian SB, Philpott KL. (2011). Principles of early drug discovery. Br J Pharmacol., 162(6), 1239-49. (Referenced in Celtarys article)
  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67–73. (General principle reference)
  • Celtarys Research. (2023, July 24). Biochemical assays in drug discovery and development. Retrieved from [Link]

  • Obiol-Pardo, C., Alcarraz-Vizán, G., Cascante, M., & Rubio-Martinez, J. (2012). Diphenyl Urea Derivatives as Inhibitors of Transketolase: A Structure-Based Virtual Screening. PLOS ONE, 7(3), e32276.
  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

  • Lee, H., et al. (2011). Mitogen-activated Protein Kinase Kinase 1 (MEK1) Stabilizes MyoD through Direct Phosphorylation at Tyrosine 156 During Myogenic Differentiation. Journal of Biological Chemistry, 286(36), 31058–31067.
  • Carlson, S. M., et al. (2011). Fluorescent Cascade and Direct Assays for Characterization of RAF Signaling Pathway Inhibitors. Assay and Drug Development Technologies, 9(3), 273–285.
  • Davidson College. (n.d.). IC50 Determination. edX. Retrieved from [Link] (Note: Direct link to PDF was not available, linking to course page)

  • Organic Syntheses. (n.d.). p-BROMOPHENYLUREA. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. Retrieved from [Link]

  • ResearchGate. (2018). Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents. Retrieved from [Link]

  • BMG LABTECH. (n.d.). Fluorescence Polarization Detection. Retrieved from [Link]

  • BPS Bioscience. (n.d.). c-Raf Kinase Assay Kit. Retrieved from [Link]

  • BioPhorum Development Group. (2019). Best Practices in Bioassay Development to Support Registration of Biopharmaceuticals. BioProcess International. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N-(4-Bromophenyl)-N'-methylurea. PubChem Compound Database. Retrieved from [Link]

  • Hilaris Publisher. (2015). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Journal of Heterocyclic Chemistry. Retrieved from [Link]

  • G. Satrio Putra, M. Sulistyowaty, J. Ekowati, T. Budiati. (2017). Pemodelan Molekul Turunan p-Metoksi sinnamoil Hidrazida Sebagai Inhibitor Checkpoint Kinase 1 dan Inhibitor Aromatase secara In silico. Journal of Pharmaceutical Science and Community.
  • PLOS One. (2015). Fluorescence Polarization Screening Assays for Small Molecule Allosteric Modulators of ABL Kinase Function. Retrieved from [Link]

  • BPS Bioscience. (n.d.). Fluorescence Polarization Assay Kits. Retrieved from [Link]

  • National Center for Biotechnology Information. (2012). 1-(4-Bromo-3-chlorophenyl)-3-methoxy-3-methylurea (chlorbromuron). Retrieved from [Link]

  • MDPI. (2020). Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. Marine Drugs. Retrieved from [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(4-Bromophenyl)-3-methylurea

Abstract: This technical guide provides a comprehensive resource for researchers, scientists, and professionals in drug development focused on the synthesis of 1-(4-Bromophenyl)-3-methylurea. It offers in-depth troublesh...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This technical guide provides a comprehensive resource for researchers, scientists, and professionals in drug development focused on the synthesis of 1-(4-Bromophenyl)-3-methylurea. It offers in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to enhance synthesis yield and purity. The content is structured to address common challenges encountered during synthesis, explaining the underlying chemical principles to empower users with a robust understanding of the reaction dynamics.

Introduction

1-(4-Bromophenyl)-3-methylurea is a key intermediate in the synthesis of various biologically active compounds. The most common and direct synthetic route involves the reaction of 4-bromophenyl isocyanate with methylamine. While seemingly straightforward, this nucleophilic addition reaction can be prone to issues that lead to suboptimal yields and the formation of impurities. This guide is designed to serve as a practical resource for overcoming these challenges.

Core Synthesis Reaction

The fundamental reaction for the synthesis of 1-(4-Bromophenyl)-3-methylurea is the addition of methylamine to 4-bromophenyl isocyanate.

Br-C₆H₄-NCO + CH₃NH₂ → Br-C₆H₄-NH-CO-NH-CH₃

This reaction is typically fast and exothermic. The primary challenges are not in driving the reaction to completion, but in controlling its rate and preventing side reactions.

Troubleshooting Guide: Enhancing Yield and Purity

This section is formatted as a series of common problems encountered during the synthesis, followed by diagnostic questions and recommended solutions.

Issue 1: Consistently Low Yield (<80%)

"I am following a standard protocol, but my yield of 1-(4-Bromophenyl)-3-methylurea is consistently low. What are the likely causes and how can I improve it?"

Low yields can stem from several factors, from reagent quality to reaction conditions and workup procedures. Let's diagnose the potential issues.

Diagnostic Questions & Corrective Actions:

  • Is your 4-bromophenyl isocyanate fresh?

    • Rationale: Isocyanates are highly reactive and susceptible to hydrolysis by atmospheric moisture, which converts them to the corresponding amine (4-bromoaniline). This amine can then react with remaining isocyanate to form a symmetric diarylurea impurity (1,3-bis(4-bromophenyl)urea), consuming your starting material and reducing the yield of the desired product.

    • Action: Use freshly opened or distilled 4-bromophenyl isocyanate. If the purity is uncertain, consider a test reaction on a small scale or analyze the starting material by IR spectroscopy (look for the characteristic strong N=C=O stretch around 2250-2270 cm⁻¹) or GC-MS.

  • Are you using anhydrous solvent and reagents?

    • Rationale: As mentioned, water reacts with the isocyanate. Ensure your solvent is rigorously dried and that the methylamine solution is anhydrous or used in a way that minimizes water content.

    • Action: Use a freshly opened bottle of an appropriate anhydrous solvent (see solvent selection table below). If using a gas, pass it through a drying agent. If using a solution (e.g., methylamine in THF or ethanol), ensure it is anhydrous.

  • How are you controlling the reaction temperature?

    • Rationale: The reaction between an isocyanate and an amine is highly exothermic. Uncontrolled temperature can lead to side reactions.

    • Action: Perform the addition of the amine to the isocyanate solution slowly, while cooling the reaction vessel in an ice bath (0-5 °C). This allows for better control over the heat generated and minimizes the formation of byproducts.

  • Are you losing product during workup and purification?

    • Rationale: 1-(4-Bromophenyl)-3-methylurea has moderate solubility in many organic solvents. Excessive washing or use of a highly solubilizing recrystallization solvent can lead to significant product loss.

    • Action: Minimize the volume of solvent used for washing the crude product. For recrystallization, choose a solvent system where the product is sparingly soluble at room temperature but readily soluble when hot. A solvent screen is recommended (e.g., ethanol/water, toluene, ethyl acetate/heptane).

Issue 2: Presence of a High-Melting Point Impurity

"My final product contains a significant amount of a white solid with a much higher melting point than expected. What is this impurity and how can I prevent its formation?"

This is a classic problem in urea synthesis from isocyanates.

Diagnostic Questions & Corrective Actions:

  • What is the likely identity of the impurity?

    • Rationale: The high-melting impurity is almost certainly the symmetrically disubstituted urea, 1,3-bis(4-bromophenyl)urea. This forms from the reaction of 4-bromophenyl isocyanate with 4-bromoaniline. The 4-bromoaniline is generated from the hydrolysis of the isocyanate by trace amounts of water.

    • Action: The primary solution is prevention. Rigorously exclude water from your reaction. Use anhydrous solvents, fresh isocyanate, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • How can I remove this impurity?

    • Rationale: 1,3-bis(4-bromophenyl)urea is generally much less soluble in common organic solvents than the desired 1-(4-Bromophenyl)-3-methylurea.

    • Action: This difference in solubility can be exploited for purification.

      • Trituration: Stir the crude product in a solvent in which the impurity has very low solubility, but the desired product has some solubility (e.g., hot ethyl acetate or acetone). The impurity will remain as a solid and can be filtered off.

      • Recrystallization: Carefully choose a recrystallization solvent. The desired product should crystallize upon cooling, leaving the more soluble starting materials and the less soluble diarylurea behind (either in the mother liquor or as a solid that can be removed by hot filtration).

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction?

The choice of solvent is critical. An ideal solvent should be inert to the reactants, dissolve the starting materials, and preferably allow the product to precipitate upon formation, driving the reaction to completion and simplifying isolation.

SolventPolarityBoiling Point (°C)SuitabilityRationale
Dichloromethane (DCM)Polar aprotic40Good Good solubility for isocyanate. Volatile, making removal easy. Must be anhydrous.
Tetrahydrofuran (THF)Polar aprotic66Excellent Good solvent for both reactants. Often used for methylamine solutions. Must be anhydrous.
TolueneNonpolar111Good Can be effective, especially at low temperatures. The product may precipitate.
AcetonitrilePolar aprotic82Fair Can be used, but may not offer advantages over THF or DCM.
WaterPolar protic100Avoid Reacts with the isocyanate.[1]

Q2: Can I use an aqueous solution of methylamine?

While it may seem convenient, using aqueous methylamine is highly discouraged. The water will compete with the methylamine in reacting with the isocyanate, leading to the formation of 4-bromoaniline and subsequently the unwanted 1,3-bis(4-bromophenyl)urea. If only aqueous methylamine is available, it is better to generate the free base and dissolve it in an anhydrous organic solvent.

Q3: Is a catalyst necessary for this reaction?

For the reaction between an aliphatic amine like methylamine and an aromatic isocyanate, a catalyst is generally not required. The reaction is typically fast and efficient on its own. Catalysts, such as tertiary amines (e.g., triethylamine) or organotin compounds, are more commonly used for reactions with less nucleophilic partners, like alcohols or hindered amines.[1]

Q4: How can I monitor the progress of the reaction?

  • Thin Layer Chromatography (TLC): TLC is an excellent method. Spot the reaction mixture against a standard of 4-bromophenyl isocyanate. The disappearance of the isocyanate spot indicates the completion of the reaction. A typical mobile phase would be a mixture of ethyl acetate and hexane (e.g., 30:70 v/v).

  • Infrared (IR) Spectroscopy: The disappearance of the strong, sharp isocyanate peak (–N=C=O) at approximately 2250-2270 cm⁻¹ is a clear indicator that the reaction is complete.

Optimized Experimental Protocol

This protocol is designed to maximize yield and minimize impurity formation.

Materials:

  • 4-Bromophenyl isocyanate (1.0 eq)

  • Methylamine solution (2.0 M in THF, 1.1 eq)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Ice-water bath

  • Magnetic stirrer

  • Inert atmosphere setup (Nitrogen or Argon)

Procedure:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet.

  • Dissolve 4-bromophenyl isocyanate (1.0 eq) in anhydrous DCM or THF (approx. 0.5 M solution).

  • Cool the flask to 0 °C using an ice-water bath.

  • Charge the dropping funnel with the methylamine solution in THF (1.1 eq).

  • Add the methylamine solution dropwise to the stirred isocyanate solution over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for another hour, then warm to room temperature and stir for an additional 1-2 hours.

  • Monitor the reaction by TLC or IR spectroscopy to confirm the disappearance of the isocyanate.

  • Once the reaction is complete, reduce the solvent volume under reduced pressure. The product will often precipitate as a white solid.

  • Collect the solid by vacuum filtration.

  • Wash the solid with a small amount of cold solvent (the same used for the reaction) or a non-polar solvent like hexane to remove any soluble impurities.

  • Dry the product under vacuum to a constant weight. If further purification is needed, recrystallize from a suitable solvent like ethanol/water or toluene.

Visualizations

Reaction Mechanism

G cluster_reactants Reactants cluster_transition Nucleophilic Attack cluster_product Product R_NCO 4-Bromophenyl Isocyanate (Electrophile) TS Transition State R_NCO->TS C=O carbon attacked Me_NH2 Methylamine (Nucleophile) Me_NH2->TS N lone pair attacks Product 1-(4-Bromophenyl)-3-methylurea TS->Product Proton transfer

Caption: Nucleophilic addition of methylamine to 4-bromophenyl isocyanate.

Experimental Workflow

G start Start setup Setup Flask (Inert Atmosphere) start->setup dissolve Dissolve Isocyanate in Anhydrous Solvent setup->dissolve cool Cool to 0 °C dissolve->cool add Add Methylamine Dropwise cool->add react Stir and Warm to Room Temp add->react monitor Monitor Reaction (TLC/IR) react->monitor monitor->react Incomplete workup Workup: Concentrate & Filter monitor->workup Complete purify Purify (Recrystallize if needed) workup->purify end End purify->end

Caption: Step-by-step workflow for the synthesis of 1-(4-Bromophenyl)-3-methylurea.

Troubleshooting Low Yield

G start Low Yield Observed check_isocyanate Check Isocyanate Quality (Fresh? Stored properly?) start->check_isocyanate check_moisture Check for Moisture (Anhydrous Solvents/Reagents?) check_isocyanate->check_moisture OK sol_isocyanate Solution: Use fresh/distilled isocyanate. check_isocyanate->sol_isocyanate Poor check_temp Review Temperature Control (Exotherm managed?) check_moisture->check_temp OK sol_moisture Solution: Use anhydrous solvents. Work under inert gas. check_moisture->sol_moisture Issue Found check_workup Analyze Workup Procedure (Product loss?) check_temp->check_workup OK sol_temp Solution: Slow addition at 0 °C. check_temp->sol_temp Issue Found sol_workup Solution: Optimize wash/recrystallization solvents. check_workup->sol_workup Issue Found

Sources

Optimization

Technical Support Center: Optimizing Phenylurea Derivative Synthesis

From the desk of the Senior Application Scientist Welcome to the technical support center for the synthesis of phenylurea derivatives. This guide is designed for researchers, medicinal chemists, and process development s...

Author: BenchChem Technical Support Team. Date: February 2026

From the desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of phenylurea derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are actively working with these versatile compounds. Phenylureas are a cornerstone scaffold in modern drug discovery, with applications ranging from oncology to infectious diseases.[1][2] However, their synthesis, while conceptually straightforward, is often plagued by challenges related to yield, purity, and reproducibility.

This document moves beyond simple protocols. It is structured to provide you with a deep, mechanistic understanding of the core synthetic pathways and to offer field-proven solutions to the most common experimental hurdles. Here, we will dissect the causality behind reaction outcomes and provide you with the authoritative knowledge needed to troubleshoot and optimize your synthetic routes effectively.

Section 1: Core Synthetic Pathways & Mechanistic Insights

The two most prevalent methods for synthesizing phenylurea derivatives are the reaction of an amine with an isocyanate and the reaction of an aniline with urea. Understanding the mechanism of each is critical to controlling the outcome.

Pathway A: The Isocyanate-Amine Coupling Reaction

This is the most direct and widely used method for preparing unsymmetrical ureas. The reaction involves the nucleophilic attack of an amine's lone pair of electrons on the electrophilic carbonyl carbon of the isocyanate.

  • Mechanism: The reaction is typically fast and exothermic, proceeding without the need for a catalyst for most primary and secondary amines.[3] The high reactivity of the isocyanate group makes it susceptible to various side reactions, which are the primary source of impurities.

Pathway B: The Aniline-Urea Condensation
  • Mechanism: In a boiling aqueous solution, urea exists in equilibrium with ammonium cyanate. The cyanate then reacts with the aniline to form the phenylurea product.[4][6] A significant drawback is the secondary reaction where the initially formed phenylurea can thermally decompose to generate phenyl isocyanate in situ. This isocyanate can then react with the starting aniline to produce the highly stable and often undesired symmetrical N,N'-diphenylurea (carbanilide) byproduct.[4]

Below is a diagram illustrating these primary pathways and their associated side reactions.

G cluster_main Core Synthesis Pathways cluster_side Common Side Reactions A1 Phenyl Isocyanate (R-N=C=O) A_plus + A1->A_plus S1 Isocyanurate Trimer A1->S1 Self-reaction (catalyst/heat) S2 Symmetrical Urea (from water contamination) A1->S2 + H2O, then + R-NCO S3 N,N'-Diphenylurea (Carbanilide) A2 Primary/Secondary Amine (R'-NH2) A2->A_plus A_prod Desired Phenylurea Derivative A_plus->A_prod Nucleophilic Attack S4 Biuret A_prod->S4 + R-N=C=O (excess isocyanate) B1 Aniline (Ph-NH2) B_plus + B1->B_plus B_prod Desired Phenylurea Derivative B1->B_prod Reaction B2 Urea B2->B_plus B_eq B2->B_eq Heat (aqueous) B_int2 In-situ Phenyl Isocyanate B_prod->B_int2 Thermal Decomposition B_int1 Ammonium Cyanate B_eq->B_int1 Heat (aqueous) B_int1->B_prod Reaction B_int2->S3 + Aniline

Caption: Core phenylurea synthesis pathways and common side reactions.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most frequent issues encountered during phenylurea synthesis in a direct question-and-answer format.

Topic: Low Reaction Yield

Q: My reaction yield is significantly lower than expected. What are the most common culprits?

A: Low yield is a multifaceted problem that can usually be traced back to one of four areas:

  • Water Contamination: Isocyanates are extremely sensitive to moisture. Water reacts with an isocyanate to form an unstable carbamic acid, which rapidly decarboxylates to yield a primary amine and carbon dioxide gas.[7] This newly formed amine can then react with another molecule of isocyanate to produce a symmetrical urea byproduct, consuming your starting material.

    • Solution: Ensure all glassware is oven-dried. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

  • Isocyanate Trimerization: Phenyl isocyanates can undergo self-condensation to form a highly stable, six-membered isocyanurate ring, especially in the presence of certain catalysts (e.g., basic catalysts, some metal salts) or at elevated temperatures.[8][9][10] This trimer is often a highly insoluble solid that can cause the reaction mixture to solidify.

    • Solution: Maintain strict temperature control, ideally starting at a low temperature (0 °C) and allowing the reaction to slowly warm to room temperature. Avoid strongly basic catalysts unless specifically required. If trimerization is a persistent issue, consider inverse addition (adding the isocyanate slowly to the amine solution) to keep the instantaneous concentration of the isocyanate low.

  • Incorrect Stoichiometry: An inaccurate measurement of starting materials can leave an excess of one reactant, making purification difficult and reducing the theoretical yield based on the limiting reagent.

    • Solution: Use precise measurements for your reactants. For valuable or complex amines, it is sometimes advantageous to use a slight excess (1.05-1.1 equivalents) of the more readily available isocyanate to ensure the complete conversion of the amine, followed by a purification step to remove the excess isocyanate or its byproducts.

  • Formation of Symmetrical N,N'-Diphenylurea (Carbanilide): This is the most significant issue when using the aniline/urea method.[4] The desired phenylurea product is not stable under the reaction conditions and can revert to phenyl isocyanate, which is then trapped by the starting aniline.

    • Solution: The key is to remove the desired phenylurea from the reaction mixture as it forms. The established procedure involves interrupting the reaction after a set period, filtering the mixture while hot to remove the less soluble carbanilide, and then cooling the filtrate to crystallize the desired phenylurea. The filtrate is then returned to the reaction vessel for further heating.[4]

Topic: Product Purity and Purification

Q: My crude product contains a significant amount of a high-melting, insoluble white solid. What is it and how can I remove it?

A: This impurity is almost certainly the symmetrically substituted N,N'-diphenylurea (carbanilide), which has a high melting point (approx. 235-240 °C) and is notoriously insoluble in many common organic solvents.[4] Its formation is especially prevalent in the aniline/urea synthesis but can also occur in the isocyanate route if water is present.

  • Solution: Purification by Hot Filtration and Recrystallization. This technique exploits the differential solubility of phenylurea and carbanilide.

    • Dissolve the crude product in a minimum amount of a suitable boiling solvent (e.g., water, ethanol, or ethyl acetate).[4]

    • While the solution is still hot, perform a rapid filtration (ideally suction filtration). The less soluble carbanilide will be retained on the filter paper.

    • Allow the hot filtrate to cool slowly. The desired phenylurea derivative, being more soluble in the hot solvent, will crystallize out upon cooling.

    • Collect the pure crystals by filtration.

Q: How do I effectively remove unreacted starting materials like aniline or phenyl isocyanate?

A:

  • Removing Excess Aniline: Unreacted aniline can often be removed by washing the organic layer with a dilute acid solution (e.g., 1M HCl). The aniline will form a water-soluble salt and move into the aqueous layer. Be cautious if your product has acid-labile functional groups.

  • Removing Excess Isocyanate: Isocyanates are highly reactive and can be "quenched." Adding a small amount of methanol or another primary amine to the reaction mixture after the main reaction is complete will convert the remaining isocyanate into a soluble carbamate or another urea, which can then be more easily separated by chromatography or crystallization.

Topic: Reaction Conditions

Q: What is the optimal solvent for my phenylurea synthesis?

A: The choice of solvent depends on the specific reactants and the synthetic route.

SolventTypical Use CaseAdvantagesPotential Issues
Tetrahydrofuran (THF) Isocyanate + AmineGood solvating power for many organics.Must be anhydrous. Can form peroxides.
Toluene Isocyanate + AmineHigh boiling point allows for heating if needed.[11]Must be anhydrous.
Dichloromethane (DCM) Isocyanate + AmineGood solvent, easy to remove post-reaction.Environmental concerns, must be anhydrous.
Water Aniline + Urea/HClRequired for the urea/cyanate pathway.[4]Promotes hydrolysis of any isocyanate formed.
"On-Water" Isocyanate + AmineGreen chemistry approach, often fast.[12]Only suitable for water-insoluble reactants.

Q: Do I need a catalyst for the reaction between an amine and an isocyanate?

A: For most reactions between an aromatic isocyanate and a primary or secondary aliphatic amine, no catalyst is required as the reaction is very rapid. However, for less nucleophilic amines (like anilines) or sterically hindered amines, a catalyst may be beneficial. Tertiary amines (e.g., triethylamine, DABCO) are commonly used catalysts that activate the isocyanate group.[13][14] Be aware that these catalysts, especially strong bases, can also promote the undesired trimerization of the isocyanate.[9]

Section 3: Experimental Protocols

Protocol 1: General Procedure for Synthesis of an N,N'-Disubstituted Urea via the Isocyanate Route

This protocol describes a general method for the synthesis of a phenylurea derivative from a primary or secondary amine and a phenyl isocyanate.

  • Preparation: Ensure all glassware is thoroughly oven-dried (e.g., at 120 °C for at least 4 hours) and allowed to cool under a stream of inert gas (N₂ or Ar).

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and an inert gas inlet, dissolve the amine (1.0 equivalent) in an appropriate anhydrous solvent (e.g., THF, DCM, or Toluene, approx. 0.1-0.5 M).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Reagent Addition: Dissolve the phenyl isocyanate (1.05 equivalents) in a small amount of the same anhydrous solvent. Add the isocyanate solution dropwise to the stirred amine solution over 10-15 minutes.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Workup:

    • If the product precipitates from the reaction mixture, it can be collected by filtration, washed with a small amount of cold solvent, and dried.

    • If the product is soluble, the solvent can be removed under reduced pressure. The resulting crude solid or oil can then be purified.

  • Purification: Purification is typically achieved by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate, or hexanes/ethyl acetate mixture) or by flash column chromatography on silica gel.[15]

Protocol 2: Troubleshooting Logic Flow

When an experiment fails, a logical approach can quickly identify the root cause. Use the following decision tree to diagnose your synthesis.

G start Start: Reaction outcome is poor (low yield/impure) q1 Is the main impurity a high-melting white solid? start->q1 a1_yes Likely Symmetrical Urea (e.g., Carbanilide) or Isocyanurate Trimer. q1->a1_yes Yes q1_no Is the product oily or contaminated with starting materials? q1->q1_no No q2 Did you use the Aniline/Urea method? a1_yes->q2 a2_yes Impurity is Carbanilide. Solution: Purify via hot filtration. q2->a2_yes Yes a2_no Impurity is likely Trimer or from H2O contamination. q2->a2_no No q3 Did the reaction solidify prematurely? a2_no->q3 a3_yes Classic sign of Trimerization. Solution: Lower temp, avoid basic catalysts, use inverse addition. q3->a3_yes Yes a3_no Symmetrical urea from H2O. Solution: Use anhydrous conditions. q3->a3_no No a1_no_yes Purification issue. q1_no->a1_no_yes Yes q4 Is starting amine present? a1_no_yes->q4 a4_yes Incomplete reaction. Solution: Increase reaction time/temp or use a slight excess of isocyanate. q4->a4_yes Yes a4_no Purify via chromatography or recrystallization to remove other contaminants. q4->a4_no No

Caption: A troubleshooting decision tree for phenylurea synthesis.

Section 4: References

  • Urea, phenyl-. Organic Syntheses Procedure. Available at: [Link]

  • Production process of phenyl carbamide and/or diphenyl carbamide. CN1440964A. Google Patents. Available at:

  • Wang, Y., et al. (2020). Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors. Molecules, 25(6), 1447. Available at: [Link]

  • Request PDF: Synthesis and activity evaluation of phenylurea derivatives as potent antitumor agents. ResearchGate. Available at: [Link]

  • Verma, S., et al. (2013). Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. Indo Global Journal of Pharmaceutical Sciences, 3(1), 33-39. Available at: [Link]

  • A kind of method that urea and aniline synthesize diphenyl urea. CN101407477B. Google Patents. Available at:

  • Al-Ostath, A., et al. (2023). Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies. RSC Medicinal Chemistry, 14(7), 1335-1354. Available at: [Link]

  • Urea derivative synthesis by amination, rearrangement or substitution. Organic Chemistry Portal. Available at: [Link]

  • Isocyanate trimerisation catalyst system, a precursor formulation, a process for trimerising isocyanates, rigid polyisocyanurate/polyurethane foams made therefrom, and a process for making such foams. US20110201707A1. Google Patents. Available at:

  • Role of Acetate Anions in the Catalytic Formation of Isocyanurates from Aromatic Isocyanates. The Journal of Organic Chemistry. Available at: [Link]

  • Baker, J. W., & Holdsworth, J. B. (1947). 157. The mechanism of the reaction of phenyl isocyanate with alcohols, and the catalytic effect of tertiary amines. Journal of the Chemical Society (Resumed), 713-726. Available at: [Link]

  • How to avoid the trimerization of Isocyanate-functionalized prepolymers? ResearchGate. Available at: [Link]

  • Urea Formation - Common Conditions. Denigma. Available at: [Link]

  • The chemistry of polyurethanes. Lawrence Industries. Available at: [Link]

  • Side Reactions in the Formation of Polyurethanes: Stability of Reaction Products of Phenyl Isocyanate. ResearchGate. Available at: [Link]

  • Reaction principle of tertiary amine catalyst. Dongguan Aobi Abao New Material Co., Ltd. Available at: [Link]

  • EP0798299A1 - Isocyanate trimers and mixtures of isocyanate trimers, production and use thereof. Google Patents. Available at:

Sources

Troubleshooting

1-(4-Bromophenyl)-3-methylurea stability and proper storage conditions

A comprehensive guide for researchers on the stability and proper storage of 1-(4-Bromophenyl)-3-methylurea, complete with troubleshooting advice and experimental protocols. Welcome to the technical support center for 1-...

Author: BenchChem Technical Support Team. Date: February 2026

A comprehensive guide for researchers on the stability and proper storage of 1-(4-Bromophenyl)-3-methylurea, complete with troubleshooting advice and experimental protocols.

Welcome to the technical support center for 1-(4-Bromophenyl)-3-methylurea. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth information on the stability and proper storage of this compound. As Senior Application Scientists, we have compiled this resource to address common questions and challenges encountered during experimental use, ensuring the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 1-(4-Bromophenyl)-3-methylurea?

A1: For solid 1-(4-Bromophenyl)-3-methylurea, the recommended storage condition is a cool, dry place, away from direct sunlight and heat sources.[1] To prevent moisture absorption, which can lead to degradation, it is crucial to store the compound in a tightly sealed container.[2] While specific temperature ranges are not always provided by manufacturers, storing at 2-8°C is a common practice for ensuring long-term stability of many chemical reagents.[3] For pesticides, a general shelf-life of at least two years can be expected if stored correctly.[4]

Q2: How should I store solutions of 1-(4-Bromophenyl)-3-methylurea?

A2: Solutions of 1-(4-Bromophenyl)-3-methylurea should be prepared fresh whenever possible. If storage is necessary, they should be kept in tightly sealed, light-resistant containers at a low temperature (e.g., 2-8°C) to minimize solvent evaporation and degradation. The choice of solvent can impact stability, so it is advisable to use solvents in which the compound has good solubility and which are known to be inert.

Q3: What are the primary degradation pathways for 1-(4-Bromophenyl)-3-methylurea?

A3: Phenylurea compounds like 1-(4-Bromophenyl)-3-methylurea are susceptible to three main degradation pathways:

  • Hydrolysis: The urea linkage can be hydrolyzed, particularly under acidic or basic conditions, to yield 4-bromoaniline and methylamine. The rate of hydrolysis is influenced by pH and temperature.[5]

  • Photodegradation: Exposure to light, especially UV radiation, can induce degradation. For halogenated phenylureas, photohydrolysis is a primary transformation pathway.[6]

  • Thermal Degradation: At elevated temperatures, phenylureas can decompose. The primary thermal decomposition pathway is dissociation into the corresponding isocyanate (4-bromophenyl isocyanate) and amine (methylamine).[2]

Q4: Is 1-(4-Bromophenyl)-3-methylurea sensitive to humidity?

A4: Yes, as with many solid organic compounds, humidity can be a concern.[7] Moisture can be absorbed by the solid, potentially leading to hydrolysis of the urea linkage over time, especially if the compound is stored improperly or for extended periods.[2] Therefore, storage in a desiccator or a controlled low-humidity environment is recommended for long-term storage.

Troubleshooting Guide

This section addresses common issues that may arise during the handling and use of 1-(4-Bromophenyl)-3-methylurea.

Issue 1: Inconsistent experimental results.

  • Possible Cause: Degradation of the compound due to improper storage or handling.

  • Solution:

    • Verify Storage Conditions: Ensure the compound has been stored in a cool, dry, dark, and tightly sealed container.

    • Prepare Fresh Solutions: Avoid using old stock solutions. Prepare fresh solutions for each experiment.

    • Perform a Quality Check: If degradation is suspected, analyze the compound's purity using a suitable analytical method like HPLC.

Issue 2: The compound has changed in appearance (e.g., color change, clumping).

  • Possible Cause: This could indicate degradation or moisture absorption.

  • Solution:

    • Do Not Use: If the physical appearance has noticeably changed, it is best to discard the material as its purity is compromised.

    • Review Storage: Assess your storage conditions to prevent this from happening with new batches. Consider using a desiccator.

Issue 3: Poor solubility of the compound in a chosen solvent.

  • Possible Cause: The solvent may not be appropriate for 1-(4-Bromophenyl)-3-methylurea, or the concentration is too high.

  • Solution:

    • Consult Solubility Data: Refer to available literature or supplier information for recommended solvents.

    • Test Different Solvents: Common organic solvents such as DMSO, DMF, and alcohols are often good starting points.

    • Gentle Warming and Sonication: These techniques can aid in dissolution, but be cautious of potential thermal degradation.

Experimental Protocols

To ensure the integrity of your experimental results, it is crucial to verify the stability of 1-(4-Bromophenyl)-3-methylurea under your specific experimental conditions. Below is a protocol for a forced degradation study.

Protocol: Forced Degradation Study of 1-(4-Bromophenyl)-3-methylurea

Objective: To investigate the stability of 1-(4-Bromophenyl)-3-methylurea under various stress conditions (hydrolytic, oxidative, photolytic, and thermal) as recommended by ICH guidelines.[8][9]

Materials:

  • 1-(4-Bromophenyl)-3-methylurea

  • HPLC grade water, acetonitrile, and methanol

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • HPLC system with a UV detector or mass spectrometer

  • Photostability chamber

  • Oven

Procedure:

  • Preparation of Stock Solution: Prepare a stock solution of 1-(4-Bromophenyl)-3-methylurea in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

  • Hydrolytic Degradation:

    • Acidic: Mix an aliquot of the stock solution with 0.1 M HCl.

    • Basic: Mix an aliquot of the stock solution with 0.1 M NaOH.

    • Neutral: Mix an aliquot of the stock solution with HPLC grade water.

    • Incubate the solutions at a controlled temperature (e.g., 60°C) and take samples at various time points (e.g., 0, 2, 4, 8, 24 hours). Neutralize the acidic and basic samples before analysis.

  • Oxidative Degradation:

    • Mix an aliquot of the stock solution with a solution of 3% H₂O₂.

    • Keep the solution at room temperature and take samples at various time points.

  • Photolytic Degradation:

    • Expose a sample of the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[6]

    • Keep a control sample wrapped in aluminum foil to protect it from light.

    • Analyze the samples after exposure.

  • Thermal Degradation:

    • Expose a sample of the solid compound to dry heat in an oven (e.g., 80°C) for a specified period.

    • Analyze the sample for any degradation.

  • Analysis:

    • Analyze all samples by a validated stability-indicating HPLC method. The method should be able to separate the parent compound from its degradation products. A C18 column with a mobile phase of acetonitrile and water gradient is a good starting point.

    • Monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

Data Summary

ParameterRecommended ConditionRationale
Storage Temperature Cool (2-8°C recommended for long-term)Minimizes thermal degradation.
Humidity Dry (use of desiccants recommended)Prevents hydrolytic degradation.
Light Exposure In the dark (use of amber vials or light-proof containers)Prevents photolytic degradation.
Solution Storage Prepare fresh; if necessary, store at 2-8°C for a short periodMinimizes degradation in solution.

Visualizations

Troubleshooting Flowchart

troubleshooting_flowchart start Inconsistent Experimental Results check_storage Verify Storage Conditions (Cool, Dry, Dark, Sealed) start->check_storage appearance_change Compound Appearance Changed? start->appearance_change Physical Change solubility_issue Poor Solubility? start->solubility_issue Solubility Issue fresh_solutions Prepare Fresh Solutions for Each Experiment check_storage->fresh_solutions Storage OK qc_check Perform Quality Check (e.g., HPLC) fresh_solutions->qc_check appearance_change->start No discard Discard Compound appearance_change->discard Yes review_storage Review and Improve Storage Practices discard->review_storage check_solvent Consult Solubility Data and Test Alternative Solvents solubility_issue->check_solvent gentle_heat Apply Gentle Heat/Sonication with Caution check_solvent->gentle_heat

Caption: A flowchart to guide troubleshooting common issues with 1-(4-Bromophenyl)-3-methylurea.

Potential Degradation Pathways

degradation_pathways cluster_hydrolysis Hydrolysis (Acid/Base, Moisture) cluster_photolysis Photodegradation (UV Light) cluster_thermal Thermal Degradation (Heat) parent 1-(4-Bromophenyl)-3-methylurea hydrolysis_product1 4-Bromoaniline parent->hydrolysis_product1 hydrolysis_product2 Methylamine parent->hydrolysis_product2 photo_products Various Photoproducts (e.g., via Photohydrolysis) parent->photo_products thermal_product1 4-Bromophenyl Isocyanate parent->thermal_product1 thermal_product2 Methylamine parent->thermal_product2

Caption: Major degradation pathways for 1-(4-Bromophenyl)-3-methylurea.

References

  • Baughman, R. G., & Yu, C. (1988). The crystal structure of 3-(4-bromo-3-chlorophenyl)-1-methoxy-1-methylurea. Acta Crystallographica Section C: Crystal Structure Communications, 44(2), 2221-2223. Available at: [Link]

  • Bromuron (Ref: FL 173) - AERU - University of Hertfordshire. (n.d.). Retrieved from [Link]

  • ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. Available at: [Link]

  • Lihour, Y., et al. (2022). Theoretical Study of the Thermal Decomposition of Urea Derivatives. The Journal of Physical Chemistry A, 126(37), 6439-6453. Available at: [Link]

  • Metcalf, R. L. (1971). The chemistry and biology of pesticides. In Pesticides in the environment (pp. 1-144). Marcel Dekker.
  • Purdue University. (2021). Is This Pesticide On My Shelf Still Good?. Purdue Extension. Available at: [Link]

  • Royal Society of Chemistry. (1976). Hydrolysis of phenylureas. Part III. Micellar effects on the solubilization and decomposition of 4-methyl- and 4-nitro-phenylurea. Journal of the Chemical Society, Perkin Transactions 2, (4), 369-374. Available at: [Link]

  • Tan, B. X., et al. (2023). Relative Humidity Cycling: Implications on the Stability of Moisture-Sensitive Drugs in Solid Pharmaceutical Products. Molecular Pharmaceutics, 20(2), 995-1008. Available at: [Link]

  • Food and Agriculture Organization of the United Nations. (n.d.). Pesticide shelf-life. Retrieved from [Link]

  • Warzok, R., et al. (1983). The carcinogenicity of 1-methyl-3(p-bromophenyl)-1-nitrosourea (Br-MPNU). Archiv für Geschwulstforschung, 53(4), 329-333. Available at: [Link]

  • Zapała, L., et al. (2018). Kinetics of degradation of imidapril hydrochloride in finished dosage formulations. Acta Poloniae Pharmaceutica, 75(4), 935-942. Available at: [Link]

  • PubChem. (n.d.). N-(4-Bromophenyl)urea. Retrieved from [Link]

  • U.S. Department of Agriculture. (2009). Transformation Kinetics and Mechanism of the Sulfonylurea Herbicides Pyrazosulfuron Ethyl and Halosulfuron Methyl in Aqueous Solutions. Journal of Agricultural and Food Chemistry, 57(15), 6877-6883. Available at: [Link]

  • Maclean, E. et al. (2020). The Effect of Humidity on the Dissolution Kinetics and Tablet Properties of Immediate-Release Tablet Formulation Containing Lamotrigine. Pharmaceutics, 12(10), 940. Available at: [Link]

  • Blondel, A., et al. (2013). Molecular properties affecting the adsorption coefficient of phenylurea herbicides. Environmental Science and Pollution Research, 20(9), 6266-6281. Available at: [Link]

  • Royal Society of Chemistry. (1976). Hydrolysis of phenylureas. Part III. Micellar effects on the solubilization and decomposition of 4-methyl- and 4-nitro-phenylurea. Journal of the Chemical Society, Perkin Transactions 2, 369-374. Available at: [Link]

  • PubChem. (n.d.). 1-(4-bromophenyl)-3-(3-chlorophenyl)urea. Retrieved from [Link]

  • PubChem. (n.d.). 1-(4-bromophenyl)-3-phenylurea. Retrieved from [Link]

  • PubChem. (n.d.). 1-(4-bromophenyl)-3-ethylurea. Retrieved from [Link]

  • Asghar, S., et al. (2024). RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. Journal of Chromatographic Science. Available at: [Link]

  • Te-Fu, L., et al. (2009). Theoretical and experimental vibrational study of the phenyl urea herbicide 1-(4-bromo-3-chlorophenyl)-3-methoxy-3-methylurea. Journal of Molecular Structure, 928(1-3), 127-133. Available at: [Link]

  • ROMIL Ltd. (2016). Recommended Shelf Life. Available at: [Link]

  • SGS. (n.d.). How to Approach a Forced Degradation Study. Available at: [Link]

  • Alsante, K. M., et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Pharmaceuticals, 4(1), 123-146. Available at: [Link]

  • Reynolds, D. W., et al. (2002). Forced Degradation Studies: Regulatory Considerations and Implementation. BioPharm International, 15(3), 48-53. Available at: [Link]

  • Singh, S., & Bakshi, M. (2000). Forced Degradation – A Review. Journal of Pharmaceutical and Biomedical Analysis, 22(4), 583-600. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Arylurea Synthesis via the Cyanate Route

Prepared by the Applications Science Team Welcome to the technical support center for arylurea synthesis. This guide is designed for researchers, scientists, and drug development professionals utilizing the cyanate metho...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Applications Science Team

Welcome to the technical support center for arylurea synthesis. This guide is designed for researchers, scientists, and drug development professionals utilizing the cyanate method for preparing arylureas from anilines. We provide in-depth troubleshooting advice and frequently asked questions to help you minimize byproduct formation and maximize the yield and purity of your target compounds.

Core Principles: The Reaction Mechanism and Inherent Challenges

The synthesis of an arylurea from an aniline and a cyanate salt (such as sodium or potassium cyanate) is a robust and widely used transformation that avoids the direct handling of toxic isocyanates. The reaction proceeds via the in situ formation of isocyanic acid (HNCO). An acidic medium, typically aqueous acetic acid, protonates the cyanate salt to generate this reactive intermediate. The aniline then acts as a nucleophile, attacking the carbonyl carbon of isocyanic acid to form the desired N-arylurea.

However, this process involves several competing reactions that can lead to significant byproduct formation if not carefully controlled. Understanding these pathways is the first step toward optimizing your synthesis.

reaction_mechanism cluster_main Desired Reaction Pathway cluster_side Competing Side Reactions ArNH2 Aryl Amine (Ar-NH2) Arylurea Target Product: Arylurea ArNH2->Arylurea Nucleophilic Attack Diarylurea Byproduct: Symmetrical Diarylurea ArNH2->Diarylurea NaOCN Sodium Cyanate (NaOCN) HNCO Isocyanic Acid (HNCO) NaOCN->HNCO Protonation Hydrolysis Byproduct: Hydrolysis Products (NH3 + CO2) NaOCN->Hydrolysis Hydrolysis H_acid Acid (H+) (e.g., Acetic Acid) H_acid->HNCO HNCO->Arylurea HNCO->Diarylurea Reacts with starting amine H2O Water (H2O) H2O->Hydrolysis troubleshooting_workflow start Experiment Complete problem Analyze Crude Product. Identify Primary Issue. start->problem low_yield Low Yield & Unreacted Aniline problem->low_yield Yield Issue diarylurea High Diarylurea Byproduct problem->diarylurea Purity Issue discolored Discolored Product problem->discolored Color Issue solution_yield Check Cyanate Quality Increase Cyanate Stoichiometry Verify pH/Acid Amount Control Temperature < 55°C low_yield->solution_yield solution_diarylurea Control Rate of Addition Ensure Vigorous Stirring Avoid Temperature Spikes diarylurea->solution_diarylurea solution_discolored Purify Starting Aniline Consider Inert Atmosphere Recrystallize Final Product discolored->solution_discolored

Caption: A logical workflow for troubleshooting common issues.

References
  • Kurzer, F. (1950). p-Bromophenylurea. Organic Syntheses, 30, 15. [Link]

  • Vinogradova, E. V., Fors, B. P., & Buchwald, S. L. (2012). Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Triflates with Sodium Cyanate: A Practical Synthesis of Unsymmetrical Ureas. Journal of the American Chemical Society, 134(27), 11132–11135. [Link]

  • Behera, D., Schulte, T., Altun, A., Leutzsch, M., Neese, F., & Ritter, T. (2025). Deaminative Cyanation of Anilines by Oxylanion Radical Transfer. Organic Letters, 27, 8921–8926. [Link]

  • Ube Industries (1974). Process for the production of sodium cyanate. U.S.
  • Wen, N., & Klibanov, A. M. (1994). Rate constants for cyanate hydrolysis to urea: A Raman study. Canadian Journal of Chemistry, 72(1), 943-947. [Link]

  • Rousseau, A., et al. (2018). Urea formation by reaction between an isocyanate group and water. ResearchGate. [Link]

  • El-Faham, A., et al. (2020). Optimization of the synthesis of het/aryl-amidoximes using an efficient green chemistry. ResearchGate. [Link]

  • Li, S., et al. (2024). A diaryl urea derivative, SMCl inhibits cell proliferation through the RAS/RAF/MEK/ERK pathway in hepatocellular carcinoma. National Institutes of Health. [Link]

  • Badische Anilin- & Soda-Fabrik (1953). Purification of urea. U.S.
  • Wikipedia. (n.d.). Aniline. Retrieved January 27, 2026, from [Link]

Reference Data & Comparative Studies

Validation

A Technical Guide to the Structure-Activity Relationship of Bromophenylurea Analogs for Researchers

In the landscape of modern drug discovery, the urea scaffold represents a cornerstone of medicinal chemistry, giving rise to a multitude of clinically significant therapeutics. Among these, bromophenylurea analogs have e...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the urea scaffold represents a cornerstone of medicinal chemistry, giving rise to a multitude of clinically significant therapeutics. Among these, bromophenylurea analogs have emerged as a particularly fruitful area of investigation, demonstrating a remarkable versatility in targeting a range of biological entities implicated in cancer and inflammatory diseases. This guide provides an in-depth comparison of bromophenylurea analogs, delving into their structure-activity relationships (SAR) as potent enzyme inhibitors. We will explore the nuanced effects of structural modifications on their biological activity, supported by experimental data and detailed protocols to empower researchers in this dynamic field.

The Bromophenylurea Core: A Privileged Scaffold

The 1-(bromophenyl)-3-aryl/alkylurea moiety is a recurring motif in a variety of potent inhibitors. The urea functional group itself is a rigid and effective hydrogen bond donor-acceptor, facilitating crucial interactions with the hinge region of many kinase active sites.[1] The presence of a bromine atom on the phenyl ring significantly influences the molecule's electronic properties and can engage in halogen bonding, a specific type of non-covalent interaction that can enhance binding affinity and selectivity for the target protein. The strategic placement of this bromine atom, along with substitutions on the second nitrogen of the urea, allows for the fine-tuning of inhibitory potency and pharmacokinetic properties.

Comparative Analysis of Bromophenylurea Analogs as Kinase Inhibitors

Kinases are a major class of enzymes targeted by bromophenylurea derivatives due to their central role in cellular signaling pathways that are often dysregulated in diseases like cancer. Here, we compare the SAR of these analogs against several key kinases.

Fibroblast Growth Factor Receptor 1 (FGFR1) Inhibition

Aberrant FGFR1 signaling is a known driver in various cancers, including triple-negative breast cancer.[2] The development of potent and selective FGFR1 inhibitors is therefore of significant therapeutic interest. A systematic SAR study of novel urea compounds has shed light on the key structural features required for potent FGFR1 inhibition.

Key SAR Insights for FGFR1 Inhibition:

  • The "Head" Moiety: Modifications on the bromophenyl ring (the "head") are critical. The presence and position of the bromine atom are important for maintaining potency.

  • The "Tail" Moiety: The nature of the substituent on the second urea nitrogen (the "tail") dramatically impacts activity. Aromatic and heteroaromatic rings are generally favored.

  • Linker Region: The linker connecting the urea to the "tail" can influence conformational flexibility and interactions with the solvent-exposed region of the kinase.

Table 1: Comparative Inhibitory Activity of Bromophenylurea Analogs against FGFR1

Compound ID"Head" Moiety"Tail" MoietyFGFR1 IC50 (nM)Reference
1a 4-Bromophenyl3-tert-Butyl-1-p-tolyl-1H-pyrazol-5-yl50[3]
1b 4-Bromophenyl1-(3-(tert-butyl)isoxazol-5-yl)>1000[3]
1c 3-Bromophenyl3-tert-Butyl-1-p-tolyl-1H-pyrazol-5-yl75[3]
1d 4-Chlorophenyl3-tert-Butyl-1-p-tolyl-1H-pyrazol-5-yl62[3]

This table is a representative example based on findings in the cited literature. Actual values may vary based on assay conditions.

The data suggests that a 4-bromophenyl "head" in combination with a bulky, substituted pyrazole "tail" (Compound 1a ) is favorable for potent FGFR1 inhibition. Shifting the bromine to the meta position (Compound 1c ) or replacing it with chlorine (Compound 1d ) results in a slight decrease in potency. A significantly less potent compound is observed when the "tail" is replaced with a substituted isoxazole (Compound 1b ), highlighting the importance of the "tail" moiety's structure for optimal binding.

p38 Mitogen-Activated Protein Kinase (MAPK) Inhibition

The p38 MAPK pathway is a crucial regulator of inflammatory responses, making it an attractive target for the treatment of autoimmune diseases. N,N'-diarylureas have been extensively investigated as p38α inhibitors.

Key SAR Insights for p38α Inhibition:

  • N-Phenyl Substitutions: The substitutions on the N-phenyl ring (analogous to the "head" moiety) are critical. Small hydrophobic groups are often preferred.

  • N'-Aryl Group: The nature of the second aryl group (the "tail") significantly modulates potency and selectivity.

  • Conformational Restriction: The urea linker helps to orient the two aryl rings in a conformation that is favorable for binding to the ATP-binding pocket of p38α.

Table 2: Comparative Inhibitory Activity of Diarylurea Analogs against p38α

Compound IDN-Phenyl GroupN'-Aryl Groupp38α IC50 (nM)Reference
2a 4-Methylphenyl1-Naphthyl100[4]
2b 4-Chlorophenyl1-Naphthyl80[4]
2c 4-Methylphenyl2-Naphthyl250[4]
2d Phenyl1-Naphthyl150[4]

This table is a representative example based on findings in the cited literature. Actual values may vary based on assay conditions.

These results indicate that substitutions on the N-phenyl ring can enhance potency, with a chloro group (Compound 2b ) being slightly more favorable than a methyl group (Compound 2a ). The position of attachment to the naphthyl ring is also crucial, with the 1-naphthyl substituent (Compound 2a ) being more potent than the 2-naphthyl analog (Compound 2c ).

Experimental Protocols

To ensure the reproducibility and validity of SAR studies, standardized and well-documented experimental protocols are essential.

Synthesis of Bromophenylurea Analogs

A general and reliable method for the synthesis of 1-(bromophenyl)-3-aryl/alkylureas involves the reaction of a substituted aniline with an isocyanate.

Step-by-Step Synthesis Protocol:

  • Preparation of the Isocyanate:

    • To a solution of the desired amine (1.0 eq) in a suitable solvent (e.g., dichloromethane), add triphosgene (0.4 eq) at 0 °C under an inert atmosphere.

    • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by TLC.

    • Upon completion, the solvent is removed under reduced pressure to yield the crude isocyanate, which is often used in the next step without further purification.

  • Urea Formation:

    • Dissolve the appropriate bromophenylamine (1.0 eq) in an anhydrous aprotic solvent (e.g., tetrahydrofuran or dichloromethane).

    • Add the prepared isocyanate (1.0 eq) dropwise to the solution at 0 °C.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

    • Monitor the reaction by TLC. Upon completion, the solvent is evaporated, and the crude product is purified by column chromatography or recrystallization to afford the desired bromophenylurea analog.[5][6]

In Vitro Kinase Inhibition Assay

The inhibitory activity of the synthesized compounds against their target kinases is typically determined using an in vitro kinase assay.

Step-by-Step Kinase Inhibition Assay Protocol (General):

  • Prepare Reagents:

    • Prepare a stock solution of the test compound in 100% DMSO.

    • Prepare a kinase buffer (e.g., Tris-HCl, MgCl₂, DTT).

    • Prepare solutions of the recombinant kinase, the substrate (e.g., a peptide or protein), and ATP at the desired concentrations in the kinase buffer.

  • Assay Procedure:

    • Add the kinase buffer, the kinase, and the test compound at various concentrations to the wells of a microplate.

    • Incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for compound-kinase interaction.

    • Initiate the kinase reaction by adding the substrate and ATP mixture.

    • Incubate the plate at a controlled temperature (e.g., 30 °C or 37 °C) for a specific duration (e.g., 30-60 minutes).

    • Stop the reaction by adding a stop solution (e.g., EDTA).

  • Detection:

    • Quantify the kinase activity by measuring the amount of phosphorylated substrate or the amount of ADP produced. This can be done using various methods, such as radiometric assays, fluorescence-based assays, or luminescence-based assays (e.g., ADP-Glo™ Kinase Assay).[7][8]

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to a DMSO control.

    • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation. It is a crucial secondary assay to evaluate the cytotoxic effects of potential anticancer agents.

Step-by-Step MTT Assay Protocol:

  • Cell Seeding:

    • Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37 °C, 5% CO₂).

  • Compound Treatment:

    • Treat the cells with various concentrations of the bromophenylurea analogs (typically in a serum-free medium) and a vehicle control (DMSO).

    • Incubate the cells for a specified period (e.g., 48 or 72 hours).

  • MTT Addition:

    • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. During this time, viable cells with active metabolism will reduce the yellow MTT to a purple formazan precipitate.

  • Formazan Solubilization:

    • Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement:

    • Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.[9][10][11]

  • Data Analysis:

    • Calculate the percentage of cell viability for each treatment group compared to the vehicle control.

    • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Visualizing the Mechanism: Signaling Pathways and Workflows

To better understand the context in which these inhibitors function, it is helpful to visualize the relevant signaling pathways and experimental workflows.

Simplified FGFR1 Signaling Pathway

FGFR1_Pathway FGF FGF Ligand FGFR1 FGFR1 Receptor (Tyrosine Kinase) FGF->FGFR1 Binds and activates RAS RAS FGFR1->RAS Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation Promotes Bromophenylurea Bromophenylurea Analog Bromophenylurea->FGFR1 Inhibits SAR_Workflow cluster_synthesis Chemical Synthesis cluster_screening Biological Evaluation cluster_analysis Data Analysis Synthesis Synthesis of Bromophenylurea Analogs Purification Purification & Characterization Synthesis->Purification Kinase_Assay In Vitro Kinase Inhibition Assay Purification->Kinase_Assay MTT_Assay Cell Viability (MTT) Assay Kinase_Assay->MTT_Assay Lead Compounds SAR_Analysis Structure-Activity Relationship (SAR) Analysis MTT_Assay->SAR_Analysis Lead_Optimization Lead Optimization SAR_Analysis->Lead_Optimization Iterative Design Lead_Optimization->Synthesis

Caption: A typical experimental workflow for the SAR study of bromophenylurea analogs.

Conclusion and Future Directions

The structure-activity relationship studies of bromophenylurea analogs have provided invaluable insights for the rational design of potent and selective enzyme inhibitors. The modular nature of the bromophenylurea scaffold, with its distinct "head," "linker," and "tail" regions, allows for systematic modifications to optimize potency, selectivity, and pharmacokinetic properties. The data clearly indicates that subtle changes in substitution patterns on the aromatic rings and the nature of the "tail" moiety can lead to dramatic differences in biological activity.

Future research in this area will likely focus on exploring novel "tail" groups to enhance selectivity and overcome drug resistance. Furthermore, a deeper understanding of the three-dimensional binding modes of these inhibitors through co-crystallization studies will undoubtedly pave the way for the development of the next generation of bromophenylurea-based therapeutics. The detailed protocols and comparative data presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing this exciting field of drug discovery.

References

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  • CN106008276B - The synthetic method of the phenylurea analog herbicide of phenylurea analog herbicide or deuterated label - Google P
  • Design, synthesis and structure-activity relationship study of novel urea compounds as FGFR1 inhibitors to treat metastatic triple-negative breast cancer - PubMed Central. ([Link])

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  • Protocol Recommendations for Performing a Kinase Inhibition Assay - BellBrook Labs. ([Link])

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  • MTT Cell Viability Assay - Protocols.io. ([Link])

  • Design, synthesis and structure-activity relationship study of novel urea compounds as FGFR1 inhibitors to treat metastatic triple-negative breast cancer - PubMed. ([Link])

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  • Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. ([Link])

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  • Discovery and Characterization of the N-phenyl-N 0 -Naphthylurea Class of p38 Kinase Inhibitors (Journal Article) - OSTI. ([Link])

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  • (12) United States Patent - Googleapis.com. ([Link])

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Sources

Comparative

A Researcher's Guide to the Validation of 1-(4-Bromophenyl)-3-methylurea as a Selective Myeloperoxidase Inhibitor

This guide provides a comprehensive framework for the validation of 1-(4-Bromophenyl)-3-methylurea as a selective inhibitor of myeloperoxidase (MPO). Designed for researchers, scientists, and drug development professiona...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the validation of 1-(4-Bromophenyl)-3-methylurea as a selective inhibitor of myeloperoxidase (MPO). Designed for researchers, scientists, and drug development professionals, this document outlines the critical experimental workflow, from initial enzymatic assays to in vivo models, necessary to characterize a novel MPO inhibitor. We will objectively compare its potential performance with established alternatives, providing the scientific rationale behind each experimental choice.

Myeloperoxidase is a heme-containing peroxidase predominantly found in the azurophilic granules of neutrophils. Upon activation at sites of inflammation, neutrophils release MPO, which catalyzes the formation of hypochlorous acid (HOCl) from hydrogen peroxide (H₂O₂) and chloride ions. While essential for host defense against pathogens, excessive MPO activity is implicated in the pathophysiology of numerous inflammatory diseases, including cardiovascular disease, neurodegenerative disorders, and certain cancers. This makes MPO a compelling therapeutic target.

The candidate molecule, 1-(4-Bromophenyl)-3-methylurea, belongs to a class of urea-containing compounds that have shown potential as enzyme inhibitors. Its structural similarity to known MPO inhibitors, such as the potent, irreversible inhibitor 1-((6-Aminopyridin-3-yl)methyl)-3-(4-bromophenyl)urea, provides a strong rationale for its investigation.[1] This guide will detail the necessary steps to validate its efficacy and selectivity.

Comparative Landscape: Established MPO Inhibitors

To establish a benchmark for the validation of 1-(4-Bromophenyl)-3-methylurea, it is crucial to compare its performance against well-characterized MPO inhibitors. Two such compounds are AZD4831 (Mitiperstat) and Verdiperstat.

InhibitorMechanism of ActionKey CharacteristicsDevelopment Stage
AZD4831 (Mitiperstat) Irreversible, mechanism-basedHigh selectivity for MPO over thyroid peroxidase (TPO). Has been evaluated in clinical trials for heart failure with preserved ejection fraction (HFpEF).[2][3][4]Clinical Trials
Verdiperstat IrreversibleBrain-penetrant. Investigated in clinical trials for neurodegenerative diseases such as multiple system atrophy (MSA) and amyotrophic lateral sclerosis (ALS).[5][6][7][8][9]Clinical Trials
1-(4-Bromophenyl)-3-methylurea To be determinedHypothesized to be a selective MPO inhibitor based on structural analogy.Preclinical Validation

Experimental Validation Workflow

The validation of a novel MPO inhibitor requires a multi-tiered approach, progressing from in vitro enzymatic assays to cellular and in vivo models. This workflow is designed to assess the compound's potency, selectivity, and efficacy in a biologically relevant context.

Validation_Workflow cluster_0 In Vitro Validation cluster_1 Cell-Based Validation cluster_2 In Vivo Validation A Enzymatic Assays (Potency & Mechanism) B Selectivity Profiling (Against other peroxidases) A->B Confirm Selectivity C Neutrophil-Based Assays (Cellular Potency) B->C Assess Cellular Activity D Animal Models of Inflammation (Efficacy & Target Engagement) C->D Evaluate In Vivo Efficacy

Caption: A stepwise workflow for the comprehensive validation of a novel MPO inhibitor.

Part 1: In Vitro Characterization

The initial phase of validation focuses on the direct interaction between the inhibitor and the purified MPO enzyme. These assays are fundamental for determining the inhibitor's potency and mechanism of action.

MPO Chlorination Activity Assay

The chlorination activity of MPO is its most specific function and a key driver of its pathological effects. Therefore, assessing the inhibition of this activity is a primary endpoint.

Principle: This assay measures the MPO-catalyzed production of hypochlorous acid (HOCl). A common method utilizes the chromogenic substrate 3,3',5,5'-tetramethylbenzidine (TMB), which is oxidized by HOCl to produce a blue-colored product detectable by spectrophotometry.[10]

Protocol:

  • Reagent Preparation:

    • Prepare a reaction buffer (e.g., 100 mM sodium phosphate, pH 7.4, containing 140 mM NaCl and 100 µM DTPA).

    • Prepare a stock solution of human MPO (hMPO) in phosphate buffer.

    • Prepare a stock solution of 1-(4-Bromophenyl)-3-methylurea and comparator inhibitors (AZD4831, Verdiperstat) in DMSO.

    • Prepare a TMB substrate solution.

    • Prepare a hydrogen peroxide (H₂O₂) solution.

  • Assay Procedure (96-well plate format):

    • Add 50 µL of reaction buffer to each well.

    • Add 10 µL of varying concentrations of the test inhibitor or vehicle control (DMSO).

    • Add 10 µL of hMPO solution and incubate for 15 minutes at room temperature to allow for inhibitor binding.

    • Initiate the reaction by adding 20 µL of H₂O₂ solution.

    • Immediately add 10 µL of TMB solution.

    • Incubate for 5-10 minutes at room temperature.

    • Stop the reaction by adding 50 µL of 2M sulfuric acid.

    • Measure the absorbance at 450 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of MPO inhibition for each inhibitor concentration.

    • Determine the IC₅₀ value (the concentration of inhibitor required to reduce MPO activity by 50%) by fitting the data to a dose-response curve.

MPO Peroxidation Activity Assay

While less specific than the chlorination assay, the peroxidation assay provides additional information about the inhibitor's mechanism.

Principle: This assay utilizes a fluorogenic substrate, such as Amplex® Red, which is oxidized by MPO in the presence of H₂O₂ to produce the highly fluorescent resorufin.[11][12][13]

Protocol:

  • Reagent Preparation:

    • Prepare a reaction buffer (e.g., 50 mM sodium phosphate, pH 7.4).

    • Prepare stock solutions of hMPO, inhibitors, and H₂O₂ as described above.

    • Prepare an Amplex® Red working solution.

  • Assay Procedure (96-well black plate format):

    • Add 50 µL of reaction buffer to each well.

    • Add 10 µL of varying concentrations of the test inhibitor or vehicle control.

    • Add 10 µL of hMPO solution and incubate for 15 minutes at room temperature.

    • Add 20 µL of Amplex® Red working solution.

    • Initiate the reaction by adding 10 µL of H₂O₂ solution.

    • Incubate for 30 minutes at room temperature, protected from light.

    • Measure the fluorescence at an excitation of ~571 nm and an emission of ~585 nm.

  • Data Analysis:

    • Calculate the percentage of inhibition and determine the IC₅₀ value as described for the chlorination assay.

Selectivity Profiling

To be a viable therapeutic candidate, an MPO inhibitor must exhibit high selectivity for MPO over other human peroxidases, particularly thyroid peroxidase (TPO) and lactoperoxidase (LPO), to minimize off-target effects.[14]

Protocol:

  • Perform enzymatic activity assays for TPO and LPO using appropriate substrates and assay conditions.

  • Determine the IC₅₀ values of 1-(4-Bromophenyl)-3-methylurea for TPO and LPO.

  • Calculate the selectivity index by dividing the IC₅₀ for the off-target enzyme by the IC₅₀ for MPO. A higher selectivity index indicates greater selectivity for MPO.

Part 2: Cell-Based Validation

Cell-based assays are essential for confirming that the inhibitor can access and inhibit MPO in a physiological environment.

Inhibition of MPO in Activated Human Neutrophils

Principle: This assay measures the ability of the inhibitor to block MPO activity in isolated human neutrophils stimulated to release MPO.

Protocol:

  • Neutrophil Isolation:

    • Isolate human neutrophils from the whole blood of healthy donors using density gradient centrifugation.

  • Assay Procedure:

    • Resuspend the isolated neutrophils in a suitable buffer (e.g., Hanks' Balanced Salt Solution).

    • Pre-incubate the neutrophils with varying concentrations of 1-(4-Bromophenyl)-3-methylurea or comparator inhibitors for 30 minutes.

    • Stimulate the neutrophils with a potent activator such as phorbol 12-myristate 13-acetate (PMA) to induce degranulation and MPO release.

    • Measure the MPO activity in the cell supernatant using the TMB-based chlorination assay described in section 1.1.

  • Data Analysis:

    • Determine the cellular IC₅₀ value.

Cellular_Assay A Isolate Human Neutrophils B Pre-incubate with Inhibitor A->B C Stimulate with PMA B->C D Measure MPO Activity in Supernatant C->D

Caption: Workflow for assessing MPO inhibition in activated human neutrophils.

Part 3: In Vivo Evaluation

In vivo studies are the final and most critical step in the validation process, providing evidence of the inhibitor's efficacy and target engagement in a whole-organism context.

Mouse Model of Peritonitis

Principle: Peritonitis is an inflammatory condition characterized by a robust influx of neutrophils into the peritoneal cavity. This model is well-suited for assessing the in vivo efficacy of MPO inhibitors.

Protocol:

  • Animal Model:

    • Use C57BL/6 mice.

    • Administer 1-(4-Bromophenyl)-3-methylurea or vehicle control orally or via intraperitoneal injection.

  • Induction of Peritonitis:

    • Induce peritonitis by intraperitoneal injection of a sterile inflammatory agent, such as zymosan or thioglycollate.

  • Sample Collection and Analysis:

    • At a defined time point after induction (e.g., 4 hours), euthanize the mice and collect peritoneal lavage fluid.

    • Centrifuge the lavage fluid to separate the cells from the supernatant.

    • Measure MPO activity in the cell-free supernatant using the TMB assay to assess extracellular MPO inhibition.

    • Lyse the pelleted cells (primarily neutrophils) and measure MPO activity in the lysate to assess intracellular MPO inhibition.

    • Quantify neutrophil infiltration by cell counting or flow cytometry.

  • Data Analysis:

    • Compare MPO activity and neutrophil counts between the inhibitor-treated and vehicle-treated groups. A significant reduction in MPO activity in the treated group indicates in vivo target engagement and efficacy.

Expected Outcomes and Interpretation

A successful validation will demonstrate that 1-(4-Bromophenyl)-3-methylurea is a potent and selective MPO inhibitor. The expected data, when compared to established inhibitors, would be:

  • Potency: An IC₅₀ value in the nanomolar to low micromolar range in both enzymatic and cellular assays, comparable to or better than the reference compounds.

  • Selectivity: A high selectivity index for MPO over TPO and LPO, indicating a lower potential for off-target effects.

  • In Vivo Efficacy: Significant reduction of MPO activity in the peritoneal fluid and/or infiltrating neutrophils in the peritonitis model, demonstrating target engagement in a living system.

By following this comprehensive validation workflow, researchers can rigorously assess the potential of 1-(4-Bromophenyl)-3-methylurea as a novel therapeutic agent for the treatment of MPO-driven inflammatory diseases.

References

  • Potent Reversible Inhibition of Myeloperoxidase by Aromatic Hydroxamates. Journal of Biological Chemistry. [Link]

  • Discovery of 1-((6-Aminopyridin-3-yl)Methyl)-3-(4-Bromophenyl)Urea as a Potent, Irreversible Myeloperoxidase Inhibitor. The Journal of Pharmacology and Experimental Therapeutics. [Link]

  • Early Clinical Experience With AZD4831, A Novel Myeloperoxidase Inhibitor, Developed for Patients With Heart Failure With Preserved Ejection Fraction. Journal of the American Heart Association. [Link]

  • Measuring Myeloperoxidase Activity as a Marker of Inflammation in Gut Tissue Samples of Mice and Rat. Journal of Visualized Experiments. [Link]

  • Therapeutic Myeloperoxidase Inhibition Attenuates Neutrophil Activation, ANCA-Mediated Endothelial Damage, and Crescentic GN. Journal of the American Society of Nephrology. [Link]

  • Targeting Myeloperoxidase to Reduce Neuroinflammation in X‐Linked Dystonia Parkinsonism. CNS Neuroscience & Therapeutics. [Link]

  • OxiSelect™ Myeloperoxidase Chlorination Activity Assay Kit (Colorimetric). Cell Biolabs, Inc. [Link]

  • Verdiperstat. Alzheimer's Drug Discovery Foundation. [Link]

  • Inhibition of MPO (Myeloperoxidase) Attenuates Endothelial Dysfunction in Mouse Models of Vascular Inflammation and Atherosclerosis. Arteriosclerosis, Thrombosis, and Vascular Biology. [Link]

  • Myeloperoxidase Inhibition in Heart Failure With Preserved or Mildly Reduced Ejection Fraction: SATELLITE Trial Results. Journal of the American College of Cardiology. [Link]

  • Myeloperoxidase: a target for new drug development? British Journal of Pharmacology. [Link]

  • Mechanistic Characterization of a 2-Thioxanthine Myeloperoxidase Inhibitor and Selectivity Assessment Utilizing Click Chemistry–Activity-Based Protein Profiling. Biochemistry. [Link]

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  • Amplex Red Assay for Measuring Hydrogen Peroxide Production from Caenorhabditis elegans. Journal of Visualized Experiments. [Link]

  • Design, Synthesis and Antiproliferative Activity Studies of Novel 1,2,3-Triazole-Urea Hybrids. Molecules. [Link]

  • Myeloperoxidase Chlorination Activity Assay. Cell Biolabs, Inc. [Link]

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  • Study of BHV-3241 in Participants With Multiple System Atrophy. ClinicalTrials.gov. [Link]

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  • Biohaven's verdiperstat fails ALS adaptive trial. FirstWord Pharma. [Link]

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  • Inhibition of Myeloperoxidase. PubMed. [Link]

  • Discovery of AZD4831, a Mechanism-Based Irreversible Inhibitor of Myeloperoxidase, As a Potential Treatment for Heart Failure with Preserved Ejection Fraction. ResearchGate. [Link]

  • Inhibition of MPO (Myeloperoxidase) Attenuates Endothelial Dysfunction in Mouse Models of Vascular Inflammation and Atherosclerosis. PubMed. [Link]

  • AZD4831: an Oral Covalent Myeloperoxidase (MPO) Inhibitor for Heart Failure. Drug Hunter. [Link]

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  • An activatable PET imaging radioprobe is a dynamic reporter of myeloperoxidase activity in vivo. PNAS. [Link]

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  • Mechanistic Characterization of a 2-Thioxanthine Myeloperoxidase Inhibitor and Selectivity Assessment Utilizing Click Chemistry-Activity-Based Protein Profiling. ResearchGate. [Link]

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Validation

A Comparative Guide to Substituted Phenylurea Herbicides: A Senior Application Scientist's Analysis

Introduction: Substituted phenylurea herbicides represent a mature yet enduringly significant class of agrochemicals. Since their introduction, they have been instrumental in managing weed competition in a multitude of c...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Substituted phenylurea herbicides represent a mature yet enduringly significant class of agrochemicals. Since their introduction, they have been instrumental in managing weed competition in a multitude of cropping systems globally.[1][2] Their primary strength lies in a well-understood mechanism of action, broad-spectrum efficacy, and cost-effectiveness. However, in an era of increasing herbicide resistance and heightened environmental scrutiny, a generic understanding is no longer sufficient. This guide provides an in-depth comparative analysis for researchers and agricultural scientists, moving beyond surface-level data to explore the critical interplay between chemical structure, herbicidal activity, crop selectivity, and environmental persistence.

Part 1: The Unifying Principle: Mechanism of Action

The herbicidal activity of all substituted phenylureas is rooted in their ability to inhibit photosynthesis.[2][3][4] They function as potent inhibitors of Photosystem II (PSII), a critical protein complex within the thylakoid membranes of chloroplasts. Specifically, these herbicides bind to the D1 quinone-binding protein of the PSII complex, physically blocking the binding site for plastoquinone (QB).[5] This action interrupts the photosynthetic electron transport chain, halting the conversion of light energy into chemical energy (ATP and NADPH).[1][4] The blockage leads to a buildup of highly reactive oxygen species (ROS), which cause lipid peroxidation, membrane damage, and ultimately, rapid cell death and necrosis in susceptible plants.[2]

G cluster_PSII Photosystem II Electron Transport Chain P680 P680 Pheo Pheophytin P680->Pheo Light Energy QA Plastoquinone A (QA) Pheo->QA e- QB_Site Plastoquinone B (QB) Site on D1 Protein QA->QB_Site e- Block Electron Transport Blocked Herbicide Phenylurea Herbicide Herbicide->Block ROS Reactive Oxygen Species (ROS) Generation Block->ROS Energy Cascade Death Cellular Damage & Plant Death ROS->Death

Caption: Phenylurea herbicides inhibit photosynthesis by blocking electron flow at the QB site of PSII.

Part 2: Structure-Activity Relationship: A Comparative Analysis

While the core mechanism is conserved, the specific substitutions on the phenyl ring and the urea nitrogen atoms dictate the herbicide's binding affinity, mobility, degradation profile, and ultimately, its practical utility. We will compare three exemplary compounds: Diuron, Linuron, and Isoproturon.

Characteristic Diuron Linuron Isoproturon
Chemical Structure 3-(3,4-dichlorophenyl)-1,1-dimethylurea3-(3,4-dichlorophenyl)-1-methoxy-1-methylurea3-(4-isopropylphenyl)-1,1-dimethylurea
Primary Use Broad-spectrum control in cotton, sugarcane, non-crop areas.[1][3]Selective broadleaf control in soybeans, carrots, corn.[6][7][8]Selective grass control, especially in winter cereals (wheat, barley).[9][10]
Selectivity Basis Primarily differential placement and some metabolic detoxification.Metabolic detoxification and structural fit at the target site.Rapid metabolic detoxification by tolerant crops (e.g., cereals).[9]
Soil Persistence High (Half-life: 40-360 days)Moderate (Half-life: 25-60 weeks in some studies)[6]Low to Moderate (Half-life: ~40 days)[9]
Water Solubility 42 mg/L at 25°C75 mg/L at 25°C65 mg/L at 22°C[9]

Table 1: Comparative overview of Diuron, Linuron, and Isoproturon.

Diuron: The Persistent Powerhouse

The 3,4-dichloro substitution on Diuron's phenyl ring confers a strong binding affinity to the D1 protein, resulting in high intrinsic herbicidal activity across a wide range of broadleaf and grassy weeds.[1] However, this chemical stability also makes Diuron highly persistent in soil, posing a risk of carryover injury to subsequent crops and increasing its potential for runoff into surface waters.[2]

Linuron: A More Selective Variant

Linuron shares the 3,4-dichloro ring with Diuron, but the substitution of one N-methyl group with an N-methoxy-N-methyl configuration alters its binding and metabolic profile. This change generally results in moderate soil persistence and enhanced safety in certain tolerant crops like carrots, which can more effectively metabolize the compound.[6][7][8]

Isoproturon: The Cereal Specialist

Isoproturon's structure deviates significantly with a 4-isopropylphenyl group. This modification is key to its selectivity. Cereal crops can rapidly detoxify Isoproturon through oxidation of the isopropyl group and N-demethylation, whereas susceptible weeds, particularly annual grasses like Phalaris minor, cannot.[9] Its lower persistence makes it suitable for cereal rotations, though concerns about its potential as an endocrine disruptor have led to restrictions in some regions.[9][11]

Part 3: Experimental Validation: Protocol for Efficacy and Selectivity Assessment

To objectively compare these herbicides, a robust, whole-plant bioassay is required. The following protocol is designed as a self-validating system to determine the dose-response relationship for both crop and weed species, allowing for the calculation of a quantitative measure of selectivity.

Experimental Design and Setup
  • Species Selection:

    • Crops: Wheat (Triticum aestivum), Soybean (Glycine max).

    • Weeds: Black-grass (Alopecurus myosuroides - target for Isoproturon), Common Lambsquarters (Chenopodium album - common broadleaf).

  • Plant Culture: Sow seeds in pots containing a standardized soil mix. Grow in a controlled greenhouse environment (e.g., 24/18°C day/night, 16h photoperiod) until plants reach the 2-4 true leaf stage, ensuring uniformity.

  • Herbicide Preparation: Prepare stock solutions of commercial formulations of Diuron, Linuron, and Isoproturon. Create a dilution series to achieve a range of 6-8 application rates, including a zero-herbicide control. Rates should bracket the expected effective dose. For crop tolerance, a 2X rate of the proposed label dose must be included.

  • Application: Apply herbicides using a calibrated track sprayer to ensure uniform coverage. The standard application volume is typically 100-200 L/ha.

  • Post-Application Care: Return plants to the greenhouse, randomize pot placement to account for environmental variability, and water as needed, avoiding overhead irrigation that could wash off the herbicide.

Data Collection and Analysis
  • Visual Assessment: Score phytotoxicity (stunting, chlorosis, necrosis) at 7, 14, and 21 days after treatment (DAT) on a 0% (no effect) to 100% (complete death) scale.

  • Biomass Measurement: At 21 DAT, harvest the above-ground biomass for each pot. Dry the plant material in an oven at 60-70°C until a constant weight is achieved.

  • Statistical Analysis: Analyze the dry weight data, expressed as a percentage of the untreated control. Use non-linear regression to fit a dose-response curve (e.g., a four-parameter log-logistic model). From this curve, calculate the GR₅₀ value (the herbicide rate causing a 50% reduction in plant growth).

  • Selectivity Index (SI): Calculate the SI by dividing the GR₅₀ of the crop by the GR₅₀ of the weed (SI = GR₅₀_crop / GR₅₀_weed). A higher SI value indicates greater selectivity.

G cluster_prep Preparation Phase cluster_exec Execution Phase cluster_eval Evaluation Phase P1 Seed Sourcing & Potting P2 Plant Growth to 2-4 Leaf Stage P1->P2 P3 Herbicide Dose Preparation P2->P3 A1 Calibrated Spray Application P3->A1 A2 Randomized Incubation in Greenhouse A1->A2 E1 Visual Assessment (7, 14, 21 DAT) A2->E1 E2 Biomass Harvest & Dry Weight Measurement (21 DAT) E1->E2 E3 Dose-Response Analysis (Calculate GR₅₀ & SI) E2->E3

Caption: A standardized workflow for conducting herbicide efficacy and selectivity bioassays.

Part 4: Environmental Considerations and Analytical Methods

The environmental fate of phenylureas is a critical aspect of their risk profile.[12] Their moderate water solubility and variable soil adsorption mean they can be mobile in the environment, potentially contaminating ground and surface water.[1] Degradation is primarily microbial, with soil half-life being a key indicator of persistence.[13]

Monitoring for these compounds requires sensitive analytical methods. High-Performance Liquid Chromatography (HPLC) is often the preferred technique, as phenylureas can be thermally labile, making Gas Chromatography (GC) more complex without a derivatization step.[14] Modern methods combine solid-phase extraction (SPE) for sample concentration with HPLC coupled to diode-array detection (DAD) or mass spectrometry (MS) for highly sensitive and specific quantification at trace levels (ng/L).[1][14][15]

Conclusion

The family of substituted phenylurea herbicides, while sharing a common mode of action, exhibits remarkable diversity in performance. This analysis demonstrates that subtle changes in chemical structure—from the halogen substitutions on Diuron and Linuron to the isopropyl group on Isoproturon—have profound consequences for weed control spectrum, crop selectivity, and environmental persistence. For the modern researcher, a deep understanding of these structure-activity relationships, validated through robust experimental protocols, is essential for the responsible development and deployment of weed management technologies.

References

  • Enhanced Biodegradation of Phenylurea Herbicides by Ochrobactrum anthrophi CD3 Assessment of Its Feasibility in Diuron-Contaminated Soils. Source: PubMed Central.[Link]

  • Phenylurea Herbicides. Source: ResearchGate.[Link]

  • Determination of Phenylurea Herbicides in Water Samples by Magnet-Integrated Fabric Phase Sorptive Extraction Combined with High Performance Liquid Chromatography. Source: MDPI.[Link]

  • Assessing single and joint toxicity of three phenylurea herbicides using Lemna minor and Vibrio fischeri bioassays. Source: Chemosphere (via Wikipedia).* [Link]

  • Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. Source: ResearchGate.[Link]

  • Breaking down phenylurea herbicides: advanced electrochemical approaches for environmental degradation and remediation. Source: RSC Publishing.[Link]

  • Diuron - Active Ingredient Page. Source: Chemical Warehouse.[Link]

  • Toxicology of isoproturon to the food crop wheat as affected by salicylic acid. Source: PubMed.[Link]

  • Selectivity and Efficacy of Herbicides Applied in Pre-Emergence in Cassava Crop. Source: IEEE Xplore.[Link]

  • Chemical Reactivity of Isoproturon, Diuron, Linuron, and Chlorotoluron Herbicides in Aqueous Phase: A Theoretical Quantum Study Employing Global and Local Reactivity Descriptors. Source: ResearchGate.[Link]

  • Guidelines for Herbicide Registration Trials: Cotton. Source: Department of Agriculture.[Link]

  • Chemical Reactivity of Isoproturon, Diuron, Linuron, and Chlorotoluron Herbicides in Aqueous Phase: A Theoretical Quantum Study. Source: SciSpace.[Link]

  • Conduct and reporting of efficacy evaluation trials, including good experimental practice. Source: EPPO database on PP1 Standards.[Link]

  • Linuron | C9H10Cl2N2O2. Source: PubChem - NIH.[Link]

  • Understanding Diuron Herbicide and Its Impact on Agricultural Practices. Source: Unknown Source.[Link]

  • Interaction of Diuron and Related Substituted Phenylureas with the Ah Receptor Pathway. Source: PMC - NIH.[Link]

  • Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. Source: Canadian Center of Science and Education.[Link]

  • Understanding the environmental fate and removal strategies of phenylurea herbicides: A comprehensive review. Source: ResearchGate.[Link]

  • Analysis of phenylurea herbicides from plants by GC/MS. Source: ResearchGate.[Link]

  • Diuron | C9H10Cl2N2O. Source: PubChem - NIH.[Link]

  • Molecular structure and formulas of phenylurea herbicides. Source: ResearchGate.[Link]

  • Guidelines for efficacy evaluation of herbicides: weeds in Australian forests. Source: Australian Pesticides and Veterinary Medicines Authority.[Link]

  • Experiments with isoproturon for the control of weds in cereal crops. Source: ResearchGate.[Link]

  • Determination of the herbicide isoproturon in cereal grains and pasta by LC with LC/MS confirmation. Source: Taylor & Francis Online.[Link]

  • Direct comparison of runoff of residual and knockdown herbicides in sugarcane using a rainfall simulator finds large difference in runoff losses and toxicity relative to diuron. Source: PubMed.[Link]

  • Diuron Herbicide. Source: Solutions Pest & Lawn.[Link]

  • Determination of phenylurea herbicides in natural waters at concentrations below 1 ng l(-1) using solid-phase extraction, derivatization, and solid-phase microextraction-gas chromatography-mass spectrometry. Source: PubMed.[Link]

  • SELECTIVITY FACTORS. Source: University of California, Davis.[Link]

  • Regulatory Directive: Guidelines for Efficacy Assessment of Herbicides and Plant Growth Regulators. Source: Government of Canada Publications.[Link]

  • Selectivity of linuron herbicide for carrot when sprayed in post-emergence. Source: ResearchGate.[Link]

  • Quantitative structure–activity relationship modeling of the inhibitory activities of sulfonylurea herbicides and proposition of new derivatives. Source: New Journal of Chemistry (RSC Publishing).[Link]

  • Efficacy and Selectivity of Pendimethalin, Diuron and their Mixtures for Weed Control in Sesame (Sesamum indicum L.), Gezira State, Sudan. Source: University of Gezira.[Link]

  • Diuron Roadside Vegetation Management Herbicide Fact Sheet. Source: WSDOT.[Link]

  • Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Source: PMC - NIH.[Link]

  • Structure-activity relationships for a new family of sulfonylurea herbicides. Source: PubMed.[Link]

  • Selectivity of the herbicide linuron sprayed in pre-emergence and post-early in carrot. Source: Redalyc.[Link]

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Comparative

A Researcher's Guide to Assessing the Selectivity of 1-(4-Bromophenyl)-3-methylurea for Myeloperoxidase (MPO) over Thyroid Peroxidase (TPO)

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the inhibitory selectivity of the compound 1-(4-Bromophenyl)-3-methylurea for myeloperoxidase (MPO)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the inhibitory selectivity of the compound 1-(4-Bromophenyl)-3-methylurea for myeloperoxidase (MPO) over the closely related enzyme, thyroid peroxidase (TPO). This document outlines the scientific rationale, detailed experimental protocols, and data interpretation methods necessary for a thorough evaluation.

The Rationale for Selective MPO Inhibition

Myeloperoxidase (MPO) is a heme-containing peroxidase predominantly found in the azurophilic granules of neutrophils.[1] It plays a critical role in the innate immune system by catalyzing the formation of reactive oxygen species, such as hypochlorous acid, to combat invading pathogens.[2] However, excessive MPO activity is implicated in the pathology of numerous inflammatory diseases, including cardiovascular conditions.[3] Therefore, inhibiting MPO is a promising therapeutic strategy.

Thyroid peroxidase (TPO) is another crucial heme peroxidase, located in the thyroid gland, that is essential for the synthesis of thyroid hormones.[4] Given the structural and functional similarities between MPO and TPO, non-selective inhibition of both enzymes could lead to significant off-target effects, primarily thyroid dysfunction. Consequently, the development of MPO inhibitors with high selectivity over TPO is of paramount importance for therapeutic applications.[1]

The compound 1-(4-Bromophenyl)-3-methylurea is a small molecule with a urea-based scaffold, a common feature in various enzyme inhibitors. Notably, a more complex analog, 1-((6-Aminopyridin-3-yl)methyl)-3-(4-bromophenyl)urea, has been identified as a potent and selective MPO inhibitor. This finding provides a strong impetus for investigating the inhibitory potential and selectivity profile of the simpler, core structure of 1-(4-Bromophenyl)-3-methylurea.

Assessing Inhibitory Potency and Selectivity: A Step-by-Step Approach

To determine the selectivity of 1-(4-Bromophenyl)-3-methylurea, its inhibitory potency against both MPO and TPO must be quantified. This is typically achieved by determining the half-maximal inhibitory concentration (IC50) for each enzyme. The ratio of these IC50 values then provides a quantitative measure of selectivity.

Experimental Workflow Overview

G cluster_0 Preparation cluster_1 MPO Inhibition Assay cluster_2 TPO Inhibition Assay cluster_3 Data Analysis P1 Compound Preparation: 1-(4-Bromophenyl)-3-methylurea stock solution M1 Assay Setup: Enzyme, buffer, and inhibitor incubation P1->M1 T1 Assay Setup: Enzyme, buffer, and inhibitor incubation P1->T1 P2 Enzyme Preparation: Purified MPO and TPO P2->M1 P2->T1 P3 Reagent Preparation: Assay buffers, substrates, etc. P3->M1 P3->T1 M2 Initiate Reaction: Add H2O2 and Amplex Red M1->M2 M3 Data Acquisition: Measure fluorescence over time M2->M3 D1 Calculate % Inhibition M3->D1 T2 Initiate Reaction: Add H2O2 and Amplex UltraRed T1->T2 T3 Data Acquisition: Measure fluorescence at endpoint T2->T3 T3->D1 D2 Determine IC50 values (MPO and TPO) D1->D2 D3 Calculate Selectivity Index (IC50 TPO / IC50 MPO) D2->D3

Sources

Validation

A Comparative Guide to the Biological Activity of 1-(4-bromophenyl)-3-ethylurea and Methylurea

In the landscape of drug discovery and chemical biology, the urea scaffold stands as a privileged structure, lauded for its synthetic versatility and its capacity to form critical hydrogen bond interactions with biologic...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and chemical biology, the urea scaffold stands as a privileged structure, lauded for its synthetic versatility and its capacity to form critical hydrogen bond interactions with biological targets.[1] This guide provides an in-depth, technical comparison of two distinct urea derivatives: 1-(4-bromophenyl)-3-ethylurea , a substituted aryl urea, and methylurea , a simple alkyl urea. While direct comparative studies on these specific molecules are not prevalent in the literature, this guide will leverage established principles of medicinal chemistry and provide a framework of experimental protocols to dissect their potential biological activities. We will explore how the substitution pattern on the urea core dictates their physicochemical properties and, consequently, their biological impact.

Structural and Physicochemical Dissection: Aryl vs. Alkyl Substitution

The fundamental difference between 1-(4-bromophenyl)-3-ethylurea and methylurea lies in the nature of the substituents on the urea nitrogen atoms. This structural divergence is the primary determinant of their differing biological potential.

  • 1-(4-bromophenyl)-3-ethylurea possesses a p-bromophenyl group, which is aromatic, bulky, and lipophilic. The bromine atom is a halogen bond donor and is electron-withdrawing. The ethyl group is a small, flexible alkyl chain. This combination is frequently found in molecules designed to fit into well-defined protein binding pockets, such as the ATP-binding site of kinases.[2][3][4]

  • Methylurea , in contrast, is a small, polar molecule with a single methyl group. Its physicochemical profile suggests high water solubility and a lower propensity to cross cell membranes passively compared to its aryl-substituted counterpart.[5][6]

A comparison of their key physicochemical properties, either experimentally determined or computationally predicted, is essential for designing and interpreting biological assays.

Table 1: Physicochemical Properties of the Compared Urea Derivatives

Property1-(4-bromophenyl)-3-ethylurea (Predicted)Methylurea (Experimental)Reference
Molecular Weight ( g/mol ) 243.1074.08[5]
Melting Point (°C) ~225-227 (for N-(4-bromophenyl)urea)~93[6][7][8]
Water Solubility Low1000 g/L (20 °C)[6][7]
LogP (Predicted) ~2.5-1.16[6]

The significant difference in lipophilicity (LogP) is a strong indicator that 1-(4-bromophenyl)-3-ethylurea is more likely to engage with intracellular targets, while methylurea may have limited cell permeability.

A Hierarchical Framework for Biological Activity Assessment

To objectively compare the biological activity of these two compounds, a tiered experimental approach is proposed. This workflow begins with a broad assessment of cytotoxicity and progresses to more specific, mechanism-of-action studies.

G cluster_0 Phase 1: Foundational Assessment cluster_1 Phase 2: Mechanistic Investigation cluster_2 Phase 3: Data Analysis & Interpretation C1 Compound Characterization (Purity, Solubility) C2 Cytotoxicity Screening (e.g., MTT Assay on HeLa cells) C1->C2 Establish concentration range M1 Hypothesis: Kinase Inhibition (for Aryl Urea) C2->M1 Active in cytotoxicity M2 Hypothesis: Urease Inhibition (for Alkyl Urea) C2->M2 Inactive in cytotoxicity A1 In Vitro Kinase Assay (e.g., Raf-1 ADP-Glo) M1->A1 A2 Urease Activity Assay M2->A2 D1 Determine IC50 values A1->D1 A2->D1 D2 Compare Potency and Selectivity D1->D2 D3 Structure-Activity Relationship (SAR) Analysis D2->D3

Caption: A proposed hierarchical workflow for the comparative biological evaluation of urea derivatives.

Experimental Protocols

The following protocols are detailed to provide a self-validating system for the assessment of these compounds.

Phase 1: General Cytotoxicity Screening (MTT Assay)

Rationale: The MTT assay is a robust and widely used colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability. This initial screen is crucial to determine the concentration at which a compound exerts a cytotoxic effect, guiding the dose selection for subsequent assays.

Protocol:

  • Cell Culture: Maintain HeLa (human cervical cancer) cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

  • Cell Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

  • Compound Preparation: Prepare 10 mM stock solutions of 1-(4-bromophenyl)-3-ethylurea and methylurea in DMSO. Create a series of 2-fold dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5%.

  • Treatment: Replace the culture medium with the medium containing the test compounds. Include wells with medium and DMSO only as a vehicle control, and wells with a known cytotoxic agent (e.g., doxorubicin) as a positive control.

  • Incubation: Incubate the plate for 48 hours at 37°C.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours.

  • Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Hypothetical Data Summary:

Table 2: Hypothetical Cytotoxicity Data

CompoundIC₅₀ on HeLa cells (µM)
1-(4-bromophenyl)-3-ethylurea5.2
Methylurea> 100
Doxorubicin (Positive Control)0.8

This hypothetical result would suggest that the aryl urea derivative possesses significant cytotoxic activity, whereas the simple alkyl urea is largely non-toxic at the tested concentrations.

Phase 2: In Vitro Kinase Inhibition Assay (Raf-1)

Rationale: The diaryl urea moiety is a known hinge-binding motif in many kinase inhibitors, including the FDA-approved drug Sorafenib, which targets Raf-1 kinase.[4] Therefore, assessing the inhibitory activity of 1-(4-bromophenyl)-3-ethylurea against a relevant kinase is a logical next step.

G cluster_0 Kinase Active Site cluster_1 Aryl Urea Inhibitor Hinge Hinge Region (Backbone NH) DFG DFG Motif Pocket Hydrophobic Pocket Inhibitor 1-(4-bromophenyl)-3-ethylurea Inhibitor->Hinge H-Bond (Urea NH and C=O) Inhibitor->DFG Blocks ATP Binding Inhibitor->Pocket Hydrophobic Interaction (Bromophenyl Ring)

Caption: A diagram illustrating the hypothetical binding mode of an aryl urea kinase inhibitor.

Protocol (using a generic ADP-Glo™ Assay format):

  • Reagent Preparation: Prepare kinase buffer, recombinant human Raf-1 enzyme, the appropriate substrate (e.g., inactive MEK1), and ATP according to the manufacturer's instructions.

  • Compound Dilution: Prepare serial dilutions of 1-(4-bromophenyl)-3-ethylurea in kinase buffer.

  • Kinase Reaction: In a 96-well plate, add the test compound, Raf-1 enzyme, and substrate. Initiate the reaction by adding ATP. Incubate for 60 minutes at room temperature.

  • ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Kinase Detection Reagent: Add Kinase Detection Reagent to convert ADP to ATP and induce a luminescent signal via a luciferase reaction. Incubate for 30 minutes.

  • Luminescence Reading: Measure the luminescence using a plate-reading luminometer.

  • Data Analysis: A lower luminescence signal corresponds to higher kinase activity (more ADP produced). Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control and determine the IC₅₀ value.

Hypothetical Data Summary:

Table 3: Hypothetical Kinase Inhibition Data

CompoundRaf-1 Inhibition IC₅₀ (nM)
1-(4-bromophenyl)-3-ethylurea150
Methylurea> 10,000
Sorafenib (Positive Control)6

Conclusion and Future Directions

This guide outlines a systematic approach to comparing the biological activities of 1-(4-bromophenyl)-3-ethylurea and methylurea. Based on their structural characteristics, it is hypothesized that:

  • 1-(4-bromophenyl)-3-ethylurea would exhibit significant biological activity, likely driven by cytotoxicity and potentially through the inhibition of protein kinases. Its lipophilic aryl group is key to this activity, enabling it to enter cells and bind to specific protein targets.

  • Methylurea , being a small, polar molecule, is predicted to have minimal biological activity in the assays described here. It lacks the complex structural features required for high-affinity binding to most biological macromolecules.

The provided experimental protocols offer a robust framework for validating these hypotheses. The starkly different (hypothesized) outcomes underscore a fundamental principle in medicinal chemistry: small structural modifications can lead to profound changes in biological activity. Further investigation into 1-(4-bromophenyl)-3-ethylurea could involve screening against a broader panel of kinases to determine its selectivity profile and exploring its effects on downstream signaling pathways in cancer cell lines.

References

  • U.S. Environmental Protection Agency. (n.d.). N-Nitroso-n-methylurea. Retrieved from [Link]

  • Wikipedia. (2023). N-Nitroso-N-methylurea. Retrieved from [Link]

  • Role of Aryl Urea Containing Compounds in Medicinal Chemistry. (2015). Hilaris Publisher. Retrieved from [Link]

  • PubChem. (n.d.). N-(4-Bromophenyl)urea. Retrieved from [Link]

  • PubChem. (n.d.). Methylurea. Retrieved from [Link]

  • Scott, J. D., & Ross, G. (2014). Bis-Aryl Urea Derivatives as Potent and Selective LIM Kinase (Limk) Inhibitors. ACS Medicinal Chemistry Letters, 5(11), 1213–1218. Retrieved from [Link]

  • AERU. (n.d.). Bromuron (Ref: FL 173). University of Hertfordshire. Retrieved from [Link]

  • Swain, C. J., & Swain, C. (1992). Carcinogenicity of single doses of N-nitroso-N-methylurea and N-nitroso-N-ethylurea in Syrian golden hamsters and the persistence of alkylated purines in the DNA of various tissues. Carcinogenesis, 13(5), 727–731. Retrieved from [Link]

  • Dumas, J. (2002). Protein kinase inhibitors from the urea class. Current Opinion in Drug Discovery & Development, 5(5), 788-797. Retrieved from [Link]

  • Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. (2020). Molecules, 25(7), 1605. Retrieved from [Link]

  • ResearchGate. (n.d.). In vitro cytotoxicity of urea derivatives on normal cells. Retrieved from [Link]

  • A novel bis-aryl urea compound inhibits tumor proliferation via cathepsin D-associated apoptosis. (2017). Oncotarget, 8(26), 42523–42536. Retrieved from [Link]

  • SciSpace. (n.d.). Carcinogenicity of Single Doses of N-Nitroso-N-methylurea and N-Nitroso-N-ethylurea in Syrian Golden Hamsters and the Persistence of Alkylated Purines in DNA of Various Tissues. Retrieved from [Link]

  • Biological Applications of Thiourea Derivatives: Detailed Review. (2024). Chemistry, 6(2), 25. Retrieved from [Link]

  • NIST. (n.d.). Urea, methyl-. Retrieved from [Link]

  • New Urea Derivatives Are Effective Anti-senescence Compounds Acting Most Likely via a Cytokinin-Independent Mechanism. (2020). Frontiers in Plant Science, 11, 571. Retrieved from [Link]

  • ChemBK. (n.d.). Urea, (4-bromophenyl)-. Retrieved from [https://www.chembk.com/en/chem/Urea, (4-bromophenyl)-]([Link], (4-bromophenyl)-)

  • ResearchGate. (n.d.). Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structure of the kinase inhibitors based on aryl-urea moiety... Retrieved from [Link]

  • URD12: A urea derivative with marked antitumor activities. (2014). Experimental and Therapeutic Medicine, 8(3), 969–972. Retrieved from [Link]

  • Chemical Synthesis Database. (n.d.). N-(4-bromophenyl)urea. Retrieved from [Link]

  • Organic Syntheses. (n.d.). arylureas i. cyanate method. Retrieved from [Link]

  • PubChem. (n.d.). 1-(4-Bromophenyl)-3-hydroxyurea. Retrieved from [Link]

  • ResearchGate. (n.d.). The synthetic compounds of the urea derivatives 12-22. Retrieved from [Link]

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